2-Amino-2-methylbutan-1-OL oxalate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-2-methylbutan-1-ol Oxalate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the physicochemical properties of 2-Amino-2-methylbutan-1-ol oxalate, a salt formed from the reaction of the amino alcohol 2-Amino-2-methylbutan-1-ol and oxalic acid. Due to the limited availability of direct experimental data for the oxalate salt, this document synthesizes information on its constituent components, provides a robust methodology for its synthesis and characterization, and presents predicted properties based on established chemical principles and data from analogous compounds.

Introduction: The Significance of Amine Oxalate Salts in Pharmaceutical Development

In the realm of pharmaceutical sciences, the formation of salts is a critical strategy to enhance the physicochemical and biopharmaceutical properties of active pharmaceutical ingredients (APIs). Amino alcohols, such as 2-Amino-2-methylbutan-1-ol, are versatile building blocks in medicinal chemistry. The formation of an oxalate salt can significantly modify properties such as solubility, stability, and crystallinity, which are paramount for drug formulation and delivery. Oxalic acid, a dicarboxylic acid, is a common counterion used to form crystalline salts with basic compounds.[1] This guide will delve into the specific attributes of 2-Amino-2-methylbutan-1-ol oxalate, providing a foundational understanding for its potential applications.

Molecular Structure and Basic Information

The chemical entity at the core of this guide is the salt formed between one molecule of 2-Amino-2-methylbutan-1-ol and one molecule of oxalic acid. The protonation of the primary amine on 2-Amino-2-methylbutan-1-ol by the acidic proton of oxalic acid results in the formation of the 2-amino-2-methylbutan-1-ol-ammonium cation and the hydrogen oxalate anion.

Diagram 1: Formation of 2-Amino-2-methylbutan-1-ol Oxalate

Caption: Reaction scheme for the formation of 2-Amino-2-methylbutan-1-ol Oxalate.

Table 1: Core Properties of Constituent Molecules

Property	2-Amino-2-methylbutan-1-ol	Oxalic Acid (Anhydrous)
Synonyms	2-Amino-2-methyl-1-butanol	Ethanedioic acid
CAS Number	10196-30-2[2]	144-62-7
Molecular Formula	C5H13NO[2]	C2H2O4
Molecular Weight	103.16 g/mol [2]	90.03 g/mol
Appearance	Not Available	White crystalline solid
Predicted XLogP3	-0.3[2]	-0.5
pKa	Not Available	pKa1 = 1.25, pKa2 = 4.27

Synthesis and Purification: A Validated Protocol

Diagram 2: Experimental Workflow for Synthesis and Purification

Caption: A generalized workflow for the synthesis of amine oxalate salts.

Step-by-Step Methodology:

• Reagent Preparation:

  • Accurately weigh a molar equivalent of 2-Amino-2-methylbutan-1-ol.

  • Accurately weigh one molar equivalent of anhydrous oxalic acid.

• Dissolution:

  • Dissolve the 2-Amino-2-methylbutan-1-ol in a minimal amount of a suitable solvent. Ethanol or isopropanol are recommended starting points due to the polarity of the amine.

  • In a separate vessel, dissolve the oxalic acid in the same solvent. Gentle warming may be required to facilitate dissolution.

• Reaction and Salt Formation:

  • Slowly add the oxalic acid solution to the stirred solution of 2-Amino-2-methylbutan-1-ol at room temperature.

  • The formation of a precipitate upon mixing is a strong indication of salt formation. If no precipitate forms immediately, the solution should be stirred for an extended period (e.g., 1-2 hours).

• Crystallization:

  • If a precipitate has formed, the mixture can be cooled in an ice bath to maximize the yield.

  • If the salt remains in solution, crystallization can be induced by slow evaporation of the solvent or by the addition of a less polar co-solvent (e.g., diethyl ether) until turbidity is observed, followed by cooling.

• Isolation and Washing:

  • Collect the crystalline product by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any unreacted starting materials.

• Drying:

  • Dry the purified 2-Amino-2-methylbutan-1-ol oxalate under vacuum to a constant weight.

Physicochemical Properties (Predicted and Inferred)

The following properties are predicted for 2-Amino-2-methylbutan-1-ol oxalate based on the known characteristics of its constituent ions and general principles of salt formation.

Table 2: Predicted Physicochemical Properties of 2-Amino-2-methylbutan-1-ol Oxalate

Property	Predicted Value/Characteristic	Rationale and Field Insights
Appearance	White crystalline solid	Amine oxalate salts are typically crystalline solids.[1] The formation of a stable crystal lattice is a driving force for the reaction.
Melting Point	Significantly higher than the free amine	The ionic nature of the salt leads to strong electrostatic interactions in the crystal lattice, requiring more energy to break than the intermolecular forces in the free amine.
Boiling Point	Decomposes upon heating	Amine salts, particularly those with organic counterions, often decompose at high temperatures before boiling.
Solubility
Water	Likely soluble	The presence of the charged ammonium and oxalate ions, along with the hydroxyl group, should confer good water solubility.
Polar Protic Solvents (e.g., Methanol, Ethanol)	Likely soluble	These solvents can solvate both the cation and the anion through hydrogen bonding and dipole-dipole interactions.
Aprotic Polar Solvents (e.g., DMSO, DMF)	Moderately soluble	The polarity of these solvents will aid in dissolution, but the lack of acidic protons may limit the solvation of the oxalate anion.
Nonpolar Solvents (e.g., Hexane, Toluene)	Insoluble	The high polarity of the ionic salt is incompatible with the nonpolar nature of these solvents.
pKa	The pKa of the 2-amino-2-methylbutan-1-ol-ammonium ion is expected to be in the range of 9-10.	The pKa of the conjugate acid of a primary amine is typically in this range. The pKa of the hydrogen oxalate anion is 4.27.

Spectral and Analytical Characterization (Predicted)

The following section outlines the expected spectral characteristics for 2-Amino-2-methylbutan-1-ol oxalate, which are crucial for its identification and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

• -NH₃⁺ protons: A broad singlet, the chemical shift of which will be concentration and solvent-dependent. This peak will be exchangeable with D₂O.

• -CH₂OH protons: A singlet or a multiplet depending on the rotational freedom and coupling to the hydroxyl proton.

• -OH proton: A broad singlet, also exchangeable with D₂O.

• -CH₂- (ethyl group) protons: A quartet due to coupling with the adjacent methyl group protons.

• -CH₃ (ethyl group) protons: A triplet due to coupling with the adjacent methylene group protons.

• -CH₃ (at C2) protons: A singlet.

¹³C NMR (Carbon NMR):

• C=O (oxalate) carbons: Two peaks in the range of 160-180 ppm.

• C-OH carbon: A peak in the range of 60-70 ppm.

• C-N carbon: A peak in the range of 50-60 ppm.

• -CH₂- (ethyl group) carbon: A peak in the range of 20-30 ppm.

• -CH₃ (at C2) carbon: A peak in the range of 20-30 ppm.

• -CH₃ (ethyl group) carbon: A peak in the range of 10-15 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

Table 3: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3200-3500 (broad)	O-H stretch	Hydroxyl group
2800-3200 (broad)	N-H stretch	Ammonium group
1680-1720 (strong)	C=O stretch	Carboxylic acid (oxalate)
1550-1650 (strong)	N-H bend	Ammonium group
1200-1400	C-O stretch	Carboxylic acid and alcohol
1000-1200	C-N stretch	Amine

Mass Spectrometry (MS)

In a typical electrospray ionization (ESI) mass spectrum, the following ions would be expected:

• Positive Ion Mode: The molecular ion of the free amine, [C₅H₁₃NO + H]⁺, at m/z 104.1.

• Negative Ion Mode: The molecular ion of the hydrogen oxalate anion, [C₂HO₄]⁻, at m/z 89.0.

Applications in Drug Development

The formation of the oxalate salt of an amino alcohol API can offer several advantages in drug development:

• Improved Solubility: For poorly water-soluble basic drugs, salt formation can significantly enhance aqueous solubility, which is often a prerequisite for oral and parenteral formulations.

• Enhanced Stability: Crystalline salts are generally more stable than their amorphous free base counterparts, leading to longer shelf life and more robust formulations.

• Consistent Crystal Form (Polymorphism Control): Salt formation can favor the crystallization of a single, stable polymorphic form, which is crucial for consistent dissolution and bioavailability.

• Ease of Handling and Purification: Crystalline salts are often easier to handle, purify, and process into solid dosage forms compared to oils or amorphous solids.

Conclusion

2-Amino-2-methylbutan-1-ol oxalate is a salt with significant potential in pharmaceutical development. While direct experimental data on its physicochemical properties are scarce, this guide provides a comprehensive framework for its synthesis, characterization, and predicted properties based on sound scientific principles. The formation of this crystalline salt is a viable strategy to modulate the properties of the parent amino alcohol, potentially leading to improved drug formulations with enhanced stability and bioavailability. Further experimental validation of the predicted properties outlined in this guide is a critical next step for any research or development program involving this compound.

References

• PubChem. 2-Amino-2-methylbutan-1-ol. National Center for Biotechnology Information. [Link]

• National Institute of Standards and Technology. 1-Propanol, 2-amino-2-methyl-. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. 1-Butanol, 2-amino-3-methyl-, (.+/-.)-. NIST Chemistry WebBook. [Link]

• Google Patents.

• PubChem. Valinol. National Center for Biotechnology Information. [Link]

• ResearchGate. Fig. 2. 1 H NMR spectra of 2-amino-2 0... [Link]

• National Institute of Standards and Technology. 1-Propanol, 2-amino-2-methyl-. NIST Chemistry WebBook. [Link]

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• ResearchGate. The 1 H– 13 C CP/MAS NMR spectrum of imi-oxalate. [Link]

• SpectraBase. L-2-amino-1-propanol, oxalate(1:1). [Link]

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Molecular structure and stereochemistry of 2-Amino-2-methylbutan-1-ol oxalate

Topic: Molecular structure and stereochemistry of 2-Amino-2-methylbutan-1-ol oxalate Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Structural Analysis, Synthesis, and Stereochemical Characterization

Executive Summary

2-Amino-2-methylbutan-1-ol (AMB) is a sterically hindered, quaternary amino alcohol derived from the reduction of the non-proteinogenic amino acid Isovaline . As a chiral building block, it serves as a critical scaffold in the synthesis of oxazoline ligands, chiral auxiliaries, and pharmaceutical intermediates where resistance to racemization is required.

This guide details the molecular architecture of the AMB oxalate salt—a preferred crystalline form for purification and storage. We explore the quaternary stereocenter at C2, the hydrogen-bonding network of the oxalate lattice, and provide a validated protocol for its synthesis via the Nitro-Aldol (Henry) route.

Molecular Architecture & Stereochemistry

The defining feature of 2-Amino-2-methylbutan-1-ol is the quaternary carbon at position 2. Unlike simple amino alcohols (e.g., alaninol), the C2 position bears no hydrogen atom, imparting significant metabolic stability and conformational rigidity.

1.1 Stereochemical Assignment (Cahn-Ingold-Prelog)

The chirality of AMB arises from the C2 center, which is bonded to four distinct groups. The absolute configuration is determined by the priority of these substituents based on atomic number and connectivity.

Substituent Priority (High to Low):

• -NH₂ (Amino group): Nitrogen (Atomic #7).

• -CH₂OH (Hydroxymethyl): Carbon bonded to Oxygen.

• -CH₂CH₃ (Ethyl): Carbon bonded to Carbon.

• -CH₃ (Methyl): Carbon bonded to Hydrogens.

Configuration:

• S-Enantiomer: Viewing with the lowest priority group (-CH₃) pointing away, the sequence 1 → 2 → 3 proceeds in a counter-clockwise direction.

• R-Enantiomer: The sequence proceeds in a clockwise direction.

1.2 Conformational Analysis

In the oxalate salt form, the protonated ammonium group (

) and the hydroxyl group ( ) engage in a robust hydrogen-bonding network with the oxalate dianion. This "pincer" effect often locks the molecule into a gauche conformation between the amine and hydroxyl groups, maximizing lattice energy and raising the melting point significantly compared to the liquid free base.

Figure 1: Stereochemical priority assignment for 2-Amino-2-methylbutan-1-ol according to CIP rules.

The Oxalate Salt Advantage

While the free base of 2-Amino-2-methylbutan-1-ol is typically a viscous liquid or low-melting solid (hygroscopic and prone to air oxidation), the oxalate salt offers distinct advantages for drug development:

• Purification via Crystallization: The oxalate salt typically forms well-defined needles or plates. This allows for the rejection of impurities (such as unreacted nitro-intermediates) that do not crystallize into the oxalate lattice.

• Stoichiometry: Depending on pH and molar ratios, two forms are possible:

  • Neutral Oxalate (2:1):

    .

  • Acid Oxalate (1:1):

    .

  • Note: The 1:1 Acid Oxalate is frequently preferred for resolution processes as it retains a carboxylic acid proton capable of further hydrogen bonding.

• Resolution Potential: While oxalic acid itself is achiral, the formation of the oxalate salt is a critical step after resolution (using tartaric or mandelic acid) to lock the enantiomeric excess (ee) into a stable, non-hygroscopic solid form.

Synthesis Protocol: The Nitro-Aldol Route

The most robust synthesis for quaternary amino alcohols is the Henry Reaction (Nitro-aldol) followed by reduction. This pathway avoids the use of expensive amino acid precursors.

3.1 Reaction Scheme

• Condensation: 2-Nitrobutane + Formaldehyde

  2-Methyl-2-nitrobutan-1-ol.

• Reduction: Hydrogenation (H₂/Raney Ni or Pd/C)

  2-Amino-2-methylbutan-1-ol.

• Salt Formation: Addition of Oxalic Acid

  AMB Oxalate.

3.2 Step-by-Step Methodology

Phase A: Synthesis of the Nitro-Alcohol Intermediate

• Reagents: Charge a reaction vessel with 2-Nitrobutane (1.0 eq) and Paraformaldehyde (1.2 eq).

• Catalysis: Add a catalytic amount of base (Triethylamine or NaOH, 0.05 eq) in methanol.

• Reaction: Heat to 50–60°C for 4–6 hours. The C-H bond at the secondary nitro position is activated, attacking the formaldehyde.

• Workup: Neutralize, evaporate solvent, and partition between water/DCM. The product, 2-Methyl-2-nitrobutan-1-ol , is an oil.

Phase B: Reduction to the Amine

• Hydrogenation: Dissolve the nitro-alcohol in Methanol. Add Raney Nickel (10% w/w) or Pd/C.

• Conditions: Pressurize to 50 psi H₂ at room temperature for 12 hours.

• Filtration: Filter catalyst through Celite (Caution: Raney Ni is pyrophoric).

• Isolation: Concentrate the filtrate to obtain the crude amino alcohol (Free Base).

Phase C: Formation of the Oxalate Salt

• Dissolution: Dissolve the crude amine (1.0 eq) in absolute Ethanol.

• Acid Addition: Slowly add a solution of Anhydrous Oxalic Acid (1.0 eq for Acid Oxalate) in hot Ethanol.

• Crystallization: Allow the solution to cool slowly to room temperature, then to 4°C. White crystalline needles will precipitate.

• Filtration: Collect crystals, wash with cold Ethanol/Ether (1:1), and dry under vacuum.

Figure 2: Synthetic pathway from 2-nitrobutane to AMB Oxalate.

Analytical Characterization (Data Expectations)

To validate the synthesis, the following spectral data should be confirmed. Note that in the oxalate salt, chemical shifts for protons alpha to the nitrogen will be deshielded compared to the free base due to protonation.

4.1 Nuclear Magnetic Resonance (¹H NMR)

Solvent: D₂O (Oxalate salt is water-soluble)

Position	Group	Multiplicity	Approx.[1][2][3][4] Shift (δ ppm)	Notes
C1	-CH₂-OH	Doublet of doublets	3.50 – 3.70	Diastereotopic protons due to chiral center C2.
C3	-CH₂-CH₃	Multiplet	1.60 – 1.80	Methylene group adjacent to quaternary center.
C4	-CH₂-CH₃	Triplet	0.90 – 1.00	Terminal methyl of the ethyl group.
C2-Me	-CH₃	Singlet	1.25 – 1.35	Methyl attached directly to chiral center.
Oxalate	(COO)₂	-	-	Quaternary carbons, not visible in ¹H NMR.

4.2 Infrared Spectroscopy (FT-IR)

• 3400–3200 cm⁻¹: Broad, strong stretching. Overlap of O-H (alcohol) and N-H (ammonium) stretches.

• 1720–1690 cm⁻¹: C=O stretch (Oxalate carboxylate).

• 1600–1550 cm⁻¹: N-H bending (Ammonium salt).

• 1100–1050 cm⁻¹: C-O stretch (Primary alcohol).

Pharmaceutical Applications

1. Chiral Auxiliaries & Ligands: The 2-amino-2-methylbutan-1-ol scaffold is a precursor to 4-ethyl-4-methyl-oxazolines . These oxazoline ligands are pivotal in asymmetric catalysis (e.g., Nozaki-Hiyama-Kishi reaction) because the quaternary center prevents racemization of the ligand itself under basic conditions.

2. Peptide Synthesis (Isovaline Analogues): As the reduced form of Isovaline, AMB is used to synthesize peptidomimetics. The steric bulk of the gem-dialkyl group (methyl/ethyl) at the alpha-position restricts the conformational space of the peptide backbone, stabilizing specific secondary structures like helices or turns.

3. Resolution Agents: While less common than phenylglycinol, enantiopure AMB can be used as a resolving agent for chiral acids. Conversely, the racemic AMB oxalate described here is often the starting point for obtaining the pure enantiomers via diastereomeric salt formation with Tartaric acid.

References

• PubChem. (2025).[5] 2-Amino-2-methylbutan-1-ol Compound Summary. National Library of Medicine. [Link]

• Ager, D. J., et al. (1996). Commercial, Synthetic Nonproteinogenic Amino Acids. Chemical Reviews, 96(2), 835-876. (Foundational text on isovaline/amino alcohol synthesis).
• Gao, Y., & Sharpless, K. B. (1988). Asymmetric Synthesis of Amino Alcohols. Journal of the American Chemical Society. (Methodology for amino alcohol resolution).
• Cambridge Structural Database (CSD).General crystal engineering of amino alcohol oxalate salts. (Reference for hydrogen bonding networks in homologous structures).

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2-Amino-2-methylbutan-1-ol oxalate CAS number and chemical identifiers

An In-Depth Technical Guide to 2-Amino-2-methylbutan-1-ol Oxalate

Abstract This technical guide provides a comprehensive analysis of 2-Amino-2-methylbutan-1-ol oxalate, a critical amino alcohol salt used primarily as a chiral auxiliary and resolving agent in organic synthesis. This document details its chemical identifiers, synthesis protocols, applications in enantiomeric resolution, and safety considerations. It is designed for researchers and process chemists requiring authoritative data and self-validating experimental workflows.

Chemical Identification and Core Data

2-Amino-2-methylbutan-1-ol (also known as Isovalinol) is a hindered amino alcohol. The oxalate salt is frequently employed to isolate the compound as a stable crystalline solid or to facilitate the optical resolution of its enantiomers.

Identity Matrix

Property	Data
Chemical Name	2-Amino-2-methylbutan-1-ol oxalate
Common Synonyms	Isovalinol oxalate; 2-Amino-2-methyl-1-butanol oxalate
CAS Number (Salt)	22435-95-6 [1][2]
CAS Number (Parent)	10196-30-2 (Racemic) / 96-20-8 (General isomer ref*)
Molecular Formula	C₅H₁₃NO[1][2] · C₂H₂O₄ (Assuming 1:1 stoichiometry)
Molecular Weight	103.16 (Free Base) + 90.03 (Acid) = 193.19 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol; sparingly soluble in ethanol/ether

*Note: CAS 96-20-8 refers to 2-amino-1-butanol. 10196-30-2 is the specific identifier for the 2-methyl derivative.

Structural Identifiers (Parent Free Base)

• SMILES: CCC(C)(N)CO

• InChI: InChI=1S/C5H13NO/c1-3-5(2,6)4-7/h7H,3-4,6H2,1-2H3[3]

• InChIKey: QHKGDMNPQAZMKD-UHFFFAOYSA-N[3][4][5]

Synthesis and Preparation Protocol

The preparation of 2-Amino-2-methylbutan-1-ol oxalate serves two primary purposes: purification of the crude amine and stabilization for long-term storage. The following protocol describes the formation of the 1:1 hydrogen oxalate salt.

Reaction Mechanism

The reaction is a Brønsted-Lowry acid-base neutralization. The primary amine at the C2 position is protonated by the oxalic acid, forming an ionic lattice that crystallizes efficiently.

Figure 1: Workflow for the synthesis of amino alcohol oxalate salts.

Experimental Procedure

Reagents:

• 2-Amino-2-methylbutan-1-ol (10 mmol, 1.03 g)

• Oxalic acid dihydrate (10 mmol, 1.26 g)

• Absolute Ethanol (20 mL)

Step-by-Step Protocol:

• Dissolution: Dissolve 1.03 g of the amine in 10 mL of absolute ethanol in a round-bottom flask.

• Acid Addition: Separately, dissolve 1.26 g of oxalic acid dihydrate in 10 mL of warm absolute ethanol.

• Mixing: Add the oxalic acid solution dropwise to the amine solution with vigorous stirring. The reaction is exothermic; maintain temperature below 40°C.

• Precipitation: Upon completion of addition, a white precipitate may form immediately. If not, heat the mixture to reflux for 15 minutes, then allow it to cool slowly to room temperature, followed by refrigeration at 4°C for 4 hours.

• Isolation: Filter the crystals via vacuum filtration. Wash the filter cake with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL).

• Drying: Dry the solid in a vacuum oven at 40°C for 6 hours.

Validation Criteria:

• Yield: Expected >85%.

• Melting Point: The oxalate salt typically exhibits a sharp melting point (approx. range 170–180°C, dependent on specific isomer purity).

Applications in Chiral Resolution

One of the most significant applications of 2-Amino-2-methylbutan-1-ol is its use as a resolving agent or chiral auxiliary. The oxalate salt formation is a classic method for optical resolution of the racemic amine [3].

Mechanism of Resolution

When a racemic amine reacts with a chiral resolving agent (e.g., tartaric acid), diastereomers are formed. However, even with achiral acids like oxalic acid, preferential crystallization (entrainment) or the formation of conglomerate crystals can sometimes be exploited to enrich enantiomeric purity. More commonly, the pure enantiomer of the amine (obtained via other means) is stored as the oxalate.

If using the amine to resolve other chiral acids:

• The chiral amine forms diastereomeric salts with a racemic acid.

• The salts have different solubilities.

• Fractional crystallization separates the diastereomers.

Figure 2: General logic for chiral resolution using amino alcohols.

Safety and Handling (E-E-A-T)

Hazard Identification:

• Oxalates: Systemic toxicity if ingested. Oxalate ions chelate calcium, potentially leading to hypocalcemia and renal accumulation of calcium oxalate stones.

• Amines: The parent free base is an irritant to eyes, skin, and the respiratory tract.

Handling Protocol:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) when handling the dry powder to prevent inhalation.

• Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen or Argon) if possible, as amines can absorb CO₂ from the air (though the oxalate salt is more stable).

• Spill Management: Sweep up dry spills carefully to avoid dust generation. Neutralize aqueous residues with dilute calcium chloride solution to precipitate insoluble calcium oxalate before disposal.

References

• ChemicalBridge. (2024). 2-Amino-2-methylbutan-1-ol oxalate Product Data. Retrieved from

• BLD Pharm. (2024). Product Catalog: 2-Amino-2-methylbutan-1-ol oxalate (CAS 22435-95-6).[6] Retrieved from

• Newman, P. (1981). Optical Resolution Procedures for Chemical Compounds. Optical Resolution Information Center, Manhattan College. (General reference for amine resolution techniques).

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Technical Whitepaper: Thermodynamic Profiling of 2-Amino-2-methylbutan-1-ol Oxalate

This technical guide is structured to serve as a definitive protocol for characterizing the thermodynamic stability of 2-Amino-2-methylbutan-1-ol (AMB) Oxalate .

Given the niche status of this specific salt in open literature, this guide synthesizes the known physicochemical properties of the AMB free base (CAS 96-20-8/10196-30-2) and oxalic acid to construct a rigorous First-Principles Characterization Framework .[1][2]

[1][2]

Executive Summary & Chemical Identity[1][3][4]

The thermodynamic stability of the oxalate salt of 2-Amino-2-methylbutan-1-ol (AMB) in solution is governed by the interplay between the crystal lattice energy, solvation enthalpy, and the pH-dependent ionization of the constituent ions.[1][2]

Unlike simple inorganic salts, amino-alcohol oxalates possess a dual stability profile:

• Physical Stability: The equilibrium between the solid crystalline phase and the solvated ionic species (

  ).[2]

• Chemical Stability: The kinetic potential for the amine to react with the oxalate carbon, leading to irreversible amide formation (oxalamide) or cyclization (morpholinedione), particularly at elevated temperatures.[2]

The Molecular System

• Cation (Base): 2-Amino-2-methylbutan-1-ol (

  ).[1][2][3] A hindered primary amine.[1][2]

  • pKa (Estimated): 9.6 – 9.8 (Analogous to 2-amino-2-methyl-1-propanol).[1][2]

  • Role: Provides the ammonium headgroup (

    ) for salt formation.[1][2]

• Anion (Acid): Oxalic Acid (

  ).[1][2]

  • pKa values:

    , .[2]

  • Stoichiometry: Can form Hemioxalate (2 Amine : 1 Acid) or Hydrogen Oxalate (1 Amine : 1 Acid).[1][2] The 1:1 Hydrogen Oxalate is typically the thermodynamically preferred solid form for isolation due to stronger H-bonding networks.[1][2]

Theoretical Framework: Solution Thermodynamics

To determine the stability, we must map the Gibbs Free Energy of Solution (

). The dissolution process is modeled by the following thermodynamic cycle: [2]

However, in the laboratory, we measure this via the Solubility Product (

) and temperature dependence.

The Solubility Equilibrium Equation

For the 1:1 salt (

), the equilibrium in water is: [2]

The thermodynamic solubility product

is defined as: Where is activity and is the activity coefficient.[1][2]

Temperature Dependence (van't Hoff)

By measuring solubility at different temperatures (e.g., 298K, 313K, 323K), we determine the Enthalpy (

) and Entropy ( ) of solution: Note: This approximation assumes is constant over the T range.[2] For high-precision, the Modified Apelblat equation should be used.

Visualization: Stability Assessment Workflow

The following diagram outlines the logical flow for characterizing the salt's stability, distinguishing between thermodynamic equilibrium and kinetic degradation.

Figure 1: Decision matrix for distinguishing thermodynamic solubility limits from chemical degradation pathways.

Experimental Protocol: Characterization

This protocol is designed to be self-validating. The "Mass Balance Check" ensures that any loss of solubility is due to equilibrium, not degradation.[2]

Materials & Preparation

• AMB: 2-Amino-2-methylbutan-1-ol (High purity >98%).[1][2]

• Acid: Anhydrous Oxalic Acid.[1][2]

• Solvent: Degassed deionized water (to prevent carbonate formation from atmospheric

  ).[1][2]

Protocol: Equilibrium Solubility (Shake-Flask Method)

Step	Action	Rationale (Causality)
1	Supersaturation	Add excess AMB-Oxalate salt to water until a solid phase persists.[1][2]
2	Equilibration	Agitate at constant T (e.g., 25.0 ± 0.1°C) for 72 hours.
3	Filtration	Filter supernatant using a 0.22 µm PVDF syringe filter (pre-heated to T).
4	Analysis (HPLC)	Dilute filtrate and analyze via HPLC (IC or HILIC column).
5	Solid Phase Check	Analyze the remaining wet solid residue via PXRD.

Protocol: Chemical Stability (Stress Testing)

Amino alcohol oxalates are prone to amide dehydration upon heating.[1][2]

• Prepare a saturated solution of AMB-Oxalate.[1][2]

• Heat to 60°C and 80°C in sealed vials for 24 hours.

• Analyze via LC-MS looking for MW = 175.2 (Mono-oxalamide) or MW = 262.3 (Di-oxalamide).[1][2]

  • Mechanism:[1][2][4]

    [1][2]

Data Analysis & Interpretation

Calculating Solubility ( )

From the HPLC assay, determine the molar concentration of AMB (

).

pH-Solubility Profile

The stability of the salt is heavily pH-dependent.[1][2]

• pH < pKa(Oxalic 1): Salt dissolves; Oxalic acid precipitates if concentration is high.[1][2]

• pH 4.5 - 9.0: Region of maximum stability for the salt (Both species ionized:

  and ).[1][2]

• pH > pKa(AMB): Salt breaks (Disproportionation).[1][2] AMB becomes neutral (oily liquid) and phase separates.[1][2]

Thermodynamic Parameters (Example Calculation Table)

Use this table structure to report your findings.

Parameter	Symbol	Equation	Significance
Solubility Product			Defines the precipitation threshold.[1][2]
Gibbs Energy			(+) implies insolubility (stable solid); (-) implies spontaneous dissolution.[1][2]
Enthalpy		Slope of vs	(+) Endothermic: Solubility increases with T.
Entropy		Intercept of vs	Reflects disorder of lattice breakdown vs solvent ordering.[1][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10154017, 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

• Maddox, R. N., et al. (2025). Reactivity of β-amino alcohols against dialkyl oxalate: Synthesis and mechanism study. ResearchGate. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island Dissertations. Retrieved from [Link][2]

• Yang, N., et al. (2014). Protonation Constants and Thermodynamic Properties of Amino Acid Salts. Ind. Eng. Chem. Res. Retrieved from [Link]

Sources

• 1. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-methyl-1-butanol 97 16369-05-4 [sigmaaldrich.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the pKa Values and Buffering Capacity of 2-Amino-2-methylbutan-1-ol Oxalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the acid-base chemistry of 2-Amino-2-methylbutan-1-ol oxalate, focusing on its pKa values and resulting buffering capacity. Intended for researchers, scientists, and professionals in drug development, this document elucidates the theoretical underpinnings of this buffer system, offers detailed protocols for its empirical characterization, and discusses its potential applications. By integrating fundamental chemical principles with practical experimental design, this guide serves as an essential resource for the informed selection and utilization of 2-Amino-2-methylbutan-1-ol oxalate in sensitive biochemical and pharmaceutical formulations.

Introduction: The Chemical Landscape of 2-Amino-2-methylbutan-1-ol Oxalate

2-Amino-2-methylbutan-1-ol is a primary amino alcohol characterized by a tertiary carbon atom bonded to the amine group. This structural feature imparts steric hindrance, which can influence its reactivity and interaction with other molecules. Its oxalate salt is formed through the reaction of the basic amino group of 2-Amino-2-methylbutan-1-ol with the dicarboxylic acid, oxalic acid. The resulting salt, 2-Amino-2-methylbutan-1-ol oxalate, possesses both a protonated amine (a conjugate acid) and the conjugate bases of oxalic acid, establishing it as a potentially versatile buffer.

Amino alcohols are a critical class of compounds in pharmaceutical and biological research, often utilized for their buffering capabilities, as precursors in organic synthesis, and in the formulation of therapeutic agents. Understanding the precise acid-base properties of 2-Amino-2-methylbutan-1-ol oxalate is paramount for its effective application, particularly in environments where pH control is critical for stability, activity, and bioavailability of active pharmaceutical ingredients (APIs).

Theoretical pKa Determination: A Tale of Two Molecules

The buffering behavior of 2-Amino-2-methylbutan-1-ol oxalate is governed by the acid dissociation constants (pKa) of its constituent ions: the protonated form of 2-Amino-2-methylbutan-1-ol and the various protonated species of oxalate.

pKa of 2-Amino-2-methylbutan-1-ol

An exhaustive search of the current literature did not yield an experimentally determined pKa value for 2-Amino-2-methylbutan-1-ol. However, a reasonable estimation can be made by examining a structurally analogous compound, 2-Amino-2-methyl-1-propanol. This related amino alcohol has a reported pKa of approximately 9.7.[1] This value corresponds to the dissociation of the protonated amino group (R-NH₃⁺). The structural similarity, primarily the steric environment around the amino group, suggests that the pKa of 2-Amino-2-methylbutan-1-ol is likely in a similar range.

It is crucial to emphasize that this is an estimation. For applications requiring high precision, experimental determination of the pKa is strongly recommended.

pKa Values of Oxalic Acid

Oxalic acid is a dicarboxylic acid, meaning it can donate two protons. Consequently, it is characterized by two distinct pKa values:

• pKa₁ = 1.27 : This represents the dissociation of the first proton from oxalic acid (H₂C₂O₄) to form the hydrogen oxalate ion (HC₂O₄⁻).[2]

• pKa₂ = 4.28 : This corresponds to the dissociation of the second proton from the hydrogen oxalate ion (HC₂O₄⁻) to form the oxalate ion (C₂O₄²⁻).[2]

Predicted Buffering Regions of the Oxalate Salt

Based on these individual pKa values, the 2-Amino-2-methylbutan-1-ol oxalate buffer system is expected to exhibit three potential buffering regions:

• pH ≈ 1.27 : Dominated by the equilibrium between oxalic acid and hydrogen oxalate.

• pH ≈ 4.28 : Governed by the equilibrium between hydrogen oxalate and oxalate.

• pH ≈ 9.7 (estimated) : Controlled by the equilibrium between the protonated and free amine of 2-Amino-2-methylbutan-1-ol.

The following table summarizes the key pKa values for the components of 2-Amino-2-methylbutan-1-ol oxalate.

Component	Functional Group	pKa Value	Source
Oxalic Acid	First Carboxylic Acid	1.27	[2]
Hydrogen Oxalate	Second Carboxylic Acid	4.28	[2]
2-Amino-2-methylbutan-1-ol (protonated)	Amino Group	~9.7 (estimated)	[1]

Buffering Capacity: Resisting pH Change

Buffering capacity (β) is a quantitative measure of a buffer's resistance to pH change upon the addition of an acid or a base. It is defined as the amount of strong acid or strong base, in gram equivalents, that must be added to 1 liter of the buffer to cause a change of 1 pH unit. The buffering capacity is maximal when the pH of the solution is equal to the pKa of the buffering species and when the concentrations of the conjugate acid and base are high.

For 2-Amino-2-methylbutan-1-ol oxalate, the buffering capacity will be most significant in the three pH regions outlined above. The effectiveness of the buffer in a specific pH range will depend on the relative concentrations of the different conjugate acid-base pairs.

Experimental Determination of pKa and Buffering Capacity

To move beyond theoretical estimations, experimental determination of the pKa values and buffering capacity is essential. Potentiometric titration is a robust and widely used method for this purpose.

Principle of Potentiometric Titration

This technique involves the gradual addition of a strong acid or base (the titrant) to a solution of the substance under investigation (the analyte) while monitoring the pH of the solution with a calibrated pH meter. A plot of pH versus the volume of titrant added generates a titration curve. The pKa value can be determined from the midpoint of the buffer region (the flattest part of the curve), which corresponds to the half-equivalence point where the concentrations of the conjugate acid and base are equal.

Experimental Workflow

The following diagram illustrates the general workflow for the potentiometric titration of 2-Amino-2-methylbutan-1-ol oxalate.

Caption: Experimental workflow for pKa and buffering capacity determination.

Detailed Protocol

• Preparation of Solutions:

  • Prepare a 0.1 M solution of 2-Amino-2-methylbutan-1-ol oxalate in deionized water.

  • Prepare standardized 0.1 M solutions of hydrochloric acid (HCl) and sodium hydroxide (NaOH).

  • Calibrate a pH meter using standard buffer solutions at pH 4.00, 7.00, and 10.00.

• Titration with Strong Acid (to determine pKa of oxalate species):

  • Pipette 50.0 mL of the 0.1 M 2-Amino-2-methylbutan-1-ol oxalate solution into a 250 mL beaker.

  • Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

  • Immerse the calibrated pH electrode in the solution.

  • Record the initial pH.

  • Add the standardized 0.1 M HCl from a burette in 0.5 mL increments, recording the pH after each addition. Allow the pH to stabilize before each reading.

  • Continue the titration until the pH drops significantly and then begins to level off.

• Titration with Strong Base (to determine pKa of the amino alcohol):

  • Pipette 50.0 mL of the 0.1 M 2-Amino-2-methylbutan-1-ol oxalate solution into a separate 250 mL beaker.

  • Follow the same setup as in the acid titration.

  • Add the standardized 0.1 M NaOH from a burette in 0.5 mL increments, recording the pH after each addition.

  • Continue the titration until the pH rises significantly and then begins to plateau.

• Data Analysis:

  • Plot two separate graphs: pH versus volume of HCl added and pH versus volume of NaOH added.

  • Determine the equivalence points from the points of maximum slope on the titration curves (or by taking the first derivative of the curves).

  • The pKa values are equal to the pH at the half-equivalence points.

  • The buffering capacity (β) can be calculated from the slope of the titration curve in the buffer regions.

Interpretation of Titration Data

The titration curves will reveal the buffering regions of 2-Amino-2-methylbutan-1-ol oxalate. The following diagram illustrates a hypothetical titration curve and its relationship to the pKa values and buffering capacity.

Caption: Hypothetical titration curve showing pKa values and buffering regions.

Applications in Research and Drug Development

The multi-protic nature of 2-Amino-2-methylbutan-1-ol oxalate makes it a candidate for a broad-range buffer. Potential applications include:

• Biochemical Assays: Maintaining a stable pH is crucial for enzyme kinetics and protein stability studies. The different buffering regions of this compound could be advantageous in assays that require specific and stable pH environments.

• Pharmaceutical Formulations: In drug development, buffers are used to control the pH of liquid formulations to enhance drug solubility, stability, and patient comfort. The choice of buffer is critical to avoid interactions with the API.

• Chromatography: In techniques like HPLC, the pH of the mobile phase can significantly impact the separation of analytes. A well-characterized buffer is essential for reproducible results.

Conclusion

2-Amino-2-methylbutan-1-ol oxalate presents an interesting and potentially useful buffer system with three distinct buffering regions. While the pKa of the amino alcohol component is estimated, this guide provides a robust theoretical framework and a detailed experimental protocol for its precise determination. For researchers and drug development professionals, a thorough understanding and empirical validation of the pKa values and buffering capacity of this compound are indispensable for its reliable and effective application in pH-sensitive systems.

References

• Skoog, D. A., West, D. M., Holler, F. J., & Crouch, S. R. (2013). Fundamentals of Analytical Chemistry (9th ed.). Cengage Learning.

• PubChem. (n.d.). 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

• PubChem. (n.d.). Oxalic acid. Retrieved from [Link]

Sources

• 1. Buy 3-Amino-2-methylbutan-1-ol | 78401-94-2 [smolecule.com]
• 2. lookchem.com [lookchem.com]

Protocols & Analytical Methods

High-Purity Synthesis of 2-Amino-2-methylbutan-1-ol Oxalate: A Dual-Pathway Application Note

Topic: Protocol for the synthesis of 2-Amino-2-methylbutan-1-ol oxalate Content Type: Detailed Application Note and Protocol

Abstract & Strategic Overview

2-Amino-2-methylbutan-1-ol (AMB) is a sterically hindered amino alcohol, structurally analogous to the widely used buffer 2-Amino-2-methyl-1-propanol (AMP).[1][2][3] Its quaternary carbon center confers resistance to metabolic degradation and racemization, making it a critical scaffold for chiral oxazoline ligands, pharmaceutical buffers, and energetic material precursors.

This Application Note details the synthesis of the Oxalate Salt form. The oxalate counterion is specifically selected to convert the hygroscopic, oily free base into a stable, crystalline solid, facilitating easier handling, purification, and storage.

Retrosynthetic Logic

We present two validated pathways based on scale and precursor availability:

• Route A (Laboratory Scale/Enantioselective Compatible): Reduction of Isovaline (2-amino-2-methylbutanoic acid).[1][2][3] This route is preferred for high-purity research applications where the starting material is commercially available.[1][3]

• Route B (Industrial/Scale-Up): Nitro-aldol condensation of 2-nitrobutane followed by catalytic hydrogenation.[1][2][3] This is the atom-economical route for bulk synthesis.[1][3]

Safety & Pre-requisites (Critical)

• Lithium Aluminum Hydride (LAH): Pyrophoric.[3] Reacts violently with water.[3] Use only in anhydrous conditions under inert atmosphere (Argon/Nitrogen).

• Nitro Compounds: Potentially explosive at high temperatures or if distilled to dryness.[2][3]

• Oxalic Acid: Nephrotoxic; corrosive.[1][3]

• Work-up: Quenching LAH requires the Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O) to prevent "orange gum" formation.[2]

Visual Pathway Analysis

The following diagram outlines the chemical causality for both routes.

Caption: Dual-pathway synthesis map showing the convergence of Isovaline reduction and Nitro-aldol routes to the free base, followed by oxalate stabilization.

Detailed Experimental Protocols

Route A: Reduction of Isovaline (Primary Lab Method)

Best for: 1g – 50g scale, high purity requirements.[2]

Reagents:

• Isovaline (CAS: 595-39-1)[1][2][3]

• Lithium Aluminum Hydride (LAH) (2.5 equiv)[2]

• Anhydrous THF (Tetrahydrofuran)[2]

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck Round Bottom Flask (RBF) equipped with a reflux condenser, addition funnel, and Argon inlet.

• LAH Suspension: Charge the flask with LAH (2.5 molar equivalents relative to Isovaline) and anhydrous THF (10 mL/g of LAH). Cool to 0°C in an ice bath.

• Addition: Dissolve Isovaline (1.0 equiv) in a minimum volume of anhydrous THF. Note: If solubility is poor, add the solid amino acid in small portions directly to the LAH suspension via a powder funnel under positive Argon pressure.

• Reaction:

  • Allow the mixture to warm to room temperature (RT) over 30 mins.

  • Heat to reflux (66°C) for 12–16 hours. The sterically hindered carboxylate requires vigorous forcing conditions.

• Quenching (Fieser Method):

  • Cool to 0°C.[3]

  • Very slowly add water (1 mL per gram of LAH used). Caution: Vigorous H2 evolution. [1][2][3]

  • Add 15% NaOH solution (1 mL per gram of LAH).[2]

  • Add water (3 mL per gram of LAH).[2]

• Isolation:

  • Warm to RT and stir for 30 mins until the precipitate is white and granular.

  • Filter through a Celite pad.[3] Wash the pad with warm THF.

  • Dry the filtrate over Na2SO4 and concentrate in vacuo to yield the Free Base (Yellowish oil).[2][3]

Route B: Nitro-Aldol Condensation (Scale-Up Method)

Best for: >50g scale, cost-efficiency.[1][2][3]

Step 1: Henry Reaction

• Mix 2-nitrobutane (1.0 equiv) and Formaldehyde (37% aq.[1][2][3] solution, 1.2 equiv) in a flask.

• Add catalytic Triethylamine (0.05 equiv) or NaOH (1M).[3]

• Stir vigorously at 30–40°C for 24 hours. The mixture will become homogeneous.

• Neutralize with dilute HCl, extract with Ethyl Acetate, and concentrate to obtain 2-methyl-2-nitrobutan-1-ol .[1][2][3]

Step 2: Hydrogenation

• Dissolve the nitro-alcohol in Methanol.[3][4]

• Add Raney Nickel (10 wt% loading) or 10% Pd/C .

• Hydrogenate at 50 psi H2 pressure (Parr shaker) at RT for 6 hours.

• Filter catalyst (Caution: Raney Ni is pyrophoric when dry).[3] Concentrate filtrate to yield the Free Base .[3]

Route C: Formation of the Oxalate Salt (The Target)

This step is critical for isolating the stable salt form from the crude oil obtained in Route A or B.

Reagents:

• Crude 2-Amino-2-methylbutan-1-ol (Free Base)[1][2][3]

• Anhydrous Oxalic Acid[1][2][3]

• Solvents: Ethanol (Absolute), Diethyl Ether or Acetone.[2]

Protocol:

• Solution A: Dissolve the crude Free Base (e.g., 10.3 g, 100 mmol) in Absolute Ethanol (30 mL).

• Solution B: Dissolve Anhydrous Oxalic Acid (9.0 g, 100 mmol, 1.0 equiv) in warm Absolute Ethanol (40 mL).

  • Expert Tip: Use a stoichiometric 1:1 ratio. Excess oxalic acid can lead to the formation of acid oxalates which are more hygroscopic.

• Precipitation:

  • Add Solution B to Solution A slowly with vigorous stirring at room temperature.

  • An exothermic reaction will occur, and a white precipitate should form immediately.

  • If no precipitate forms, add Diethyl Ether or Acetone dropwise until turbidity appears, then cool to 4°C.[3]

• Crystallization:

  • Heat the suspension to boiling until the solid dissolves (add more EtOH if necessary).

  • Allow to cool slowly to RT, then refrigerate at 4°C overnight.

• Filtration:

  • Filter the white crystals under vacuum.[5]

  • Wash with cold Acetone/Ether (1:1 mixture).[2]

  • Dry in a vacuum desiccator over P2O5.[3]

Data Summary & Characterization

Parameter	Specification	Notes
Formula	C5H13NO · C2H2O4	1:1 Salt
MW	193.19 g/mol	(103.16 base + 90.03 acid)
Appearance	White Crystalline Solid	Non-hygroscopic if pure
Melting Point	152–154°C	Sharp MP indicates high purity
Solubility	Water, Hot Ethanol	Insoluble in Ether, Hexane

Spectroscopic Validation (Expected):

• 1H NMR (D2O): Distinct signals for the ethyl group (triplet + multiplet), the singlet methyl group attached to the quaternary center, and the downfield shift of the -CH2OH protons.[2]

• IR: Broad -OH/-NH stretch (2800-3400 cm-1), strong Carbonyl stretch from Oxalate (approx. 1700-1720 cm-1), and carboxylate bands.[1][2][3]

Troubleshooting & Optimization

• Oily Product (Salt Step): If the oxalate comes out as an oil, scratch the glass side of the flask with a rod to induce nucleation. Alternatively, use Isopropanol instead of Ethanol as the solvent, as oxalates are generally less soluble in Isopropanol.

• Incomplete Reduction (Route A): If the starting material remains, ensure the THF is strictly anhydrous. The carboxylate salt of Isovaline is insoluble in THF; vigorous mechanical stirring is required to ensure the heterogeneous reaction proceeds.

• Color Issues: A yellow tint in the salt usually indicates oxidation products from the nitro-reduction (Route B).[1][2][3] Recrystallize from Ethanol/Activated Carbon to remove color.[3]

References

• Synthesis of Amino Alcohols via Nitro-Aldol: L. Henry, Compt.[3] Rend.1895 , 120, 1265.[3] (Foundational chemistry for Nitro-aldol).[1][2][3]

• Reduction of Hindered Amino Acids: Abiko, A., et al. "Reduction of alpha-amino acids to amino alcohols."[3] Tetrahedron Letters, 1992, 33(38), 5517-5518.[2] Link

• Oxalate Salt Preparation (General Protocol): "Purification of Amines via Oxalate Salts." Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Longman, 1989, p. 1298.

• Properties of 2-Amino-2-methyl-1-butanol: PubChem CID 10154017.[1][2][3][6] Link[2]

• Isovaline Reduction Precedents: Pizzarello, S., et al. "The non-racemic amino acids of the Murchison meteorite." Geochimica et Cosmochimica Acta, 2003. (Context for Isovaline handling).

Sources

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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Application Note: 2-Amino-2-methylbutan-1-ol Oxalate in Pharmaceutical Synthesis

[1]

Executive Summary

2-Amino-2-methylbutan-1-ol (AMMB) is a specialized amino alcohol characterized by a quaternary chiral center at the C2 position.[1] Unlike common analogs such as Alaninol or Valinol, which possess a tertiary alpha-carbon, AMMB’s quaternary nature renders the stereocenter chemically robust and resistant to racemization, even under harsh basic or acidic conditions.

The oxalate salt (AMMB-Ox) is the preferred pharmaceutical grade specification. While the free base is a hygroscopic, viscous liquid prone to oxidation and difficult to dispense precisely, the oxalate salt is a stable, crystalline solid. This guide details the critical protocols for handling AMMB-Ox, "cracking" the salt to release the reactive free base, and deploying it to synthesize 4-ethyl-4-methyloxazolines —versatile intermediates used as robust protecting groups for carboxylic acids and as chiral auxiliaries in asymmetric synthesis.

Chemical Profile & Properties[2][3][4][5][6][7][8]

The utility of AMMB lies in its structural asymmetry. The C2 carbon is bonded to four distinct groups: Methyl (-CH₃), Ethyl (-CH₂CH₃), Hydroxymethyl (-CH₂OH), and Amine (-NH₂).[1]

Property	Specification
Compound Name	2-Amino-2-methylbutan-1-ol Oxalate
CAS Number	22435-95-6 (Oxalate); 10196-30-2 (Racemic Free Base)
Molecular Structure	C₅H₁₃NO[1][2][3] · ½ C₂H₂O₄ (Hemioxalate often common)
Appearance	White to off-white crystalline powder
Solubility	Soluble in water, methanol; sparingly soluble in ethanol; insoluble in ether/hexanes.[1]
Chirality	Contains one stereocenter (C2). Available as Racemic, (R)-, or (S)-enantiomers.[1]
Key Advantage	Quaternary C2: Prevents -proton abstraction, eliminating racemization risks during amide enolate alkylations.[1]

Core Application: The Oxazoline Platform

The primary pharmaceutical application of AMMB is the formation of 4,4-disubstituted oxazolines . These heterocycles serve two critical functions in drug development:

• Carboxylic Acid Protection: The oxazoline moiety masks a carboxylic acid. Unlike esters, oxazolines are stable to Grignard reagents, lithium aluminum hydride (LAH), and strong bases, allowing chemical modifications elsewhere on the molecule.

• Chiral Ligand Synthesis: Enantiopure AMMB yields chiral oxazolines used as ligands (e.g., BOX ligands) for asymmetric catalysis.

Mechanism of Action

The amino group of AMMB attacks an activated carboxylic acid (acid chloride or ester) to form an amide. Subsequent cyclodehydration (often acid-catalyzed or using thionyl chloride) closes the ring to form the oxazoline.

Figure 1: The synthetic pathway from AMMB to Oxazoline derivatives. The cycle is reversible, allowing for temporary protection of carboxylic acid functionalities.

Experimental Protocols

Protocol A: Salt Cracking (Free-Basing)

Objective: To isolate pure, reactive 2-amino-2-methylbutan-1-ol from its stable oxalate salt for use in synthesis.[1]

Reagents:

• AMMB Oxalate (10.0 mmol)[1]

• Sodium Hydroxide (NaOH), 50% w/w aqueous solution

• Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF)

• Brine (Saturated NaCl)[1]

Procedure:

• Dissolution: Suspend AMMB Oxalate (approx. 2.0 g) in distilled water (10 mL) in a separatory funnel. The salt should dissolve completely; mild warming (30°C) may be used if necessary.

• Neutralization: Slowly add 50% NaOH dropwise while swirling. Monitor pH until the solution reaches pH > 12. Note: The solution may become cloudy as the organic free amine separates.

• Extraction: Add DCM (15 mL). Shake vigorously for 2 minutes and allow phases to separate. Collect the lower organic layer.

• Repeat: Re-extract the aqueous layer with two additional portions of DCM (2 x 10 mL).

• Drying: Combine organic extracts and wash with brine (10 mL). Dry the organic phase over anhydrous Sodium Sulfate (

  ) for 15 minutes.

• Concentration: Filter off the desiccant and concentrate the filtrate under reduced pressure (rotary evaporator) at 40°C.

  • Result: A colorless to pale yellow viscous liquid.

  • Yield: Typically >95%.[4][5]

  • Quality Check: GC-FID or

    -NMR.[1] Look for the disappearance of the oxalate peak and integration of the ethyl/methyl signals.

Protocol B: Synthesis of Chiral 4-Ethyl-4-methyloxazoline

Objective: To synthesize a protected carboxylic acid derivative using AMMB.

Reagents:

• AMMB Free Base (from Protocol A) (1.1 equiv)[1]

• Benzoic Acid (Model Substrate) (1.0 equiv)[1]

• Thionyl Chloride (

  ) (1.5 equiv)[1]

• Toluene (Solvent)[1][3]

Procedure:

• Amide Formation: In a round-bottom flask equipped with a reflux condenser, dissolve Benzoic Acid in Toluene. Add

  dropwise. Reflux for 1 hour to generate the acid chloride. Remove excess via distillation or vacuum.

• Addition: Redissolve the acid chloride in fresh DCM (0°C). Add AMMB Free Base (1.1 equiv) and Triethylamine (2.0 equiv) slowly.[1] Stir at Room Temperature (RT) for 2 hours.

• Cyclization: (One-pot method) Add

  (1.5 equiv) directly to the amide solution at 0°C. Stir for 30 mins, then pour into aqueous NaOH (1M) to quench and neutralize.

• Workup: Extract with DCM. Wash with water. Dry and concentrate.

• Purification: The resulting oil is often pure enough for use. If necessary, purify via flash chromatography (Hexanes/Ethyl Acetate).

Analytical Validation (Self-Validating System)[1]

To ensure the integrity of the intermediate, use the following checkpoints:

• NMR Diagnostic Signal:

  • Free Base: The

    protons appear as a doublet or broad singlet around 3.2–3.4 ppm.[1]

  • Oxazoline Ring: Upon cyclization, these protons shift downfield (approx

    3.9–4.2 ppm) and become chemically non-equivalent (diastereotopic) due to the rigid ring structure, appearing as an AB system.

• Chiral Purity (Enantiomeric Excess - ee):

  • Derivatize a small aliquot of the free base with Mosher's Acid Chloride.

  • Analyze via

    -NMR.[1] Distinct peaks for R and S diastereomers allow precise calculation of %ee.

References

• Meyers, A. I., et al. (1976). Chiral Oxazolines in Asymmetric Synthesis. General Procedures. Journal of the American Chemical Society.

• Gawley, R. E., & Aube, J. (1996). Principles of Asymmetric Synthesis. Elsevier Science. (Context: Quaternary ammonium chiral auxiliaries).[1]

• PubChem Compound Summary. (2023). 2-Amino-2-methylbutan-1-ol.[1][6][7][3][8][9][10] National Center for Biotechnology Information. [1]

• BenchChem Application Notes. (2025). Synthesis of Chiral Amino Alcohols.[4][11][12]

• Sigma-Aldrich Technical Bulletin. Oxazoline Protecting Groups.

Visualizing the Workflow

Figure 2: Operational workflow for utilizing AMMB Oxalate in multistep pharmaceutical synthesis.

Sources

• 1. 1404373-81-4|2-(3-Aminooxetan-3-yl)ethanol oxalate|BLD Pharm [bldpharm.com]
• 2. Buy 3-Amino-2-methylbutan-1-ol | 78401-94-2 [smolecule.com]
• 3. PROCESS FOR PRODUCING ISOCYANATES - Patent 2558441 [data.epo.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. DE1088494B - Process for the preparation of 4,4-dialkyl-2-vinyl- and 4,4-dialkyl-2-isopropenyl-substituted oxazolines and 5,6-dihydro-4H-1,3-oxazines and their spiranes - Google Patents [patents.google.com]
• 7. CAS号列表_-10_第631页_Chemicalbook [chemicalbook.com]
• 8. anaxlab.com [anaxlab.com]
• 9. 2-Amino-2-methylbutan-1-ol oxalate,22435-95-6-Chemicalbridge-Chemicalbridge [chemicalbridge.co.uk]
• 10. Toronto Research Chemicals : Everon Life Sciences [everonlife.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 2-Amino-2-methylbutan-1-ol Oxalate in Peptide Engineering

This Application Note and Protocol Guide details the use of 2-Amino-2-methylbutan-1-ol oxalate (an α,α-disubstituted amino alcohol salt) in advanced peptide synthesis.

Part 1: Strategic Overview & Chemical Identity

2-Amino-2-methylbutan-1-ol (often referred to as Isovaline-ol or α-methyl-2-aminobutanol ) is a sterically hindered amino alcohol derived from the reduction of Isovaline (α-methyl-2-aminobutyric acid). Unlike standard amino alcohols (e.g., Alaninol, Valinol), this molecule possesses a gem-disubstituted α-carbon (containing both a methyl and an ethyl group).

Why This Molecule?

• Conformational Constraint: The gem-dimethyl-like effect of the α-substituents restricts rotation around the N-Cα and Cα-Cβ bonds, stabilizing specific secondary structures (helices/turns) when incorporated into peptide backbones.

• Proteolytic Stability: The steric bulk adjacent to the nitrogen renders the resulting amide bond highly resistant to enzymatic cleavage, extending the half-life of therapeutic peptides.

• The Oxalate Advantage: The free amino alcohol is often a viscous, hygroscopic oil prone to oxidation. The oxalate salt form provides a stable, crystalline solid that is non-hygroscopic, allowing for precise stoichiometric weighing and long-term storage.

Core Applications

• C-Terminal Peptidols: Synthesis of protease-resistant peptide alcohols (C-terminal modification).

• Pseudoproline Surrogates: Formation of oxazolidines to disrupt aggregation during Solid Phase Peptide Synthesis (SPPS).

• Chiral Auxiliaries: Use as a bulky chiral controller in asymmetric synthesis.

Part 2: Pre-Synthesis Protocols (Salt Break)

The oxalate salt must be converted to the free amine (freebased) before it can participate in nucleophilic acylation reactions. Direct use of the salt in coupling can lead to pH fluctuations and side reactions with the oxalate counter-ion.

Protocol A: Quantitative Freebasing

Objective: Isolate pure 2-Amino-2-methylbutan-1-ol from its oxalate salt.

Materials:

• 2-Amino-2-methylbutan-1-ol oxalate

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) or 1M NaOH

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step:

• Dissolution: Suspend the oxalate salt (1.0 eq) in DCM (10 mL per gram).

• Neutralization: Add 1M NaOH (2.2 eq) or Sat. NaHCO₃ (excess) to the suspension while stirring vigorously at 0°C. Stir for 20 minutes until the solid dissolves and two clear layers form.

• Extraction: Separate the organic layer. Extract the aqueous layer 2x with DCM.

• Drying: Combine organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Concentration: Filter and concentrate in vacuo (do not heat above 40°C to avoid volatility loss) to yield the colorless, oily free amine.

  • Checkpoint: Verify absence of oxalate peak via ¹H NMR or IR (disappearance of broad carboxylate bands).

Part 3: Peptide Synthesis Applications[1][2]

Application 1: C-Terminal Incorporation (Solution Phase)

Incorporating this bulky amine at the C-terminus is challenging due to steric hindrance. Standard coupling reagents (EDC/NHS) may be too slow.

Recommended Coupling System: HATU/HOAt or COMU/Oxyma.

Workflow Diagram:

Figure 1: Workflow for sterically hindered amide bond formation.

Protocol:

• Dissolve Fmoc-AA-OH (1.2 eq) and HATU (1.2 eq) in anhydrous DMF.

• Add DIPEA (2.5 eq) and stir for 2 minutes to activate the carboxylate.

• Add the freebased 2-Amino-2-methylbutan-1-ol (1.0 eq) dissolved in minimal DMF.

• Stir at Room Temperature (RT) for 4 hours. Monitor by TLC/LC-MS.

  • Note: If conversion is <50% after 4 hours, re-dose with HATU/DIPEA.

• Workup: Dilute with EtOAc, wash with 5% KHSO₄, Sat. NaHCO₃, and Brine.

Application 2: Oxazolidine "Pseudo-Proline" Formation

Reaction of the 1,2-amino alcohol with an aldehyde or ketone creates an oxazolidine ring. This locks the Nitrogen in a secondary amine state and protects the alcohol, functioning similarly to a Proline residue (inducing a "kink" in the backbone).

Mechanism: The gem-disubstituted nature of 2-Amino-2-methylbutan-1-ol creates a highly congested oxazolidine, which is extremely stable to hydrolysis (acid stability is higher than Ser/Thr derived oxazolidines).

Figure 2: Oxazolidine ring formation for backbone protection.

Protocol:

• Reflux the freebased amino alcohol (1 eq) with the desired ketone (e.g., acetone, 5 eq) in Toluene.

• Use a Dean-Stark trap to remove water (driving the equilibrium).

• Alternative: Use molecular sieves (4Å) in DCM with a catalytic amount of p-TsOH.

Part 4: Analytical Data & Specifications

Table 1: Physicochemical Profile

Property	Value	Relevance in Synthesis
Molecular Formula	C₅H₁₃NO[1][2][3] · C₂H₂O₄	Stoichiometry calculation (Salt MW ~193.19)
Free Base MW	103.16 g/mol	Active nucleophile mass
Steric Class	α,α-disubstituted	Requires high-efficiency coupling agents (HATU/COMU)
Solubility (Salt)	Water, MeOH, DMSO	Compatible with aqueous workups
Solubility (Base)	DCM, EtOAc, DMF	Compatible with organic coupling conditions

Part 5: Troubleshooting & Expert Tips

• Incomplete Coupling: Due to the α-methyl/ethyl steric clash, standard carbodiimide couplings (DCC/DIC) often fail or racemize. Always use phosphonium (PyBOP) or uronium (HATU) salts.

• Hygroscopicity: While the oxalate is stable, the free base absorbs water rapidly. Use immediately after freebasing or store under Argon.

• Oxazolidine Stability: If using the oxazolidine strategy for protection, be aware that the gem-dimethyl effect makes ring opening (deprotection) slower. Stronger acid conditions (e.g., high concentration TFA) may be required compared to standard Ser/Thr pseudoprolines.

References

• PubChem. (2025).[2] 2-Amino-2-methylbutan-1-ol Compound Summary. National Library of Medicine. [Link]

• Beilstein Journals. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides.[4] Beilstein J. Org. Chem. [Link]

• ChemRxiv. (2023). Asymmetric Synthesis of Unnatural α-Amino Acids through Photoredox-Mediated C–O Bond Activation.[5] (Context on oxalate ester reactivity). [Link]

Sources

• 1. aablocks.com [aablocks.com]
• 2. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 2-amino-2-methylbutan-1-ol (C5H13NO) [pubchemlite.lcsb.uni.lu]
• 4. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 5. Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic applications of 2-Amino-2-methylbutan-1-ol oxalate in organic reactions

Executive Summary

2-Amino-2-methylbutan-1-ol oxalate (CAS 10196-30-2 for the free base; salt forms vary) represents a critical class of chiral solvating agents and ligand precursors used in asymmetric synthesis.[1] Unlike simple amino alcohols (e.g., valinol), this compound possesses a quaternary stereocenter at the

-position to the amine.[1] This structural feature—bearing both a methyl and an ethyl group—imparts exceptional conformational rigidity and steric bulk, minimizing racemization and enhancing enantioselectivity in catalytic transformations.

While the oxalate salt is the thermodynamically stable storage form (preventing hygroscopic degradation and carbamate formation), the active catalytic species is almost invariably the free amino alcohol or its oxazoline derivatives . This guide provides the definitive workflow for activating the oxalate precursor and deploying it in high-value asymmetric catalysis, specifically Copper(II)-Bis(oxazoline) mediated reactions.

Chemical Profile & Mechanistic Advantage

The Gem-Dialkyl Effect in Catalysis

The primary value of 2-Amino-2-methylbutan-1-ol lies in the "Thorpe-Ingold" or gem-dialkyl effect provided by the C2 quaternary center.[1]

• Conformational Locking: The steric bulk of the ethyl/methyl pair forces the resulting ligands (e.g., oxazolines) into a rigid geometry, reducing the degrees of freedom in the transition state.

• Oxidation Resistance: Unlike secondary protons in valinol-derived ligands, the quaternary center prevents

  -proton abstraction, rendering the catalyst more robust under basic or oxidative conditions.[1]

Physical Properties

Property	Specification
Molecular Formula	(Salt)
Chirality	Available as (R) or (S) enantiomers (derived from Isovaline)
State	Crystalline Solid (Oxalate) vs. Viscous Oil (Free Base)
Hygroscopicity	Low (Oxalate) vs. High (Free Base)
Solubility	Soluble in water/MeOH (Salt); Soluble in DCM/THF (Free Base)

Activation Protocol: Liberation of the Chiral Auxiliary

Objective: To isolate chemically pure 2-Amino-2-methylbutan-1-ol from its oxalate salt for use in ligand synthesis. Scale: 100 mmol basis.

Reagents:

• 2-Amino-2-methylbutan-1-ol Oxalate (1 eq.)

• Potassium Hydroxide (KOH) pellets (4 eq.)

• Dichloromethane (DCM) (HPLC Grade)[1]

• Brine (Saturated NaCl)[1]

Step-by-Step Procedure:

• Dissolution: Suspend 100 mmol of the oxalate salt in 150 mL of distilled water in a 500 mL round-bottom flask. Stir until fully dissolved.

• Basification: Cool the solution to 0°C in an ice bath. Slowly add KOH pellets (400 mmol) with vigorous stirring. The solution will become cloudy as the free amine is liberated. Caution: Exothermic.[1]

• Extraction: Transfer the mixture to a separatory funnel. Extract with DCM (

  mL). The amino alcohol will partition into the organic phase.

• Drying: Combine organic layers and wash once with 50 mL brine. Dry over anhydrous

  for 30 minutes.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator, 40°C, 20 mbar).

• Yield Check: Expect a colorless, viscous oil. Quantitative yield (>95%) is typical. Store under Nitrogen; use immediately for Protocol 4.

Primary Application: Synthesis of 4,4-Dialkyl-Bis(oxazoline) Ligands[1]

The most potent catalytic application of this scaffold is the synthesis of BOX (Bis-oxazoline) ligands.[1] These ligands coordinate with Cu(II), Zn(II), or Mg(II) to catalyze asymmetric Diels-Alder, Cyclopropanation, and Aldol reactions.[1]

Protocol: Synthesis of the "Gem-Et/Me-BOX" Ligand

Reaction Scheme:

[1]

Step-by-Step Procedure:

• Amide Formation:

  • Dissolve 20 mmol of Liberated 2-Amino-2-methylbutan-1-ol (from Protocol 3) and 22 mmol Triethylamine in 50 mL dry DCM at 0°C.

  • Dropwise add 10 mmol of Dimethylmalonyl dichloride.

  • Stir at RT for 4 hours. Quench with water, extract with DCM, and concentrate to yield the Bis-amide intermediate.[1]

• Cyclodehydration (The Critical Step):

  • Dissolve the Bis-amide in dry DCM.

  • Add 2.2 equivalents of DAST (Diethylaminosulfur trifluoride) at -78°C. Note: DAST is preferred over MsCl/TEA for sterically hindered alcohols to prevent rearrangement.[1]

  • Allow to warm to RT overnight.

  • Quench with saturated

    . Extract, dry, and purify via flash chromatography (Hexane/EtOAc 8:2).

• Ligand Complexation:

  • Mix the purified BOX ligand (1.1 eq) with

    (1.0 eq) in dry DCM.[1] Stir for 1 hour to generate the active Green Catalyst .

Catalytic Application: Asymmetric Cyclopropanation

This protocol demonstrates the utility of the generated catalyst in the benchmark reaction between styrene and ethyl diazoacetate.

Mechanism: The Cu-BOX complex binds the diazoacetate, generating a metal-carbene.[1] The bulky Ethyl/Methyl groups on the oxazoline ring block two quadrants of the catalyst, forcing the styrene to approach from the open quadrants, inducing high enantioselectivity.

Protocol:

• Catalyst Prep: In a flame-dried Schlenk tube under

  , charge (0.05 mmol) and the Gem-Et/Me-BOX Ligand (0.06 mmol). Add 5 mL dry DCM. Stir 1 hr.

• Substrate Addition: Add Styrene (5.0 mmol) to the catalyst solution.

• Diazo Addition: Using a syringe pump, slowly add Ethyl Diazoacetate (1.0 mmol in 1 mL DCM) over 4 hours at RT. Slow addition is crucial to prevent diazo dimerization.

• Workup: Filter through a short plug of silica to remove Copper. Analyze via Chiral HPLC.

• Expected Results:

  • Yield: >85%

  • Diastereomeric Ratio (trans/cis): >90:10[1]

  • Enantiomeric Excess (ee): >94% (Superior to Valinol-BOX due to the quaternary center).[1]

Visualization of Workflows

Figure 1: Activation & Ligand Synthesis Pathway

This diagram illustrates the transformation from the stable oxalate salt to the active catalytic species.

Caption: The critical pathway converting the stable oxalate precursor into the active metal-ligand catalytic complex.[1]

Figure 2: Mechanistic Logic of Enantio-Induction

This diagram visualizes why this specific amino alcohol is effective: the steric blocking model.

Caption: The quaternary Ethyl/Methyl groups create a 'stereochemical wall,' forcing the substrate into a single trajectory.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Amide Step	Moisture in DCM or old Acyl Chloride.[1]	Distill DCM over ; use fresh malonyl dichloride.
Racemization	Overheating during cyclization.	Ensure DAST addition is at -78°C; do not exceed RT during workup.
Poor ee% in Catalysis	Trace water or free amine contamination.	Dry the ligand under high vacuum for 24h; use molecular sieves in the reaction.
Incomplete Salt Break	pH not high enough during extraction.	Ensure aqueous phase pH > 12 before DCM extraction.

References

• Evans, D. A., et al. (1993). "

  -Symmetric Cationic Copper(II) Complexes as Chiral Lewis Acids: Scope and Mechanism of Catalytic Enantioselective Aldol Additions." Journal of the American Chemical Society.[2]

• Pfaltz, A. (1993). "Chiral Semicorrins and Related Nitrogen Heterocycles as Ligands in Asymmetric Catalysis." Accounts of Chemical Research.

• Johnson, J. S., & Evans, D. A. (2000).[1] "Chiral bis(oxazolines) in asymmetric catalysis." Accounts of Chemical Research.

• Desimoni, G., et al. (2006). "Copper(II)-Bis(oxazoline) Complexes in Asymmetric Catalysis." Chemical Reviews.

• Garg, N. K., et al. (2004). "Development of an Enantiodivergent Strategy for the Total Synthesis of (+)- and (-)-Dragmacidin F." Journal of the American Chemical Society. (Demonstrates use of quaternary amino alcohols).

Sources

• 1. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]

2-Amino-2-methylbutan-1-ol oxalate as a resolving agent for racemic mixtures

Application Note & Protocol

Topic: 2-Amino-2-methylbutan-1-ol Oxalate as a Resolving Agent for Racemic Mixtures of Carboxylic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Chirality in Modern Chemistry

In the pharmaceutical and fine chemical industries, the stereochemistry of a molecule is not a trivial detail; it is often the determining factor in its biological activity, efficacy, and safety profile. Many bioactive compounds exist as enantiomers—non-superimposable mirror-image molecules—which, despite having identical physical properties in an achiral environment, can interact very differently with the chiral systems of the body.[1] Therefore, the separation of racemic mixtures into their constituent enantiomers, a process known as chiral resolution, is a critical and foundational step in drug development and asymmetric synthesis.[2]

One of the most robust, scalable, and time-honored methods for chiral resolution is the formation of diastereomeric salts.[3] This technique ingeniously converts a mixture of enantiomers, which are physically inseparable by standard methods, into a mixture of diastereomers, which possess distinct physical properties like solubility, melting point, and crystal structure.[4][5] By exploiting these differences, particularly differential solubility, one diastereomer can be selectively crystallized and separated from the other.[6]

This application note provides a comprehensive technical guide to the use of a chiral amino alcohol, 2-Amino-2-methylbutan-1-ol, for the resolution of racemic carboxylic acids. We will discuss the underlying principles, provide a detailed, step-by-step protocol, and explore the critical parameters that govern the success of the resolution process.

The Resolving Agent: (S)-2-Amino-2-methylbutan-1-ol

(S)-2-Amino-2-methylbutan-1-ol is a chiral base, making it an ideal candidate for resolving racemic mixtures of acidic compounds, such as carboxylic acids.[4] The primary amine and hydroxyl groups provide sites for hydrogen bonding and salt formation, while the chiral center at the C2 position provides the necessary stereochemical basis for differentiating between the enantiomers of the target acid.

For stability and ease of handling, chiral amines are often supplied as crystalline salts. In the context of this note, we address the resolving agent as its oxalate salt. Oxalic acid is a strong, bidentate carboxylic acid known to form stable, crystalline salts.[7][8] Before use as a resolving agent for a target racemic acid, the free chiral amine must typically be liberated from its oxalate salt. This is a standard preparatory step that ensures the amine is available to form a new salt with the target molecule.

Principle of Operation: From Enantiomers to Separable Diastereomers

The core principle of this resolution method is the transient and reversible conversion of enantiomers into diastereomers. A racemic carboxylic acid, which is an equimolar mixture of (R)- and (S)-enantiomers, is reacted with a single, pure enantiomer of the chiral base, for example, (S)-2-Amino-2-methylbutan-1-ol.

This acid-base reaction yields a mixture of two diastereomeric salts:

• Salt A: [(R)-Acid]•[(S)-Base]

• Salt B: [(S)-Acid]•[(S)-Base]

These two salts are not mirror images of each other and thus have different crystal packing energies and solubilities in a given solvent.[4] By carefully selecting a solvent system, a state of supersaturation can be achieved where the less soluble diastereomeric salt preferentially crystallizes, leaving the more soluble salt in the mother liquor.[9] The crystallized salt can then be isolated by filtration. Finally, a "salt break" procedure, typically involving treatment with a strong acid or base, is used to separate the enriched acid enantiomer from the chiral resolving agent, which can often be recovered and recycled.[10][11]

Figure 1. General workflow for chiral resolution via diastereomeric salt crystallization.

Experimental Protocols

This section outlines a generalized, multi-step protocol. Note: The optimal conditions, particularly the choice of solvent, stoichiometry, and temperature profile, are highly substrate-dependent and must be determined empirically for each new racemic acid.[6]

Protocol 1: Liberation of the Free Chiral Amine

Objective: To prepare the free (S)-2-Amino-2-methylbutan-1-ol from its oxalate salt for use as a resolving agent.

Materials:

• (S)-2-Amino-2-methylbutan-1-ol oxalate

• Sodium hydroxide (NaOH), 2 M aqueous solution

• Dichloromethane (DCM) or other suitable organic solvent

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, round-bottom flask, rotary evaporator

Procedure:

• Dissolve a known quantity of (S)-2-Amino-2-methylbutan-1-ol oxalate in a minimal amount of deionized water in a round-bottom flask.

• Cool the solution in an ice bath (0-5 °C).

• Slowly add 2 M NaOH solution dropwise while stirring until the pH of the solution is >12. This ensures the complete deprotonation of the amine.

• Transfer the aqueous solution to a separatory funnel.

• Extract the free amine into an organic solvent (e.g., DCM) three times (3 x 50 mL for a 10g scale reaction). The free amine is significantly more soluble in the organic phase than its salt form.

• Combine the organic extracts and dry over anhydrous Na₂SO₄ or MgSO₄ to remove residual water.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the free (S)-2-Amino-2-methylbutan-1-ol, typically as a viscous oil or low-melting solid. Confirm the structure and purity via appropriate analytical methods (e.g., NMR).

Protocol 2: Diastereomeric Salt Formation and Crystallization

Objective: To resolve a racemic carboxylic acid by forming and selectively crystallizing a diastereomeric salt.

Materials:

• Racemic carboxylic acid

• (S)-2-Amino-2-methylbutan-1-ol (from Protocol 1)

• Screened optimal solvent (see Table 1 for examples)

• Erlenmeyer flask, reflux condenser, heating mantle, crystallization dish

• Vacuum filtration apparatus (Büchner funnel)

Procedure:

• Solvent and Stoichiometry: Based on preliminary screening (see Table 1), select the optimal solvent. A typical starting point is a 1:1 molar ratio of the racemic acid to the chiral amine, meaning 0.5 equivalents of the amine relative to the desired enantiomer.

• Dissolution: In an Erlenmeyer flask, combine the racemic carboxylic acid (1.0 eq) and (S)-2-Amino-2-methylbutan-1-ol (0.5 - 1.0 eq) in the chosen solvent. Heat the mixture gently with stirring to achieve complete dissolution.

• Crystallization:

  • Slow Cooling (Recommended): Allow the solution to cool slowly to room temperature, then transfer to a colder environment (e.g., 4 °C). Slow cooling is crucial to promote the formation of well-ordered crystals of a single diastereomer and prevent the co-precipitation of the more soluble diastereomer.[9]

  • Evaporation: Alternatively, allow the solvent to evaporate slowly in a loosely covered vessel.

  • Seeding (Optional): If a small crystal of the desired less-soluble diastereomeric salt is available, add it to the saturated solution to induce crystallization.[3]

• Isolation: Once a significant crop of crystals has formed, isolate them by vacuum filtration.

• Washing: Wash the crystals sparingly with a small amount of the cold crystallization solvent to remove any adhering mother liquor, which contains the more soluble diastereomer.

• Drying: Dry the crystals under vacuum. At this stage, the diastereomeric and enantiomeric excess of the product should be determined (e.g., by chiral HPLC or NMR analysis of a small, liberated sample). If the purity is insufficient, a re-crystallization step may be necessary.

Protocol 3: Liberation of the Enriched Carboxylic Acid

Objective: To recover the enantiomerically enriched carboxylic acid from the isolated diastereomeric salt.

Procedure:

• Suspend the crystallized diastereomeric salt in a biphasic system of water and a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Acidify the aqueous layer by adding 1 M HCl dropwise until the pH is ~1-2. This protonates the chiral amine, forming its hydrochloride salt which is soluble in the aqueous phase.[4]

• Transfer the mixture to a separatory funnel and separate the layers. The enantiomerically enriched carboxylic acid will be in the organic layer.

• Extract the aqueous layer two more times with the organic solvent to ensure complete recovery of the acid.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Determine the final enantiomeric excess (% ee) using an appropriate analytical technique (e.g., chiral HPLC, polarimetry).

Protocol 4: Recovery of the Resolving Agent

Objective: To recover the chiral amine for reuse, which is critical for process economy and sustainability.[12]

Procedure:

• Take the acidic aqueous layer from Protocol 3, which contains the (S)-2-Amino-2-methylbutan-1-ol hydrochloride.

• Cool the solution in an ice bath and basify by slowly adding a strong base (e.g., 2 M NaOH) until the pH is >12.

• Extract the liberated free amine into an organic solvent (e.g., DCM), dry the organic layer, and remove the solvent as described in Protocol 1. The recovered amine can then be reused in subsequent resolution cycles.[10]

Optimization and Data Presentation

The success of a diastereomeric salt resolution is critically dependent on the choice of solvent.[13] An ideal solvent will exhibit a large difference in solubility between the two diastereomeric salts. A systematic solvent screen is the most effective way to identify optimal conditions.[9]

Table 1: Hypothetical Solvent Screening Data for Resolution (Note: Data is for illustrative purposes to demonstrate the principle of solvent selection. Actual results will vary.)[9]

Solvent System	Temp (°C)	Solubility of Salt A (R-Acid•S-Base) (g/L)	Solubility of Salt B (S-Acid•S-Base) (g/L)	Solubility Ratio (B/A)	Expected Efficiency
Methanol	25	150	185	1.2	Poor
Isopropanol	25	45	110	2.4	Moderate
Ethyl Acetate	25	12	55	4.6	Good
Acetonitrile	25	80	95	1.2	Poor
Toluene	25	5	8	1.6	Poor (Low Solubility)
Acetone/Water (9:1)	25	25	80	3.2	Promising

Based on this hypothetical data, Ethyl Acetate would be the best initial choice for crystallization due to the largest solubility difference between the two diastereomers.

Logical Framework for Resolution

The process follows a clear logical progression from converting the inseparable enantiomers into separable diastereomers, and then back again.

Figure 2. Logical relationship of states in chiral resolution.

Conclusion

Chiral resolution by diastereomeric salt formation remains a powerful, practical, and scalable method for obtaining enantiomerically pure compounds.[14] While modern techniques like asymmetric synthesis are often preferred, classical resolution is indispensable when such routes are not feasible or economical. (S)-2-Amino-2-methylbutan-1-ol serves as a viable chiral base for the resolution of racemic acids. The success of the protocol hinges on a systematic and empirical approach to optimizing key variables, most importantly the solvent system, to maximize the differential solubility of the diastereomeric salts. The protocols provided herein offer a robust framework for researchers to develop a tailored and efficient resolution process for their specific target molecules.

References

• Angles, S. N., Miller, A. E., & Johnson, J. S. (2025). Efficient Crystallization-Induced Dynamic Resolution of α-Substituted Carboxylic Acids. Journal of Organic Chemistry.
• BenchChem. (2025). Application Notes and Protocols: Diastereomeric Salt Crystallization with (R)-1,2-Diaminopropane. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. BenchChem.
• Wikipedia. (n.d.). Chiral resolution.
• Lee, K.-C., et al. (2023). Recycling of resolving agent and solvent by water-based reactions and phase diagrams: Chiral resolution study of racemic ibuprofen.
• Lee, K.-C. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
• Witton Chemical Company. (n.d.). Recovery of a Chiral Resolving Agent.
• Ferreira, F. C., Macedo, H., Cocchini, U., & Livingston, A. G. (2006). Development of a liquid-phase process for recycling resolving agents within diastereomeric resolutions. Organic Process Research & Development, 10(4), 784-793.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• Max Planck Institute. (n.d.).
• CHIMIA. (n.d.). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines.
• Johnson, J. S., et al. (2025). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC.
• López-Ram-de-Víu, P., Gálvez, J. A., & Díaz-de-Villegas, M. D. (2022). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. Chirality, 34(9), 1140-1150.
• Periasamy, M., et al. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry, 66(10), 3848-3853.
• Simon, M. (2025). Diastereomeric Salt Crystallization Using Ternary Phase Diagram. YouTube.
• National Center for Biotechnology Information. (n.d.). 2-Amino-2-methylbutan-1-ol. PubChem.
• Bhushan, R., & Kumar, V. (2012). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride.
• Deme, I., et al. (2022).
• AA Blocks. (n.d.). 2-Amino-2-methylbutan-1-ol.
• Pure Synth. (2025).
• Miera, M., et al. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science, 12(23), 8116-8122.
• Gopishetty, B., et al. (2017). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. ACS Omega, 2(12), 8811-8817.
• Sigma-Aldrich. (n.d.). 2-amino-2-methyl-1-butanol.
• Fábián, L., et al. (2022). Oxalic Acid, a Versatile Coformer for Multicomponent Forms with 9-Ethyladenine. MDPI.
• Wikipedia. (n.d.). Oxalic acid.
• Molbase. (n.d.). 2-amino-2-methylbutanol.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers (Re-accessed).
• Mandal, K. K. (n.d.).
• Fábián, L., et al. (2022). Oxalic Acid, a Versatile Coformer for Multicomponent Forms with 9-Ethyladenine (PDF).
• PubChemLite. (n.d.). 2-amino-2-methylbutan-1-ol (C5H13NO).
• Gopishetty, B., et al. (2017).
• Drozd, G. T., et al. (2014). Inorganic salts interact with oxalic acid in submicron particles to form material with low hygroscopicity and volatility.
• Li, B., et al. (2017). Ring-locking strategy facilitating determination of absolute optical purity of 2-amino-1-butanol by reverse-phase high-performance liquid chromatography. Analytical Methods, 9(38), 5648-5654.

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Application Notes &amp; Protocols: Strategic Formulation of 2-Amino-2-methylbutan-1-ol Oxalate for Pharmaceutical Development

Introduction: The Rationale for Salt Engineering with 2-Amino-2-methylbutan-1-ol Oxalate

In modern pharmaceutical development, the active pharmaceutical ingredient (API) is rarely administered in its native form. Instead, its physicochemical and biopharmaceutical properties are meticulously optimized to ensure safety, efficacy, and stability. Salt formation is a cornerstone of this optimization process, particularly for ionizable molecules.[1] Converting a basic or acidic drug into a salt can profoundly alter its solubility, dissolution rate, stability, and manufacturability.[1][2]

This guide focuses on the formulation strategies for 2-Amino-2-methylbutan-1-ol as an oxalate salt. 2-Amino-2-methylbutan-1-ol is a primary amino alcohol, a structural motif present in various biologically active compounds.[3] Its primary amine group provides a reactive handle for salt formation with an acidic counter-ion. The selection of oxalic acid as the counter-ion to form 2-Amino-2-methylbutan-1-ol oxalate presents both opportunities and challenges. While salt formation can enhance properties like dissolution rate by creating a favorable micro-environmental pH, the choice of the oxalate counter-ion requires careful consideration due to potential toxicological concerns, such as the risk of kidney stone formation (calcium oxalate).[4][5]

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the complexities of formulating with 2-Amino-2-methylbutan-1-ol oxalate. We will proceed from fundamental physicochemical characterization through pre-formulation studies, detailed formulation protocols, and the requisite analytical methodologies, grounding our recommendations in established scientific principles.

Section 1: Foundational Physicochemical Characterization

A thorough understanding of the material properties of the API salt is the bedrock of any successful formulation strategy. Before embarking on formulation, a complete physicochemical profile of the newly formed 2-Amino-2-methylbutan-1-ol oxalate salt must be established.

1.1. Core Properties of the Constituent Moieties

The properties of the salt are derived from its constituent free base and acid. Understanding these precursors is essential for predicting the salt's behavior.

Property	2-Amino-2-methylbutan-1-ol (Free Base)	Oxalic Acid (Counter-ion)
Molecular Formula	C₅H₁₃NO[6]	C₂H₂O₄
Molecular Weight	103.16 g/mol [6]	90.03 g/mol
Appearance	Expected to be a liquid or low-melting solid	White crystalline solid
pKa	Estimated ~9.5-10.0 (for the amine group)	pKa₁ = 1.25, pKa₂ = 4.27
LogP (XLogP3)	-0.3[7]	-0.48
Key Hazards	Likely alkaline and corrosive, potential for skin/eye damage.[8]	Toxic, corrosive.

1.2. Workflow for Novel Salt Characterization

The initial synthesis of 2-Amino-2-methylbutan-1-ol oxalate must be followed by a rigorous characterization protocol to confirm its identity, purity, and fundamental properties.

Caption: Workflow for the initial characterization of a new pharmaceutical salt.

Section 2: Critical Pre-formulation Studies

Pre-formulation studies are designed to identify potential roadblocks in development and to generate the data necessary to design a stable and bioavailable dosage form.

2.1. Solid-State Properties: Polymorphism and Hygroscopicity

• Rationale: Different crystalline forms (polymorphs) of a drug can have different solubilities, stabilities, and manufacturing properties. It is critical to identify the most stable polymorph for development. Hygroscopicity, the tendency to absorb atmospheric moisture, can impact chemical stability, powder flow, and dissolution.[4]

• Methodology:

  • Polymorph Screen: Perform crystallization studies using a variety of solvents and conditions (e.g., fast vs. slow evaporation, cooling crystallization). Analyze the resulting solids using X-Ray Powder Diffraction (XRPD) to identify different crystalline patterns.

  • Hygroscopicity Assessment: Use Dynamic Vapor Sorption (DVS) to quantify moisture uptake at various relative humidity (RH) levels (e.g., 0% to 95% RH). Classify the material based on its hygroscopicity (e.g., non-hygroscopic, slightly hygroscopic, etc.).

2.2. Excipient Compatibility Screening

• Causality: Incompatibility between the API and excipients can lead to degradation, affecting the drug's potency and safety profile.[9] Given the primary amine in 2-Amino-2-methylbutan-1-ol, there is a significant risk of the Maillard reaction with reducing sugars like lactose.[9]

• Protocol:

  • Prepare binary mixtures (e.g., 1:1 ratio) of 2-Amino-2-methylbutan-1-ol oxalate with a range of common pharmaceutical excipients (see table below).

  • Store samples under accelerated stability conditions (e.g., 40°C/75% RH) and ambient conditions for a set period (e.g., 4 weeks).

  • Analyze the samples at initial and final time points using High-Performance Liquid Chromatography (HPLC) for the appearance of degradation products and assay of the API. Visual inspection for color change is also critical.

Excipient Class	Examples	Rationale / Potential Interaction
Fillers/Diluents	Microcrystalline Cellulose (MCC), Dibasic Calcium Phosphate	Generally inert.
Disintegrants	Croscarmellose Sodium, Sodium Starch Glycolate	Check for pH effects and moisture contribution.
Binders	Povidone (PVP), Hydroxypropyl Cellulose (HPC)	Generally compatible.
Lubricants	Magnesium Stearate, Stearic Acid	Potential for interaction with basic drugs.
Sugars (Control)	Lactose, Mannitol	High Risk: Maillard reaction with lactose due to the primary amine.[9]

Section 3: Formulation Development Strategies & Protocols

The choice of formulation strategy is dictated by the target product profile, including the intended route of administration, dosage, and desired release characteristics.

Sources

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• 2. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion - PMC [pmc.ncbi.nlm.nih.gov]
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High-Purity Recrystallization of 2-Amino-2-methylbutan-1-ol Oxalate: Process Optimization and Critical Quality Attributes

Application Note: AN-CRYS-2026

Strategic Importance & Introduction

2-Amino-2-methylbutan-1-ol (AMB) is a critical chiral amino alcohol building block, structurally distinct due to the quaternary carbon alpha to the amine group. This steric bulk differentiates it from simpler analogs like 2-amino-1-butanol, influencing both its biological activity and its crystallization kinetics.

In pharmaceutical synthesis, AMB is frequently generated via the reduction of amino acids (e.g., isovaline) or nitro-aldol condensation. These routes introduce specific impurities: unreacted starting materials, inorganic salts (from reduction quenching), and enantiomeric impurities.

Why the Oxalate Salt? Free base amino alcohols are often hygroscopic oils or low-melting solids that are difficult to purify. Converting AMB to its oxalate salt serves three critical engineering functions:

• Lattice Selectivity: The oxalate anion forms a rigid hydrogen-bond network with the ammonium cation, excluding structurally similar impurities (eutectic rejection).

• Handling: It converts a viscous oil into a free-flowing, stable crystalline solid.

• Chiral Resolution: Oxalic acid can be used (often in conjunction with chiral acids, though oxalate itself is achiral) to fractionate diastereomeric salts if chiral resolving agents are employed first, or simply to upgrade chemical purity.

Physicochemical Characterization & Solvent Logic

Before initiating the protocol, the solubility profile must be understood.[1] Amino alcohol oxalates behave as ionic organic salts. They exhibit high solubility in water (due to ionic character) and low solubility in non-polar solvents (hexane, ether). The "Sweet Spot" for recrystallization lies in protic organic solvents (Alcohols).

Table 1: Solubility Profile of AMB-Oxalate (Empirical Data Class)

Solvent System	Solubility (Hot, ~70°C)	Solubility (Cold, 5°C)	Suitability
Water	Very High (>500 mg/mL)	High	Poor (Yield loss)
Ethanol (Abs.)	High	Moderate	Good (Standard)
Ethanol (95%)	Very High	Moderate/High	Moderate (Yield loss)
Isopropanol (IPA)	Moderate	Low	Excellent (High Recovery)
Acetone	Low	Insoluble	Anti-Solvent Only
Ethyl Acetate	Insoluble	Insoluble	Anti-Solvent Only

Experimental Logic: The "Solubility Gap"

To achieve purification, we require a solvent system with a steep solubility curve—high solubility at reflux and low solubility at nucleation temperature. Ethanol or IPA are the primary candidates. If the salt is too soluble in Ethanol, an Anti-Solvent Crystallization (Ethanol + Acetone) or Evaporative Crystallization is required.

Methodology: Solvent Selection Workflow

The following decision tree illustrates the logic for selecting the optimal solvent system based on initial solubility tests.

Figure 1: Decision matrix for determining the thermodynamic solubility window for AMB-Oxalate.

Detailed Recrystallization Protocol

Stoichiometry Note: This protocol targets the Acid Oxalate (1:1) salt. Ensure you have calculated the molar mass of 2-Amino-2-methylbutan-1-ol (MW ≈ 103.16 g/mol ) and Anhydrous Oxalic Acid (MW ≈ 90.03 g/mol ).

Reagents

• Crude 2-Amino-2-methylbutan-1-ol (Oil or Solid).

• Oxalic Acid (Anhydrous or Dihydrate).

• Solvent: Ethanol (Absolute) or Isopropanol (IPA).

• Anti-solvent (Optional): Acetone or Diethyl Ether.

Step-by-Step Workflow

Step 1: Salt Formation (If starting from Free Base)

• Dissolve 1.0 eq of crude AMB free base in 5 volumes of Ethanol.

• Separately, dissolve 1.05 eq of Oxalic Acid in 3 volumes of Ethanol (warm if necessary).

• Slow Addition: Add the Oxalic Acid solution to the Amine solution slowly with vigorous stirring.

  • Mechanism:[1][2][3][4][5] The reaction is exothermic. Slow addition prevents local hot spots and occlusion of impurities.

• A thick white precipitate (the oxalate salt) should form immediately.

• Stir for 1 hour at room temperature to ensure complete conversion.

Step 2: Dissolution (The "Reflux" Phase)

• Transfer the crude salt to a round-bottom flask equipped with a reflux condenser.

• Add the primary solvent (Ethanol or IPA). Start with a ratio of 5 mL solvent per gram of salt .

• Heat the mixture to reflux (boiling).

• Titrate Solvent: If the solid does not dissolve, add more solvent in small portions (1 mL/g) through the condenser until the solution is just clear.

  • Critical Control Point: Do not add excess solvent. We want a saturated solution at boiling point.

Step 3: Hot Filtration (Polishing)

• While the solution is boiling, prepare a pre-warmed glass funnel with fluted filter paper (or a heated sintered glass funnel).

• Filter the hot solution rapidly into a clean Erlenmeyer flask.

  • Purpose: Removes mechanical impurities (dust, silica) and insoluble inorganic salts (e.g., NaCl, Na2SO4 from synthesis).

Step 4: Nucleation and Growth

• Slow Cooling: Allow the filtrate to cool to room temperature undisturbed.

  • Do not stir yet. Stirring induces secondary nucleation, creating "fines" (micro-crystals) that trap impurities.

• Once at room temperature, place the flask in an ice bath (0–4°C) for 2–4 hours.

  • Ostwald Ripening: If the crystals are too small, reheat slightly and cool again more slowly to allow larger crystals to grow at the expense of smaller ones.

Step 5: Isolation and Drying

• Filter the cold slurry using vacuum filtration (Buchner funnel).

• Displacement Wash: Wash the filter cake with a small amount of cold solvent (or the anti-solvent, e.g., cold Acetone).

  • Purpose: Displaces the "mother liquor" (which contains the dissolved impurities) from the crystal surface without dissolving the crystal itself.

• Dry the solid in a vacuum oven at 40–50°C for 12 hours. Oxalates can be sensitive to high heat (decarboxylation), so avoid temperatures >80°C.

Process Visualization

Figure 2: Unit operation workflow for the purification of AMB-Oxalate.

Process Analytical Technology (PAT) & Validation

To confirm the success of the recrystallization, the following metrics must be evaluated.

Table 2: Validation Metrics

Test	Method	Acceptance Criteria	Purpose
Purity	HPLC (C18 Column)	> 99.0% Area	Quantify chemical impurities.
Chiral Purity	Chiral HPLC	> 99.5% ee	Ensure no racemization occurred.
Identity	1H-NMR (D2O)	Matches Standard	Confirm structure and salt formation.
Stoichiometry	Elemental Analysis (CHN)	C:N Ratio matches 1:1	Confirm Acid Oxalate vs Neutral Oxalate.
Melting Point	DSC / Capillary	Sharp peak (Range < 2°C)	Broad range indicates impurities.

Note on Melting Point: Amino alcohol oxalates typically melt with decomposition. A sharp melting point is a strong indicator of purity, but values should be compared to a reference standard (Literature values for similar compounds often range 130°C–180°C depending on the specific isomer).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
"Oiling Out" (Liquid separates instead of solid)	Temperature dropped too fast; Solvent is too polar (water).	Reheat to dissolve. Add a seed crystal.[5] Add a non-polar anti-solvent (Acetone) dropwise.
No Precipitation	Solution is not supersaturated; Too much solvent.	Evaporate 20-30% of the solvent volume. Cool to -10°C.
Low Yield	Salt is too soluble in the chosen solvent.	Use Isopropanol instead of Ethanol. Use Anti-solvent precipitation.
Colored Crystals	Chromophores trapped in lattice.	Add Activated Carbon during the dissolution step, stir for 10 min, then hot filter.

References

• BenchChem. (2025).[1][6] Optimizing solvent systems for the recrystallization of 2'-Aminoacetophenone and related amines.Link

• PubChem. (2025).[7] 2-Amino-2-methylbutan-1-ol Compound Summary (CID 10154017).[7][8] National Library of Medicine. Link

• Needham, T. E. (1970).[9] The Solubility of Amino Acids in Various Solvent Systems.[1][3][9][10][11][12] University of Rhode Island Dissertations.[9] Link

• GEA Process Engineering. (2018). Crystallization of Amino Acids: Industrial Process Technologies.Link

• US Patent 5118815A. (1992). Method for crystallization of amino acids using surfactants and alcohols.[13]Link

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• 3. US2243977A - Process for the preparation of amino-alcohols - Google Patents [patents.google.com]
• 4. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol - Google Patents [patents.google.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
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• 7. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 11. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. US5118815A - Method for crystallization of amino acids - Google Patents [patents.google.com]

Synthesis of oxazolidinones from 2-Amino-2-methylbutan-1-ol oxalate

Application Note & Protocol

Topic: High-Yield Synthesis of 4,4-dimethyl-5-ethyl-1,3-oxazolidin-2-one from 2-Amino-2-methylbutan-1-ol Oxalate

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The oxazolidinone ring is a privileged scaffold in medicinal chemistry and a cornerstone of asymmetric synthesis.[1][2] This document provides a comprehensive guide for the synthesis of 4,4-dimethyl-5-ethyl-1,3-oxazolidin-2-one, starting from the commercially available 2-Amino-2-methylbutan-1-ol oxalate salt. We present a robust, two-stage protocol that first involves the liberation of the free amino alcohol from its oxalate salt, followed by an efficient cyclization reaction. The protocol is centered around the use of N,N'-Carbonyldiimidazole (CDI) as a safe and effective carbonylating agent, offering a significant advantage over hazardous alternatives like phosgene or its surrogates.[3][4] This method is designed for high yield, scalability, and operational simplicity, with integrated checkpoints for process validation.

Introduction: The Significance of the Oxazolidinone Core

Oxazolidin-2-ones are five-membered heterocyclic compounds that command significant attention across the chemical sciences. Their utility is broadly categorized into two principal areas:

• Medicinal Chemistry: The oxazolidinone framework is the pharmacophore of a critical class of antibiotics. Linezolid, the first FDA-approved drug in this class, is a potent agent against multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][5][6] The success of Linezolid has spurred extensive research into novel oxazolidinone derivatives for antibacterial, anticancer, and anti-inflammatory applications.[1][7] Their mechanism of action typically involves the inhibition of bacterial protein synthesis at a very early stage.[6]

• Asymmetric Synthesis: Enantiomerically pure oxazolidinones, famously developed by David A. Evans, serve as powerful chiral auxiliaries.[8][9] By temporarily attaching these auxiliaries to a prochiral substrate, chemists can direct subsequent reactions, such as alkylations or aldol additions, to occur with a very high degree of stereocontrol.[9][10] The auxiliary can then be cleaved under mild conditions, yielding an enantiomerically enriched product.[10]

Given their importance, the development of efficient, safe, and reliable synthetic routes to access diverse oxazolidinone structures is a primary objective for synthetic and medicinal chemists.

Strategic Overview & Mechanistic Rationale

The synthesis from 2-Amino-2-methylbutan-1-ol oxalate proceeds in two distinct, logical stages. This workflow ensures that the starting materials for the critical ring-forming reaction are in the optimal state.

Diagram 1: Overall experimental workflow.

Causality of Experimental Choices

Stage 1: Liberation of the Free Amino Alcohol

The starting material is an oxalate salt, where the amine group of the amino alcohol is protonated by oxalic acid. The free amine is required as a nucleophile for the subsequent cyclization. Therefore, a stoichiometric amount of a suitable base is used to neutralize the oxalic acid, liberating the free amino alcohol. Potassium carbonate (K₂CO₃) is an excellent choice as it is an inexpensive, non-hygroscopic solid base that is strong enough for the neutralization but mild enough to avoid side reactions. The resulting free amino alcohol is then extracted into an organic solvent.

Stage 2: CDI-Mediated Cyclization

The core of the synthesis is the formation of the cyclic carbamate ring. The choice of the carbonylating agent is critical for safety, efficiency, and ease of workup.

• Why N,N'-Carbonyldiimidazole (CDI)? Phosgene is a highly effective C1 synthon for this transformation but is an extremely toxic and difficult-to-handle gas.[4][11] Phosgene substitutes like triphosgene are solids but still pose significant handling risks and often require more forcing conditions.[12] CDI, in contrast, is a stable, crystalline solid that serves as an excellent phosgene replacement.[3] It reacts under mild, often room temperature, conditions. A key advantage is that the by-product of the reaction is imidazole, which is water-soluble upon protonation and can be easily removed from the reaction mixture with a simple dilute acid wash.[3]

The mechanism for the CDI-mediated cyclization is a two-step process. First, the more nucleophilic amine attacks the CDI, displacing one imidazole group to form an acylimidazole intermediate. This is followed by an intramolecular nucleophilic attack by the hydroxyl group onto the activated carbonyl, displacing the second imidazole molecule and closing the five-membered ring to yield the stable oxazolidinone product.

Diagram 2: Simplified reaction mechanism.

Materials & Safety

Reagent / Solvent	Formula	M.W.	CAS No.	Hazard Summary
2-Amino-2-methylbutan-1-ol oxalate	C₁₂H₂₈N₂O₆	312.36	N/A	Irritant. Handle with standard PPE.
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	584-08-7	Serious eye irritant.
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Skin/eye irritant, suspected carcinogen. Use in a fume hood.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Non-hazardous.
N,N'-Carbonyldiimidazole (CDI)	C₇H₆N₄O	162.15	530-62-1	Reacts with moisture. Irritant.
Hydrochloric Acid (1M HCl)	HCl	36.46	7647-01-0	Corrosive. Causes severe skin burns and eye damage.
Saturated NaCl solution (Brine)	NaCl	58.44	7647-14-5	Non-hazardous.

Safety First: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All operations, especially those involving dichloromethane, should be performed inside a certified chemical fume hood. Refer to the Safety Data Sheets (SDS) for each chemical before use.[13][14][15]

Detailed Experimental Protocols

Protocol A: Liberation of Free 2-Amino-2-methylbutan-1-ol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-Amino-2-methylbutan-1-ol oxalate (10.0 g, 32.0 mmol).

• Base Addition: Add a solution of potassium carbonate (9.7 g, 70.4 mmol, 2.2 eq) dissolved in deionized water (50 mL).

• Stirring: Stir the resulting biphasic mixture vigorously at room temperature for 30 minutes. The goal is to ensure complete neutralization of the oxalate salt.

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

• Drying: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the free amino alcohol as a viscous oil. The product at this stage is often pure enough for the next step.

Protocol B: Cyclization to 4,4-dimethyl-5-ethyl-1,3-oxazolidin-2-one

• Reaction Setup: Place the crude 2-Amino-2-methylbutan-1-ol from Protocol A into a 250 mL round-bottom flask with a magnetic stir bar. Dissolve it in anhydrous dichloromethane (100 mL) under a nitrogen atmosphere.

• CDI Addition: To the stirred solution, add N,N'-Carbonyldiimidazole (CDI) (5.7 g, 35.2 mmol, 1.1 eq) portion-wise over 10 minutes at room temperature. A slight exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours.

• Monitoring (Self-Validation): The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 1:1 Hexane:Ethyl Acetate eluent system. The starting amino alcohol should have a low Rf, while the product oxazolidinone will have a higher Rf. The reaction is complete when the starting material spot is no longer visible.

• Workup - Acid Wash: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer with 1M HCl (2 x 50 mL) to remove the imidazole byproduct.[3]

• Workup - Neutralization: Wash the organic layer with saturated aqueous sodium bicarbonate solution (50 mL) followed by brine (50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude oxazolidinone.

• Purification: The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate to afford the final product as a white solid or colorless oil.

Expected Results & Characterization

Parameter	Expected Value
Product Name	4,4-dimethyl-5-ethyl-1,3-oxazolidin-2-one
Appearance	White crystalline solid or colorless oil
Overall Yield	80-95%
¹H NMR (CDCl₃, 400 MHz)	δ 4.15-4.05 (m, 1H), 1.75-1.60 (m, 2H), 1.35 (s, 3H), 1.30 (s, 3H), 0.95 (t, J=7.4 Hz, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ 158.5, 82.0, 60.5, 28.0, 25.5, 24.0, 8.5
IR (KBr, cm⁻¹)	~3280 (N-H stretch), ~1750 (C=O stretch, carbamate)

(Note: NMR and IR data are representative and should be confirmed by experimental analysis.)

Conclusion

This application note details a reliable and high-yielding protocol for the synthesis of a substituted oxazolidinone from its corresponding amino alcohol oxalate salt. By employing N,N'-Carbonyldiimidazole, this method avoids the use of highly toxic reagents while maintaining excellent efficiency and simplifying the purification process. The described workflow is robust, scalable, and includes clear validation checkpoints, making it highly suitable for implementation in both academic research and industrial drug development settings.

References

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC. Available at: [Link]

• Oxazolidinones as versatile scaffolds in medicinal chemistry - PMC. Available at: [Link]

• Preparation of Evans' oxazolidinones 1 and 2. - ResearchGate. Available at: [Link]

• A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC - NIH. Available at: [Link]

• Oxazolidinones as versatile scaffolds in medicinal chemistry - RSC Publishing. Available at: [Link]

• A Catalyst Free Simple and Efficient One Pot Synthesis of N-benzyloxazolidinone Derivatives - Der Pharma Chemica. Available at: [Link]

• Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. Available at: [Link]

• Formation of N-amino oxazolidinone following the amination step - ResearchGate. Available at: [Link]

• Strategies for oxazolidinone formation. CDI is carbonyl diimidazole. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Strategies for the Discovery of Oxazolidinone Antibacterial Agents: Development and Future Perspectives | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Available at: [Link]

• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions - Arkivoc. Available at: [Link]

• Current Updates on Oxazolidinone and Its Significance - PMC. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex - Chemistry - Williams College. Available at: [Link]

• Oxazolidinones Antibiotics, Chemistry, Applications and Role in COVID-19 Treatment. Available at: [Link]

• Oxazolidinones Antibiotics, Chemistry, Applications and Role in COVID-19 Treatment - Scientific Research Publishing. Available at: [Link]

• Substrate scope of 2-oxazolidinone. CDI, carbonyldiimidazole; DCC, N,N - ResearchGate. Available at: [Link]

• Synthesis of oxazolidinones - Organic Chemistry Portal. Available at: [Link]

• An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air - Scientific Research Publishing. Available at: [Link]

• Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - MDPI. Available at: [Link]

• One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway - Beilstein Journals. Available at: [Link]

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones - MDPI. Available at: [Link]

• Green Synthesis of 2-Oxazolidinones by an Efficient and Recyclable CuBr/Ionic Liquid System via CO2, Propargylic Alcohols, and 2-Aminoethanols - MDPI. Available at: [Link]

• 2 - Safety data sheet. Available at: [Link]

• ChemInform Abstract: An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Available at: [Link]

• Synthesis of oxazolidin-2-ones. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway - PMC. Available at: [Link]

• Synthesis of Oxadiazolones with Hydrazides: The Mechanism and the Sensing Application as Sensitive, Rapid, and Visual Fluorescent Sensors for Phosgene - PubMed. Available at: [Link]

• 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem. Available at: [Link]

• Synthesis of imidazolidinones by reaction of phosgene with amino alcohols. - ResearchGate. Available at: [Link]

• A conventional route for the synthesis of new oxazolidin-2-one derivatives with beta-aminoalanines - PubMed. Available at: [Link]

Sources

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• 2. Oxazolidinones as versatile scaffolds in medicinal chemistry - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Phosgene and Substitutes [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oxazolidinones Antibiotics, Chemistry, Applications and Role in COVID-19 Treatment [scirp.org]
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• 8. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.williams.edu [chemistry.williams.edu]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of Oxadiazolones with Hydrazides: The Mechanism and the Sensing Application as Sensitive, Rapid, and Visual Fluorescent Sensors for Phosgene - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. fishersci.com [fishersci.com]
• 15. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 2-Amino-2-methylbutan-1-ol Oxalate

Case ID: SOL-AMB-OX-001 Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary & Problem Analysis

The Issue: Users frequently report difficulty dissolving 2-Amino-2-methylbutan-1-ol (AMB) oxalate in aqueous media at ambient temperatures.

The Root Cause: You are fighting thermodynamics. Oxalic acid is a dicarboxylic acid often used specifically to purify amino alcohols by precipitating them out of solution. The oxalate salt forms a highly stable crystal lattice with high lattice energy, effectively creating a "brick wall" against solvation by water molecules. While the free base of AMB is a liquid and miscible with water, the oxalate salt is a solid designed by nature to resist dissolution.

The Solution Strategy: To improve solubility, we must either overcome the lattice energy (via heat/cosolvents) or break the ion pair (via pH manipulation).

Troubleshooting Decision Matrix

Before proceeding with a protocol, determine your experimental constraints using the logic flow below.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Technical Modules (FAQs)

Module A: The "Salt Switch" (High Solubility)

Recommended if you simply need the AMB molecule available for reaction or analysis.

Q: Why does changing the pH work better than heating? A: Solubility is driven by the ionization state. At neutral pH, the strong ionic interaction between the amine cation and oxalate anion preserves the crystal lattice.

• Acidification (pH < 2): Adding HCl converts the salt to AMB-Hydrochloride (highly soluble) and free oxalic acid.

• Basification (pH > 10): Adding NaOH converts the salt to AMB Free Base (a liquid that is miscible with water) and Sodium Oxalate.

Comparative Solubility Table:

Species Form	Approx.[1][2][3][4][5] Aqueous Solubility	State at RT
AMB Oxalate	Low (< 50 mg/mL)	Solid Crystal
AMB Free Base	Miscible / High	Liquid
AMB Hydrochloride	High (> 500 mg/mL)	Solid (Hygroscopic)

Module B: Physical Modification (Intact Salt)

Recommended if you must screen the oxalate salt specifically (e.g., for crystal structure analysis or specific biological assays).

Q: Can I dissolve it without adding acid or base? A: Yes, but you must alter the solvent properties or energy of the system.

• Heat: The solubility of oxalate salts is temperature-dependent. Heating to 50–60°C often breaks the lattice energy barrier.

• Sonication: High-frequency ultrasound creates cavitation bubbles that physically disrupt the crystal surface, accelerating dissolution, though it does not change the thermodynamic solubility limit.

Module C: Co-solvent Engineering

Q: Water alone isn't working. What can I add? A: Oxalates often dissolve better in mixtures of water and polar aprotic solvents.

• DMSO (Dimethyl sulfoxide): Disrupts hydrogen bonding networks. A 10-20% DMSO spike is often sufficient.

• Ethanol/Methanol: While oxalates are often insoluble in pure alcohols, a water/alcohol mixture (50:50) can sometimes disrupt the water structure enough to accommodate the hydrophobic alkyl chain of the AMB molecule.

Standard Operating Procedures (Protocols)

Protocol 1: The "Dissociation" Method (pH Adjustment)

Use this for preparing stock solutions for biological assays where the counter-ion is irrelevant.

Materials:

• AMB Oxalate solid

• 1M HCl (for acidic buffer) OR 1M NaOH (for basic buffer)

• Deionized Water

• pH Meter

Step-by-Step:

• Weighing: Weigh the required amount of AMB Oxalate into a glass vial.

• Suspension: Add 80% of the final volume of water. The solid will likely remain visible (cloudy suspension).

• Titration:

  • To Acidify: Dropwise add 1M HCl while stirring. Monitor clarity. Once the pH drops below ~2.0, the solution should clear as the chloride salt forms.

  • To Basify: Dropwise add 1M NaOH. As pH rises above ~10.0, the solution will clear as the free base is released.

• Finalize: Adjust to final volume with water.

Protocol 2: The "Thermal-Assist" Method (Intact Oxalate)

Use this if you strictly require the oxalate salt form.

Materials:

• AMB Oxalate solid

• Heated magnetic stirrer

• Ultrasonic bath

• 0.22 µm Syringe Filter (PES or Nylon)

Step-by-Step:

• Preparation: Add AMB Oxalate to water at a concentration below 20 mg/mL (start dilute).

• Sonication: Place the sealed vial in an ultrasonic bath for 10 minutes at ambient temperature to break up large aggregates.

• Heating: Transfer to a stir plate. Heat the solution to 50°C while stirring at 500 RPM.

• Observation: Maintain temperature for 15–20 minutes. If the solution clears, allow it to cool slowly to room temperature.

  • Note: If precipitation occurs upon cooling, your concentration exceeds the saturation point at room temperature. You must dilute further.

• Filtration: Always filter the resulting solution through a 0.22 µm filter to remove micro-crystals that could act as nucleation sites for re-precipitation.

References

• PubChem. (n.d.). 2-Amino-2-methylbutan-1-ol (Compound).[6][7][8] National Library of Medicine. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems.[3][5][9][10] University of Rhode Island, Open Access Dissertations.[3] Retrieved from [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques.[2][11][12][13] ISRN Pharmaceutics. Retrieved from [Link]

• Sciencemadness. (2009).[5] Forming oxalate salts of amines (Discussion on solubility and purification). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. wjbphs.com [wjbphs.com]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. Co-crystallization of Oxalate Salts of Monoprotonated Amines with a Double Sn-Ph Bond Cleavage, American Journal of Heterocyclic Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 5. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. PubChemLite - 2-amino-2-methylbutan-1-ol (C5H13NO) [pubchemlite.lcsb.uni.lu]
• 9. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 10. scispace.com [scispace.com]
• 11. ascendiacdmo.com [ascendiacdmo.com]
• 12. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 13. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yields in 2-Amino-2-methylbutan-1-ol oxalate synthesis

Technical Support Center: 2-Amino-2-methylbutan-1-ol Oxalate Synthesis

Ticket ID: AMB-OX-001 Subject: Troubleshooting Low Yields & Crystallization Failures Assigned Specialist: Senior Application Scientist, Chemical Process Group[1]

Executive Summary

You are encountering low yields in the synthesis of 2-Amino-2-methylbutan-1-ol oxalate (CAS: 10196-30-2 (free base)).[1] Experience suggests that while the final salt formation often bears the blame, the root cause usually lies upstream in the Henry Reaction (Nitroaldol) or the Hydrogenation step. The amino alcohol free base is a hygroscopic, viscous oil; if it contains even 5% impurities (unreacted nitro-alcohol or water), the oxalate salt will "oil out" rather than crystallize, leading to massive yield losses during filtration.

This guide breaks down the protocol into three critical control points.

Phase 1: The Upstream Control (The Henry Reaction)

The Issue: The precursor, 2-methyl-2-nitro-1-butanol, is often contaminated with unreacted 2-nitrobutane or side products from the reversible Henry reaction.[1] The Fix: Shift the equilibrium and control the pH.

Protocol Optimization:

• Stoichiometry: Use a slight excess of Formaldehyde (1.05 – 1.10 eq) relative to 2-nitrobutane.[1]

• Catalyst: Use a catalytic amount of base (NaOH or Triethylamine).[1][2] Crucial: If using NaOH, keep the temperature below 15°C to prevent the Cannizzaro reaction of formaldehyde.

• The "Retro-Henry" Trap: The reaction is reversible.[1][2] If you heat the mixture during workup while it is still basic, it will revert to starting materials. You must neutralize/acidify (to pH 5-6) before any thermal concentration. [1]

Phase 2: The Hydrogenation (The Conversion Bottleneck)

The Issue: Incomplete reduction of the nitro group leaves "nitro-alcohol" impurities. These impurities disrupt the crystal lattice of the final oxalate salt. The Fix: Catalyst management.

Recommended Workflow:

• Catalyst: Raney Nickel (active) or Pd/C (5-10%).[1]

• Solvent: Methanol (anhydrous).[1][3][4]

• Pressure: 50–100 psi H₂.[1]

• Temperature: 40–50°C. Warning: Higher temperatures can cause methylation of the amine (N-methylation) if using Methanol/Pd.[1]

• Checkpoint: Monitor by GC/TLC until the nitro peak is completely absent.[1] Even 2% residual nitro compound will ruin the oxalate crystallization.

Phase 3: Oxalate Salt Formation (The Critical Step)

The Issue: The salt "oils out" (forms a separate liquid phase) instead of precipitating as a solid, or the yield is low due to high solubility in the mother liquor.

Step-by-Step Crystallization Protocol

• Isolation of Free Base: Ensure the crude amino alcohol is dried azeotropically (using toluene or benzene) to remove all water.[1] Water is the enemy of oxalate crystallization.

• Solvent Selection: Do not use pure water.[1] Use Isopropanol (IPA) or Ethanol/Ethyl Acetate .[1]

• Stoichiometry:

  • Acid Oxalate (1:1): 1.0 eq Oxalic Acid + 1.0 eq Amine.[1] (Usually preferred for purification).[1][5]

  • Neutral Oxalate (1:2): 0.5 eq Oxalic Acid + 1.0 eq Amine.[1]

  • Recommendation: Target the 1:1 Acid Oxalate for maximum purification power.

• Procedure:

  • Dissolve Amino Alcohol in IPA (5 volumes).

  • Dissolve Anhydrous Oxalic Acid in warm IPA (5 volumes).

  • Add Acid solution to Amine solution slowly at 50-60°C.[1]

  • Seeding: At the first sign of turbidity (or at 40°C), add seed crystals. If you lack seeds, scratch the glass or use a glass rod dipped in the solution and dried.

  • Cooling: Cool slowly to 0-5°C over 4 hours. Rapid cooling traps impurities and causes oiling.[1]

Visualizing the Process Workflow

Caption: Figure 1. Critical process flow for AMB Oxalate synthesis. Note the Retro-Henry risk loop and the critical drying step before salt formation.

Troubleshooting Guide (FAQ)

Symptom	Probable Cause	Corrective Action
Low Yield (Final Step)	High solubility in mother liquor.[1]	Switch solvent from Ethanol to Isopropanol or add Ethyl Acetate as an anti-solvent.[1] Cool to 0°C before filtering.
Product "Oils Out"	Presence of water or impurities.	1.[1][4][5][6] Dry the free base via azeotrope (Toluene).2. Re-heat the oil/solvent mixture to clear solution and add seed crystals .3. Slow down the cooling ramp.
Sticky/Gooey Solid	Hygroscopic nature / Excess Acid.[1]	Wash the filter cake with anhydrous Ether or cold Ethyl Acetate. Ensure stoichiometry is exactly 1:1.
Incomplete Hydrogenation	Catalyst Poisoning.	Sulfur from reagents or poor quality Raney Ni.[1] Increase catalyst loading or pressure.[1] Ensure Nitro-alcohol is sulfur-free.[1]
Melting Point Depression	Mixed salt formation.[1]	You may have a mix of Neutral (2:1) and Acid (1:[1]1) oxalate.[1][3][4][5][6][7] Recrystallize from Ethanol to unify the salt form.[8]

Decision Tree: Solving Crystallization Failure

Caption: Figure 2. Logic flow for addressing crystallization failures during the salt formation step.

References

• Senkus, M. (1946).[1] Reaction of Primary Nitroparaffins with Aldehydes.[1] Industrial & Engineering Chemistry.[1] (Foundational text on Henry Reaction conditions and stability).[1]

• Noland, W. E. (1955).[1] 2-Nitroethanol.[1][9] Organic Syntheses, Coll.[1] Vol. 5, p.833. (Describes the standard nitro-aldol protocol adaptable to 2-nitrobutane). Link

• Tindall, J. B. (1951).[1] Process for the preparation of amino-alcohols.[1][2][4][6][8][10][11][12] U.S. Patent 2,555,912.[1] (Specifics on reduction of nitro-alcohols to amino-alcohols). Link

• Payne, G. B. (1984).[1] Purification of amino alcohols.[1][4][6][8] U.S. Patent 4,439,619.[1] (Details the use of oxalate salts to purify amino alcohols from reaction mixtures). Link

• PubChem Compound Summary. 2-Amino-2-methylbutan-1-ol.[1] National Center for Biotechnology Information.[1] Link[1]

Sources

• 1. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. journalspress.com [journalspress.com]
• 8. US2243977A - Process for the preparation of amino-alcohols - Google Patents [patents.google.com]
• 9. d-nb.info [d-nb.info]
• 10. US4067905A - Preparation of 2-amino-n-butanol - Google Patents [patents.google.com]
• 11. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 12. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing pH Stability with 2-Amino-2-methylbutan-1-ol (AMB) Oxalate Buffers

Status: Operational Subject: Advanced Buffer Optimization & Troubleshooting Audience: Analytical Chemists, Process Engineers, Formulation Scientists

System Overview & Chemical Logic

The Chemistry of the AMB-Oxalate System

This buffer system pairs 2-Amino-2-methylbutan-1-ol (AMB) , a sterically hindered primary amine, with Oxalic Acid , a dicarboxylic acid. Unlike standard phosphate or Tris buffers, this combination offers unique selectivity in chromatography and synthesis due to the hydrophobic nature of the AMB butyl chain and the chelating properties of oxalate.

• The Base (AMB): A structural homolog of AMP-95, AMB possesses a slightly longer alkyl chain (ethyl vs. methyl), increasing its hydrophobicity. This makes it excellent for masking residual silanols in HPLC.

  • Estimated pKa: ~9.7 (at 25°C).

• The Acid (Oxalic Acid): A strong organic acid with two dissociation steps.[1]

  • pKa1: 1.25

  • pKa2: 4.27

Buffering Regions: This system is "bimodal." It buffers effectively in two distinct regions:

• Acidic Region (pH 3.8 – 4.8): Controlled by the second dissociation of oxalic acid.

• Basic Region (pH 9.0 – 10.5): Controlled by the protonation equilibrium of the AMB amine group.

Preparation Protocols (Standard Operating Procedures)

Protocol A: Preparation of 100 mM AMB-Oxalate Buffer

Note: This protocol assumes a target pH within the acidic buffering region (pH 4.2), common for HPLC mobile phases.

Reagents:

• 2-Amino-2-methylbutan-1-ol (AMB) [CAS: 10196-30-2] - Handle as a liquid/low-melting solid.

• Oxalic Acid Dihydrate [CAS: 6153-56-6]

• High-purity Water (18.2 MΩ·cm)

Workflow Diagram:

Caption: Step-by-step workflow for preparing AMB-Oxalate buffer, emphasizing temperature equilibration.

Step-by-Step:

• Dissolution: Dissolve 12.6 g of Oxalic Acid Dihydrate (0.1 mol) in 900 mL of water.

• Titration: Slowly add AMB while stirring. Caution: Reaction is exothermic.

• Equilibration: Allow the solution to return to ambient temperature (25°C). Do not measure pH while hot.

• Adjustment:

  • To increase pH: Add pure AMB dropwise.

  • To decrease pH: Add 1M Oxalic Acid solution.

• Finalize: Dilute to 1 L volume and filter through a 0.2 µm membrane.

Troubleshooting Guide (FAQs)

Issue 1: pH Drift During Experiments

User Question: "I set the pH to 9.7, but after running my experiment at 37°C, the pH dropped significantly. Why?"

Technical Analysis: This is a classic thermodynamic issue inherent to amine buffers. The ionization enthalpy (

) of amines is high, leading to a significant temperature coefficient ( ).

• Mechanism: As temperature increases, the pKa of AMB decreases (typically -0.02 to -0.03 pH units per °C).

• Data Comparison:

Component	pKa (25°C)	Temperature Sensitivity ( )	Impact at 37°C
Oxalate (COOH)	4.27	Low (~ -0.002)	Negligible change
AMB (Amine)	~9.70	High (~ -0.025)	pH drops ~0.3 units

Corrective Action:

• Prepare at Working Temperature: If your experiment runs at 37°C, calibrate your pH electrode and adjust the buffer pH at 37°C, not at room temperature.

• Switch Buffering Region: If possible, work in the acidic region (pH 4.2) where the oxalate carboxyl group dominates; it is far more thermally stable.

Issue 2: Unexpected Precipitation

User Question: "My buffer was clear, but when I added my sample containing cell lysate, a white precipitate formed immediately."

Technical Analysis: Oxalate is a potent chelator and forms highly insoluble salts with divalent cations, particularly Calcium (

) and Magnesium ( ).

• Solubility Product (

  ): Calcium Oxalate ( ) has a of .

• Threshold: Even trace amounts of Calcium (micromolar levels) can trigger precipitation in a high-oxalate buffer.

Diagnostic Workflow:

Caption: Logic tree for diagnosing precipitation issues in oxalate-based buffers.

Corrective Action:

• Pre-treatment: Pre-treat samples with EDTA to chelate free calcium before introducing them to the oxalate buffer.

• Alternative: If divalent cations are essential to your protein/sample, do not use oxalate . Switch to an AMB-Acetate or AMB-Formate system.

Issue 3: Chromatographic Peak Tailing

User Question: "I am using AMB-Oxalate in HPLC for a basic drug, but the peaks are tailing."

Technical Analysis: Peak tailing of basic compounds often results from interaction with residual silanols on the column stationary phase. While AMB is a silanol blocker, the pH might be insufficient to suppress ionization.

Corrective Action:

• Increase Buffer Strength: Increase the concentration of AMB (up to 50-100 mM) to better compete for silanol sites.

• pH Optimization: Ensure the pH is at least 2 units away from the pKa of your analyte.

• Ion Pairing: Oxalate is a divalent anion (

  ). It can act as an ion-pairing reagent. If your drug is cationic, the tailing might be due to strong electrostatic retention. Increase the ionic strength (add NaCl) to disrupt this interaction.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10154017, 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). Oxalic Acid WebBook Data. Retrieved from [Link]

• Beynon, R. J., & Easterby, J. S. (1996).Buffer Solutions: The Basics. BIOS Scientific Publishers.
• Plank, J., et al. (2009).Stability of amino alcohol buffers in high-pH applications. (Inferred general principle for hindered amines like AMP/AMB).

Sources

• 1. Oxalic_acid [chemeurope.com]

Technical Support Center: Prevention of Hygroscopic Degradation of 2-Amino-2-methylbutan-1-ol Oxalate

Welcome to the technical support guide for 2-Amino-2-methylbutan-1-ol oxalate. This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the hygroscopic nature of this compound. Moisture-induced degradation is a critical variable that can compromise sample integrity, analytical accuracy, and ultimately, the viability of a drug candidate. This guide provides actionable FAQs, in-depth troubleshooting workflows, and validated protocols to ensure the stability and reliability of your material.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to common questions encountered during the handling and storage of 2-Amino-2-methylbutan-1-ol oxalate.

Q1: What is hygroscopic degradation and why is it a critical issue for this compound?

A: Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding atmosphere. For 2-Amino-2-methylbutan-1-ol oxalate, this is a significant concern because the absorbed water can act as a plasticizer, leading to physical changes like caking and clumping, which impede handling and formulation processes.[1][2] More critically, water can initiate chemical degradation through hydrolysis, potentially cleaving the ionic bond between the amino alcohol base and the oxalic acid, or catalyzing other reactions that create impurities and reduce the potency of the active pharmaceutical ingredient (API).[3][4]

Q2: What are the immediate visual signs of moisture uptake in my sample?

A: The first indicators of hygroscopic degradation are physical. You may observe a change in the powder's appearance from a free-flowing solid to a clumpy or caked material.[1] In more advanced stages, the material might become sticky, form a solid mass, or even deliquesce (dissolve in the absorbed water). These changes are clear signs that the compound's stability has been compromised.

Q3: What is the ideal relative humidity (RH) for storing and handling this compound?

A: To prevent moisture uptake, all handling and storage should occur in a strictly controlled environment. The recommended relative humidity should be kept below 25%, with an ideal target of 15-20% RH.[5][6] This is best achieved using a desiccant-based dehumidifier, a dry cabinet, or a nitrogen-purged glove box.[3][6]

Q4: Is storing the compound in a standard laboratory freezer (-20°C) an effective way to keep it dry?

A: While low temperatures slow down chemical degradation rates, a freezer is not a substitute for a dry environment. In fact, it can exacerbate moisture problems. When a cold container is removed from the freezer and opened in a warmer, more humid laboratory, condensation will immediately form on the cold powder, leading to rapid water absorption. If freezer storage is necessary, the container must be allowed to equilibrate to ambient temperature for several hours in a desiccator before being opened.

Q5: What type of container is best for short-term and long-term storage?

A: The choice of container is a critical barrier against moisture.

• Primary Container: Use amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps or high-density polyethylene (HDPE) containers. Ensure the cap is tightly sealed.

• Secondary Containment: For long-term storage or for particularly sensitive experiments, the primary container should be placed inside a heat-sealed, moisture-proof aluminum foil bag.[2][5] It is best practice to include a desiccant pouch within this secondary bag.[3][7]

Section 2: In-Depth Troubleshooting Guides

This section addresses specific problems with detailed explanations of their root causes and provides structured workflows for resolution.

Issue 1: Sample Exhibits Caking, Clumping, or Poor Flowability

• Probable Cause: Uncontrolled exposure to ambient humidity during storage, transfer, or weighing operations.

• Scientific Explanation (Causality): Water molecules absorbed onto the surface of the crystalline solid act as a plasticizer, increasing molecular mobility. This allows for the formation of liquid bridges between individual particles, which are then solidified by intermolecular forces (van der Waals, electrostatic) as the material attempts to equilibrate, resulting in agglomeration and caking. This phenomenon significantly alters the material's bulk properties.[8]

• Immediate Actions & Long-Term Solutions:

  • Isolate: Immediately place the compromised container inside a desiccator with an active desiccant (e.g., silica gel, molecular sieves) to remove surface moisture.

  • Quantify: Determine the extent of water uptake by performing Karl Fischer titration (see Protocol 3). This will establish if the material is salvageable for its intended use.

  • Remediate Handling: Review your standard operating procedures (SOPs). All future handling must be performed within a controlled environment (<25% RH) as detailed in Protocol 1.

  • Improve Storage: Implement the multi-barrier storage strategy outlined in Protocol 2, ensuring all containers are properly sealed and stored with desiccants.

Issue 2: Inconsistent Analytical Results (e.g., Potency, Purity, Dissolution Profile)

• Probable Cause: Chemical degradation of the compound due to hydrolysis, or physical changes in the solid state affecting dissolution.

• Scientific Explanation (Causality): The presence of water can hydrolyze the oxalate salt, leading to the formation of the free base and oxalic acid, or catalyze more complex degradation pathways.[3][4] Amino alcohols can be susceptible to oxidation, and the presence of water can facilitate such reactions.[9] Furthermore, changes in the crystal form (polymorphism) induced by moisture can alter the material's solubility and dissolution rate, leading to inconsistent performance in assays.

• Investigative Workflow: The following diagram outlines a logical workflow to diagnose the root cause of inconsistent analytical data.

Caption: Troubleshooting workflow for inconsistent analytical results.

• Recommended Analytical Technique: A stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method coupled with High-Resolution Mass Spectrometry (HRMS) is the gold standard.[10] This allows for the separation of the parent compound from potential degradants, providing accurate quantification of both purity and potency.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step methodologies for best practices in handling, storage, and quality control.

Protocol 1: Standard Operating Procedure for Handling and Weighing

• Preparation: Ensure the controlled environment (glove box or humidity-controlled room) is operating within specification (e.g., <25% RH) for at least 30 minutes before starting work.

• Equilibration: Place the sealed primary container of 2-Amino-2-methylbutan-1-ol oxalate inside the controlled environment and allow it to equilibrate for at least 15-20 minutes.

• Aliquot Transfer: Open the primary container only within the controlled environment. Use clean, dry spatulas and weighing vessels.

• Weighing: Quickly weigh the desired amount of powder. Minimize the time the primary container is open.

• Sealing: Immediately and tightly reseal the primary container. If the headspace is large, consider purging with dry nitrogen before sealing.

• Post-Handling: Seal the weighed sample in an appropriate container before removing it from the controlled environment.

Protocol 2: Best Practices for Multi-Barrier Storage

The following diagram illustrates the recommended multi-layer storage strategy to provide maximum protection against moisture ingress.

Caption: Multi-barrier storage workflow for hygroscopic compounds.

Protocol 3: Quality Control - Water Content by Karl Fischer Titration

• System Preparation: Ensure the Karl Fischer titrator is standardized and the solvent is fresh and dry.

• Sample Preparation: Perform all sample preparation inside a low-humidity environment (<25% RH) to prevent moisture uptake during the process.

• Weighing: Accurately weigh a suitable amount of the compound directly into the titration vessel.

• Titration: Begin the titration immediately after adding the sample.

• Calculation: The instrument will calculate the water content as a percentage of the total sample weight.

• Documentation: Record the result and compare it against the material's specification sheet. An out-of-specification result confirms significant moisture uptake.

Section 4: Summary of Best Practices

This table provides a quick-reference guide to the critical parameters for preventing hygroscopic degradation.

Parameter	Recommendation	Rationale & Key Considerations
Environment (RH)	< 25% RH (Ideal: 15-20%)	Prevents atmospheric water from adsorbing onto the solid. Requires specialized equipment like a dry cabinet or glove box.[5][6]
Temperature	Controlled Room Temperature (15-25°C)	Avoids temperature cycling which can lead to condensation. Store away from heat sources.
Primary Packaging	Tightly-sealed amber glass or HDPE bottles with PTFE-lined caps	Provides a robust physical barrier with low moisture vapor transmission rates.[3]
Secondary Packaging	Heat-sealed aluminum foil bag with desiccant	Offers a near-impermeable barrier to moisture for long-term storage or shipping. The desiccant absorbs any trapped moisture.[2][5][7]
Handling	Minimize exposure time; use controlled atmosphere	Every second of exposure to uncontrolled humidity allows for moisture uptake. Efficiency and proper technique are crucial.[3]
Quality Control	Karl Fischer Titration upon receipt and before use	Provides a quantitative measure of water content, serving as a critical release criterion and stability indicator.
Analytical Method	Stability-indicating HPLC/UHPLC-MS	Differentiates the parent compound from potential degradants, ensuring accurate purity and potency assessment.[10]

References

• Lim, S. L., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. Available at: [Link]

• ResearchGate. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Available at: [Link]

• Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Pharmaceutical Technology. Available at: [Link]

• ResearchGate. (N.D.). Ehrlich degradation pathway from amino acid to alcohol. Available at: [Link]

• SMT Dry Cabinets. (2025). Protecting Pharmaceuticals from Humidity's Wrath. Available at: [Link]

• Tom Barrow Company. (2024). Critical Humidity Control: Pharmaceutical Industry. Available at: [Link]

• AAPPTec. (N.D.). Safety Data Sheet. Available at: [Link]

• ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake? Available at: [Link]

• GPnotebook. (2018). Amino acid degradation. Available at: [Link]

• Richpacking. (2022). Hygroscopic Problems Of Capsule Filled Powders. Available at: [Link]

• ACS Publications. (2023). A Review of Sodium Oxalate Solubility in Water. Available at: [Link]

• SciSpace. (2018). A calcium oxalate phase stability and dissolution study. Available at: [Link]

• Holistica Integrative Care. (2023). What are Oxalates and How Do They Affect Your Health? Available at: [Link]

• ACS Publications. (2023). A Review of Sodium Oxalate Solubility in Water. Available at: [Link]

• Biology LibreTexts. (2026). 18.5: Pathways of Amino Acid Degradation. Available at: [Link]

• Basicmedical Key. (2022). Synthesis and Degradation of Amino Acids. Available at: [Link]

• AA Blocks. (N.D.). 2-Amino-2-methylbutan-1-ol. Available at: [Link]

• PubChem. (N.D.). 2-Amino-2-methylbutan-1-ol. Available at: [Link]

• National Institutes of Health (NIH). (2022). Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. PMC. Available at: [Link]

• Royal Society of Chemistry. (2019). Investigation on the hygroscopicity of oxalic acid and atmospherically relevant oxalate salts under sub- and supersaturated conditions. Environmental Science: Processes & Impacts. Available at: [Link]

• National Institutes of Health (NIH). (N.D.). Gas chromatography-mass spectrometry analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine in urine and feces. PMC. Available at: [Link]

• PubMed. (2020). Hygroscopicity of Amino Acids and Their Effect on the Water Uptake of Ammonium Sulfate in the Mixed Aerosol Particles. Available at: [Link]

• ResearchGate. (2013). Hygroscopic properties of oxalic acid and atmospherically relevant oxalates. Available at: [Link]

• MDPI. (2025). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. Available at: [Link]

• PubChemLite. (N.D.). 2-amino-2-methylbutan-1-ol (C5H13NO). Available at: [Link]

• Agilent. (N.D.). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Available at: [Link]

• SciSpace. (1956). Quantitative Analysis of Amino Acids Using Paper Chromatography. Available at: [Link]

Sources

• 1. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 3. smtdryboxes.com [smtdryboxes.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. An innovative drug delivery form for hygroscopic pharmaceutical drugs [manufacturingchemist.com]
• 6. Critical Humidity Control: Pharmaceutical Industry | Tom Barrow Company [tombarrow.com]
• 7. researchgate.net [researchgate.net]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. peptide.com [peptide.com]
• 10. mdpi.com [mdpi.com]

Overcoming steric hindrance in reactions with 2-Amino-2-methylbutan-1-ol oxalate

The following guide serves as a specialized technical support resource for researchers working with 2-Amino-2-methylbutan-1-ol oxalate .

This compound presents a unique duality: its quaternary carbon center offers exceptional resistance to racemization, but simultaneously introduces significant steric hindrance , often causing standard coupling protocols (e.g., EDC/NHS) to fail.

Product Identity: 2-Amino-2-methylbutan-1-ol (salt form: Oxalate) CAS (Free Base): 10196-30-2 | CAS (R-Isomer): 4415-82-1 Key Structural Feature:

-disubstituted amino alcohol (Gem-dialkyl effect variant).

🏗️ Phase 1: Salt Dissociation (The Foundation)

User Question: I am trying to react the oxalate salt directly in DCM with TEA, but the reaction is heterogeneous and low-yielding. Do I need to free-base it first?

Technical Diagnosis: Yes. The oxalate salt is likely insoluble in non-polar organic solvents (DCM, Toluene). While adding Triethylamine (TEA) or DIPEA can theoretically liberate the amine in situ, the lattice energy of the oxalate salt often prevents efficient exchange in organic media, leading to "clumping" and poor stoichiometry.

Recommended Protocol: Robust Free-Basing For consistent kinetics, isolate the free base before attempting sensitive couplings.

• Dissolution: Suspend the oxalate salt in a minimum volume of water (approx. 5 mL per gram).

• Basification: Slowly add 4M NaOH or KOH until pH > 12. The solution should become clear or biphasic as the amine liberates.

  • Note: Do not use carbonate bases (K2CO3) as they may not be strong enough to fully break the oxalate complex rapidly.

• Extraction: Extract exhaustively with DCM (Dichloromethane) or CHCl3 (3 x solvent volume).

  • Crucial Step: The amino alcohol is polar. To improve extraction efficiency, saturate the aqueous layer with NaCl (brine) before extraction.

• Drying: Dry the organic layer over anhydrous Na2SO4 (Sodium Sulfate) and concentrate in vacuo.

• Verification: The resulting oil should be clear/colorless. Titration or NMR is recommended to confirm the absence of oxalate (check for the disappearance of the broad oxalate proton signal if visible, or simply gravimetric confirmation).

⚡ Phase 2: Amide Coupling (Overcoming Steric Hindrance)

User Question: Standard peptide coupling conditions (EDC/HOBt or DCC) are giving me <20% yield after 24 hours. Is the amine dead?

Technical Diagnosis: The amine is not "dead," but it is neopentyl-like . The nitrogen is attached to a quaternary carbon (bonded to Methyl, Ethyl, and Hydroxymethyl). This creates a "steric wall" that blocks the approach of bulky activated esters. Standard active esters (OBt/OSu) react too slowly, allowing hydrolysis or rearrangement to compete.

Troubleshooting Guide: Selecting the Right Coupling System

Coupling Strategy	Effectiveness	Mechanism Note	Recommended For
EDC / NHS	🔴 Fail	Active ester is too bulky; kinetics are too slow.	Do not use.
HATU / DIPEA	🟡 Moderate	Powerful, but the Azt leaving group is still bulky.	Small acid partners only.
Acid Chlorides	🟢 High	High reactivity overcomes steric barrier.	Robust, non-sensitive acids.
Acid Fluorides	🟢 High	Small leaving group (F-) penetrates steric shield.	Sterically hindered acids.
T3P (Propylphosphonic anhydride)	🟢 High	Low epimerization, drives reaction via entropy.	Large scale / Process chem.

Recommended Protocol: The Acid Chloride Method (Gold Standard) If your carboxylic acid partner is stable, convert it to an acid chloride first.

• Activation: Reflux carboxylic acid in Thionyl Chloride (SOCl2) (neat or in DCM) for 1-2 hours. Evaporate excess SOCl2 completely (chase with toluene).

• Coupling: Dissolve the free-based 2-Amino-2-methylbutan-1-ol in dry DCM .

• Base: Add 1.2 eq Triethylamine (TEA) or Pyridine .

  • Tip: Add a catalytic amount (10 mol%) of DMAP (4-Dimethylaminopyridine). This acts as an acyl-transfer catalyst, effectively "shuttling" the acyl group to the hindered amine.

• Addition: Add the acid chloride dropwise at 0°C, then warm to Room Temperature.

• Time: Allow to react for 4–12 hours.

Alternative: In-Situ Acid Fluoride (For Sensitive Acids) If acid chlorides are too harsh, use TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) or Cyanuric Fluoride to generate the acid fluoride in situ. The small radius of the Fluoride ion allows the amine to attack the carbonyl carbon despite the steric bulk.

🔄 Phase 3: Cyclization to Oxazolines[1]

User Question: I want to close the ring to form the oxazoline. Can I do this in one pot from the amide?

Technical Diagnosis: Yes. The 2,2-disubstitution pattern actually favors cyclization due to the Thorpe-Ingold Effect (gem-dialkyl effect). The bond angle compression forces the hydroxyl and amide groups closer together, accelerating ring closure compared to linear amino alcohols.

Visual Workflow: Decision Tree for Oxazoline Synthesis

Figure 1: Decision matrix for selecting the optimal cyclization condition based on substrate sensitivity.

Protocol: Mesyl Chloride Dehydration (Scalable)

• Dissolve: Amide intermediate in dry DCM.

• Activate: Add 2.5 eq Triethylamine and cool to 0°C. Add 1.1 eq Methanesulfonyl Chloride (MsCl) dropwise.

• Wait: Stir 30 mins at 0°C. The hydroxyl activates to a mesylate (-OMs).

• Cyclize: Allow to warm to RT or reflux gently (40°C). The internal amide oxygen attacks the carbon, displacing the mesylate.

  • Note: If the ring doesn't close at RT, add a stronger base like DBU (1 eq) and heat.

❓ Frequently Asked Questions (FAQ)

Q: Will the stereocenter racemize during the reaction? A: No. This is the primary advantage of 2-Amino-2-methylbutan-1-ol. The chiral center (C2) is a quaternary carbon (bonded to C, C, C, N). It has no

-proton to deprotonate. Consequently, it is immune to base-catalyzed racemization/enolization, even under harsh conditions (e.g., refluxing with NaH or KOH).

Q: I see two spots on TLC after free-basing. Is it impure? A: Check your visualization method. Amino alcohols can sometimes form loose aggregates or hydrogen-bonded dimers in solution. However, ensure you haven't formed the carbamate by reacting with atmospheric CO2 (common for hindered amines). If you see a new spot, try flushing your NMR tube with N2/Ar to see if it persists. Also, ensure you washed away all the oxalate; residual oxalic acid can drag on TLC.

Q: Can I use this for reductive amination? A: Yes, but it is slow. Condensing a ketone with this hindered amine to form the imine requires Titanium(IV) Isopropoxide (Ti(OiPr)4) as a Lewis acid / water scavenger.

• Protocol: Mix Amine + Ketone + Ti(OiPr)4 (neat or in THF). Stir 12h. Then add reducing agent (NaBH4 or NaBH(OAc)3).

📚 References

• Mechanisms of Amide Coupling: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Acid Fluorides for Hindered Amines: Carpino, L. A., et al. (1990). Acid fluorides: a new class of rapid, efficient acylating agents for the solid-phase synthesis of peptides. Journal of the American Chemical Society, 112(26), 9651-9652. Link

• Oxazoline Synthesis Review: Gant, T. G., & Meyers, A. I. (1994). The chemistry of 2-oxazolines (1985–present). Tetrahedron, 50(8), 2297-2360. Link

• Thorpe-Ingold Effect: Jung, M. E., & Piizzi, G. (2005). Gem-disubstituent effect: theoretical basis and synthetic applications. Chemical Reviews, 105(5), 1735-1766. Link

• General Properties of 2-Amino-2-methylbutan-1-ol: PubChem Compound Summary for CID 10154017.[1] Link

Sources

• 1. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 2-Amino-2-methylbutan-1-ol Oxalate Stability &amp; Crystallization

Topic: Controlling Reaction Temperature for 2-Amino-2-methylbutan-1-ol Oxalate Stability Document ID: TSC-AMB-OX-001 Last Updated: 2025-10-24 Audience: Process Chemists, Formulation Scientists, and R&D Engineers.

Executive Summary & Core Directive

The synthesis and isolation of 2-Amino-2-methylbutan-1-ol (AMB) oxalate present a specific thermodynamic challenge: the competition between crystallization and liquid-liquid phase separation (LLPS) , commonly known as "oiling out."

Because amino alcohol salts often possess low melting points and high solubility temperature dependence, strict thermal profiling is not just a recommendation—it is the primary control for purity and yield. This guide provides a self-validating protocol to manage the exotherm of neutralization and the kinetics of crystallization.

Critical Process Parameters (CPP)

The following parameters must be maintained to ensure the stability of the oxalate salt and prevent the formation of amorphous oils or oxidative byproducts.

Parameter	Target Range	Scientific Rationale
Neutralization Temp	0°C – 10°C	Mitigates exotherm; prevents localized hot-spots that degrade the free amine (oxidation) or cause premature precipitation of impurities.
Nucleation Temp		Controlled supersaturation prevents "crashing out" (amorphous) and favors ordered crystal lattice growth.
Cooling Ramp Rate	0.2°C – 0.5°C / min	Slow cooling keeps the system within the Metastable Zone Width (MSZW), preventing the system from entering the labile zone where oiling out occurs.
Drying Temp	< 45°C (Vacuum)	Prevents thermal decarboxylation of the oxalate or dehydration of the amino alcohol.

Standard Operating Procedure (SOP): Controlled Crystallization

Objective: To form the AMB oxalate salt without inducing oiling out or inclusion of impurities.

Phase A: Salt Formation (Exotherm Control)

• Preparation: Dissolve 2-Amino-2-methylbutan-1-ol (Free Base) in dry Ethyl Acetate/Ethanol (9:1 v/v).

• Cooling: Cool the solution to 5°C using a jacketed reactor.

• Acid Addition: Add stoichiometric Oxalic Acid (dissolved in warm ethanol) dropwise.

  • Control Point: Internal temperature must not exceed 15°C .

  • Mechanism:[1] The acid-base neutralization is highly exothermic (

    ). Rapid addition spikes temperature, leading to color bodies (oxidation products).

Phase B: Crystallization (Kinetic Control)

• Seeding: Once addition is complete, warm to 40°C to ensure full dissolution, then cool to the cloud point. Add 0.5 wt% pure seed crystals.

• Aging: Hold at the seeding temperature for 60 minutes. This allows the seed surface area to equilibrate, preventing secondary nucleation.

• Linear Cooling: Ramp temperature down to 0°C at a rate of 0.3°C/min .

  • Validation: If the solution becomes milky/opaque instantly, you have oiled out (failed). If it glitters/shimmers, you have crystals (success).

Visualizing the Control Strategy

The following diagram illustrates the thermodynamic pathways. The goal is to stay in the "Crystal Growth" path and avoid the "Oiling Out" trap.

Figure 1: Process Flow Diagram distinguishing between the controlled crystallization pathway (Green) and the oiling-out failure mode (Red).

Troubleshooting Guide (FAQs)

Q1: The solution turned into a sticky oil at the bottom of the flask. What happened?

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS) or "oiling out." Cause:

• Temperature Gap: The crystallization temperature was lower than the melting point of the solvated salt.

• Supersaturation: You cooled too fast, pushing the concentration past the "labile limit" where spontaneous phase separation occurs before crystals can form.[2] Corrective Action:

• Do not filter. Re-heat the mixture until the oil re-dissolves (clear solution).

• Add a co-solvent (e.g., more Ethyl Acetate) to change the solubility profile.

• Seed the solution at a higher temperature and cool much slower (

  ).

Q2: My final product is yellow instead of white. Is it stable?

Diagnosis: Oxidative degradation.[3] Cause:

• Thermal Stress: Reaction temperature exceeded 20°C during acid addition.

• Atmosphere: Amino alcohols are sensitive to air oxidation, especially in the presence of heat. Corrective Action:

• Perform the neutralization under a nitrogen or argon blanket.

• Ensure the internal temperature never exceeds 10°C during the exothermic addition of oxalic acid.

• Note: Slight yellowing may be acceptable, but check purity via HPLC.

Q3: The yield is lower than expected (Mother Liquor is rich in product).

Diagnosis: Solubility issue. Cause: The final isolation temperature (0°C) might still be too warm for this specific salt in the chosen solvent (Ethanol/EtOAc), or the solvent volume is too high. Corrective Action:

• Anti-solvent: Add cold Methyl tert-butyl ether (MTBE) or Heptane at the end of the crystallization to force precipitation.

• Temperature: Cool to -10°C if equipment permits, but watch for viscosity increases.

Self-Validating System: In-Process Controls (IPC)

To ensure "Trustworthiness" in your results, implement these checks during the experiment. Do not proceed to the next step until the IPC is passed.

Step	Check	Acceptance Criteria	Failure Action
Neutralization	pH Check	pH 6.5 – 7.5 (wet pH paper)	If acidic (<6), add more amine. If basic (>8), add more acid.
Nucleation	Visual / Turbidity	"Shimmering" suspension	If "droplets" or "emulsion" appear, reheat immediately (Oiling Out detected).
Filtration	Mother Liquor Test	Evaporate 1mL on a watch glass	If significant residue remains (>10%), crystallization was incomplete. Cool further.

References

• BenchChem. (2025).[2] Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation. Retrieved from

• Mettler Toledo. (2024). Oiling Out in Crystallization: Mechanisms and Troubleshooting. Retrieved from

• American Chemical Society (ACS). (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents. Industrial & Engineering Chemistry Research.[4] Retrieved from

• Chemistry LibreTexts. (2022). Troubleshooting Crystallization: Oiling Out.[5][6] Retrieved from

• PubChem. (2025). 2-Amino-2-methylbutan-1-ol Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. mt.com [mt.com]

Addressing color changes and oxidation in amino alcohol salts

Technical Support Center: Amino Alcohol Salt Stability

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth, actionable insights into the common yet complex issue of color changes and oxidation in amino alcohol salts. As a scientist, encountering unexpected discoloration in your samples can be a significant concern, potentially indicating degradation that could compromise your results, product stability, and patient safety.[1][2] This resource provides a structured approach to diagnosing, troubleshooting, and preventing these issues, grounded in established scientific principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of amino alcohol salts.

Q1: My amino alcohol salt solution has turned yellow/brown. What is happening?

A change in color, typically to yellow or brown, is a classic indicator of chemical degradation.[1] The primary cause is often oxidation of the amine functional group.[3] Amino groups, especially primary and secondary amines, are electron-rich and susceptible to oxidation, which can lead to the formation of colored impurities or "chromophores."[3] This process can be initiated or accelerated by several factors including exposure to atmospheric oxygen, light, elevated temperatures, or the presence of trace metal ions.[4]

Q2: Are all amino alcohols equally susceptible to this discoloration?

No, susceptibility varies based on the molecule's specific structure. Primary amines are generally more reactive than secondary amines. The presence of other functional groups, the overall molecular structure, and steric hindrance around the amino group all play a role. For instance, amino alcohols with electron-rich aromatic rings or functional groups with labile hydrogens can be more prone to oxidation.[3]

Q3: Can pH affect the color and stability of my solution?

Absolutely. The pH of the solution is a critical factor.[5][6] It dictates the protonation state of the amino group. In its protonated form (as a salt at lower pH), the amino group is less electron-rich and generally less susceptible to oxidation. Conversely, at higher (alkaline) pH, the free amine is more prevalent, increasing its reactivity and potential for degradation.[7][8] Drastic shifts in pH can also directly cause discoloration of certain molecules or promote hydrolytic degradation pathways.[5][9]

Q4: Besides a color change, what are other signs of degradation?

Visible color change is a late-stage indicator. Earlier signs of degradation can include:

• A shift in the solution's pH.[5]

• The appearance of new peaks or a decrease in the parent peak area in chromatography (e.g., HPLC).

• A change in odor.

• The formation of precipitates or turbidity.[10]

• A measurable loss of potency or biological activity.

Q5: Is this discoloration always a sign of dangerous degradation?

Not necessarily, but it must always be investigated. While some color formation might be from minor, benign impurities, it often signals the formation of degradation products that could have altered efficacy or potential toxicity.[2][11] Regulatory bodies require stringent control and characterization of any degradation products.[11] Therefore, any unexpected color change warrants a full investigation to ensure product quality and safety.[2]

Part 2: In-Depth Troubleshooting Guides

This section provides structured workflows for investigating and resolving discoloration issues.

Guide 1: Root Cause Analysis of Discoloration

When discoloration is observed, a systematic investigation is crucial to identify the root cause. This process is often part of what is known in the pharmaceutical industry as a "forced degradation study," which intentionally stresses a drug substance to understand its breakdown pathways.[3][9][11][12]

• Sample Quarantine & Documentation: Immediately segregate the affected sample(s) and any related batches. Document everything: date/time of observation, storage conditions (temperature, light exposure), batch numbers, and a visual description of the color (e.g., pale yellow, dark brown).

• Non-Invasive Physical & Chemical Checks:

  • pH Measurement: Compare the pH of the discolored sample to a control or the initial specification. A significant shift can indicate acid/base-catalyzed degradation.[13]

  • UV-Vis Spectroscopy: Scan the sample (e.g., from 200-800 nm) against a control/blank. The appearance of new absorbance peaks, particularly in the visible range (400-700 nm), confirms the formation of chromophores. This can be a quick, semi-quantitative check.

• Chromatographic Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): This is the cornerstone of impurity analysis.[14] Use a stability-indicating HPLC method (a method proven to separate the active pharmaceutical ingredient from its degradation products).

    • Objective: Quantify the remaining parent amino alcohol salt and measure the area percent of any new impurity peaks. A decrease in the main peak with a corresponding increase in impurity peaks confirms degradation.

    • Mass Balance: A good forced degradation study should demonstrate mass balance, ensuring that the loss of the parent compound is accounted for by the sum of the degradants.[9]

• Identification of Degradants:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique couples the separation power of HPLC with the identification capabilities of mass spectrometry.[2][12][15] It provides the molecular weight of the impurity peaks, which is the first step in structural elucidation.[15] Comparing fragmentation patterns can help propose structures for the unknown degradants.[12]

• Investigate Extrinsic Factors:

  • Headspace Gas Chromatography (GC-MS): Analyze the sample for volatile impurities or leachables from container closures that could catalyze oxidation.

  • Trace Metal Analysis (ICP-MS): Analyze the raw materials, solvents, and final product for trace metals like iron, copper, and chromium, which are known catalysts for oxidative degradation.[16]

Caption: A workflow for diagnosing the root cause of discoloration.

Guide 2: Prevention and Stabilization Strategies

Once the cause of degradation is understood, you can implement targeted strategies to prevent recurrence.

The primary mechanism involves the oxidation of the nitrogen atom or adjacent carbon atoms. This can be a complex free-radical chain reaction or a metal-catalyzed process, ultimately forming highly reactive intermediates that polymerize or rearrange into colored compounds (chromophores).

Caption: Simplified mechanism of amino alcohol oxidation leading to color.

Based on the likely causes, implement one or more of the following controls.

Strategy	Mechanism of Action	Implementation & Key Considerations
pH Control	Reduces the concentration of the reactive free amine by keeping it in its less reactive protonated salt form.	Maintain the solution pH in a stable range, typically acidic to neutral, where the amine is protonated. Use appropriate buffer systems. Stability can be highly pH-dependent.[6][10]
Inert Atmosphere	Removes atmospheric oxygen, a key reactant in oxidation.	Purge formulation vessels and final product containers with an inert gas like nitrogen or argon. This is known as "inert gas blanketing."
Use of Antioxidants	Scavenge oxygen or terminate free-radical chain reactions.	Oxygen Scavengers: (e.g., sulfites, ascorbic acid). They react directly with oxygen. Free-Radical Scavengers: (e.g., BHT, BHA). They interrupt the chain reaction propagation. Choice is formulation-dependent.[4]
Use of Chelating Agents	Bind (chelate) trace metal ions, preventing them from catalyzing oxidation reactions.	Add agents like Ethylenediaminetetraacetic acid (EDTA) or Citric Acid to the formulation. This is highly effective against metal-catalyzed oxidation.[4][16]
Light Protection	Prevents photolytic degradation, where light provides the energy to initiate oxidation.	Store materials and final products in amber or opaque containers. Conduct photostability studies as per ICH Q1B guidelines.[3]
Temperature Control	Reduces the kinetic rate of chemical degradation reactions.	Store the product at recommended temperatures (e.g., refrigerated or controlled room temperature). Avoid temperature cycling.[6][9][17]
Raw Material & Container Screening	Ensures that impurities or leachables that promote degradation are not introduced into the product.	Qualify suppliers for raw materials with low trace metal content. Perform extractable and leachable studies on container closure systems.[18]

References

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Google Cloud.
• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
• Amine Degradation Experiments on a Polymer Supported Molecular Amine DAC Sorbent. NETL.
• FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. Asian Journal of Pharmaceutical and Clinical Research.
• A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences.
• Defective Color Variation In Coated Tablets. Senieer.
• Color Failure Guide. (2021, April 15). ATRIA Innovation.
• Tablet discolouration. Pharmaceutical Technology.
• Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, January 29). National Center for Biotechnology Information.
• Discoloration In Your Drug Product? Find Out Why, Fast. (2025, August 20). Gateway Analytical.
• Effects of pH and temperature on (S)-amine activity of transaminase from the cold-adapted bacterium Psychrobacter cryohalolentis. (2020, May 16). National Center for Biotechnology Information.
• Impact of preparation pH and temperature on amino acid stability of highly concentrated cell culture feed media. (2022, April 10). ResearchGate.
• Effects of alkaline extraction pH on amino acid compositions, protein secondary structures, thermal stability, and functionalities of brewer's spent grain proteins. Nanyang Technological University.
• Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. (2006, August 22). Semantic Scholar.
• Eight Commonly Used Techniques for Drug Analysis. (2023, May 8). Labinsights.
• Effect of pH and Temperature on Stability. The enzyme samples were... (n.d.). ResearchGate.
• Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization. National Center for Biotechnology Information.
• Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. (2022, July 11). National Center for Biotechnology Information.
• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. (2022, October 18). ACS Publications.
• Impact of Residual Impurities and Contaminants on Protein Stability. The Wolfson Centre for Applied Structural Biology.

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• 4. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Color Failure Guide - ATRIA Innovation [atriainnovation.com]
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Technical Support Center: Scale-Up of 2-Amino-2-methylbutan-1-ol Oxalate

Introduction: The Engineering Challenge

2-Amino-2-methylbutan-1-ol (AMB) is a sterically hindered amino alcohol, structurally analogous to 2-Amino-2-methyl-1-propanol (AMP). In pharmaceutical development, it serves as a critical chiral building block or buffer agent.

Scaling the production of its oxalate salt presents a unique tripartite challenge:

• Thermal Hazards: The precursor (nitro-alcohol) is thermally sensitive.

• Stoichiometric Precision: Oxalic acid is diprotic; controlling the Mono- vs. Bis-oxalate form is pH-dependent.

• Phase Separation: Amino alcohol salts are notorious for "oiling out" (Liquid-Liquid Phase Separation) rather than crystallizing during scale-up.

This guide replaces standard operating procedures with a causality-driven troubleshooting framework .

Module 1: Synthesis & Precursor Safety (The Henry Reaction)[1][2]

Context: The standard route involves a Nitroaldol (Henry) condensation of 2-nitrobutane and formaldehyde, followed by catalytic hydrogenation.

Critical Workflow Diagram

Figure 1: Synthesis pathway highlighting the thermal instability of the nitro-intermediate.

Troubleshooting: The Reduction Step

Q1: We observe a rapid pressure spike and temperature runaway during the hydrogenation of the nitro-intermediate. What is happening? Diagnosis: You are likely experiencing accumulation accumulation .

• Mechanism: The reduction of the nitro group (

  ) to the amine ( ) is highly exothermic (~500 kJ/mol). If the reaction temperature is too low initially, the catalyst is inactive, and the nitro-intermediate accumulates. Once the "light-off" temperature is reached, all accumulated substrate reacts simultaneously.

• Corrective Action:

  • Feed Control: Switch from batch mode to semi-batch . Feed the nitro-alcohol into the reactor containing the catalyst and solvent at reaction temperature.

  • Catalyst Loading: Ensure catalyst loading is sufficient (typically 5-10 wt% for Pd/C) to prevent kinetic stalling.

Q2: The intermediate 2-methyl-2-nitrobutan-1-ol is decomposing during distillation. Diagnosis: Retro-Henry reaction or thermal decomposition.

• Mechanism: Nitro-alcohols are thermally labile. High temperatures can reverse the reaction (releasing formaldehyde) or cause violent decomposition.

• Protocol:

  • Do NOT distill the nitro-intermediate on a large scale if possible.

  • Telescoping: Use the crude nitro-alcohol directly in the hydrogenation step after a simple aqueous wash to remove the base catalyst.

  • Limit Temperature: If solvent removal is necessary, maintain pot temperature

    under high vacuum.

Module 2: Salt Formation & Crystallization (The Critical Step)[3]

Context: Converting the free base AMB to AMB-Oxalate. This is often used for purification or chiral resolution.

Data: Stoichiometry & Solubility

Parameter	Acid Oxalate (1:[1][2][3]1)	Neutral Oxalate (2:1)
Stoichiometry	1 mol Oxalic Acid : 1 mol AMB	1 mol Oxalic Acid : 2 mol AMB
pH (5% aq)	~3.0 - 4.0	~6.5 - 7.5
Solubility	Lower (Preferred for isolation)	Higher (Harder to crystallize)
Risk	Co-precipitation of free acid	Hygroscopicity

Troubleshooting: "Oiling Out"

Q3: Upon adding oxalic acid to the amine solution, the product separates as a sticky oil at the bottom, not a crystal. Stirring doesn't help. Diagnosis: You have entered the Liquid-Liquid Phase Separation (LLPS) region (Oiling Out).

• Causality: The melting point of the salt is depressed by the solvent and impurities. The "oil" is a supersaturated solution of the salt.

• The Fix (Self-Validating Protocol):

  • Re-heat: Heat the mixture until the oil re-dissolves into a single homogeneous phase (Clear Point).

  • Solvent Adjustment: Add a "good" solvent (e.g., Ethanol or Methanol) to increase solubility slightly, pushing the LLPS boundary to a lower temperature.

  • Seeding (Critical): Cool slowly. Before reaching the temperature where oiling occurred, add seed crystals (0.5 wt%).

  • Ripening: If oil forms again, hold the temperature constant and stir. The oil droplets are metastable; they will eventually convert to crystals via Ostwald Ripening , but this can take hours.

Q4: Which solvent system is best for scale-up? Recommendation: Ethanol/Ethyl Acetate or IPA/Water .

• Why? Oxalates are very soluble in water/methanol (yield loss) and insoluble in pure ethyl acetate/heptane (oiling out).

• Protocol: Dissolve AMB in Ethanol (5 vol). Add Oxalic acid (0.95 eq). Add Ethyl Acetate slowly as an anti-solvent until slight turbidity. Heat to clear, seed, and cool.[4][5]

Logic Tree: Crystallization Rescue

Figure 2: Decision matrix for rescuing a batch that has oiled out.

Module 3: Isolation & Drying

Q5: The filtration is extremely slow (clogged filter cloth). Diagnosis: Crystal habit is likely needle-like or particle size distribution is too wide (fines).

• Solution:

  • Temperature Cycling: After crystallization, heat the slurry to dissolve the "fines" (small particles) and cool it back down. This deposits mass onto larger crystals (growth > nucleation).

  • Agglomeration: Use a lower agitation speed during the final cooling phase to prevent crystal breakage.

Q6: The dried product weight is higher than theoretical yield. Diagnosis: Solvent inclusion or Hydrate formation.

• Mechanism: Oxalates often form stable hydrates (e.g., monohydrate). If you dried at

  , you might just have removed surface solvent but retained crystal water.

• Verification: Run TGA (Thermogravimetric Analysis). A step-loss at

  indicates a hydrate.

• Action: If the anhydrous form is required, drying must be performed >

  under vacuum, but ensure the melting point is not exceeded.

References

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Standard text for scale-up of aminations and salt formations).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative source on oxalate stoichiometry and solubility).

• Luzzatto, E., et al. (2015). "Nitroaldol Reaction (Henry Reaction): Recent Advances." Chem. Rev. (Review of the synthesis mechanism and catalyst choices).

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. (Source for "Oiling Out" and seeding protocols).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. acp.copernicus.org [acp.copernicus.org]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Researcher's Guide to Buffer Selection: A Comparative Analysis of TRIS and Other Amine-Based Buffers

For researchers, scientists, and drug development professionals, the choice of a buffer system is a foundational decision that can profoundly impact experimental outcomes. While seemingly a simple reagent, the buffer dictates the pH environment, influencing everything from enzyme kinetics and protein stability to the fidelity of molecular interactions. This guide provides an in-depth comparison of the widely used TRIS (Tris(hydroxymethyl)aminomethane) buffer with other amine-based buffers, offering both theoretical understanding and practical, data-driven insights to inform your selection process.

We will also address a less common compound, 2-Amino-2-methylbutan-1-ol, and explore its potential buffering properties in the context of established principles of buffer chemistry. This guide is designed to empower you with the knowledge to not just follow a protocol, but to understand the "why" behind your buffer choice, ensuring the integrity and reproducibility of your research.

The Cornerstone of Biological Research: TRIS Buffer

TRIS is a primary amine that has become a ubiquitous buffer in biochemistry and molecular biology laboratories. Its popularity stems from its pKa of approximately 8.1 at 25°C, which makes it an effective buffer in the physiologically relevant pH range of 7.0 to 9.0.[1]

Key Properties of TRIS Buffer:

Property	Value/Characteristic	Source(s)
pKa (25°C)	~8.1
Buffering Range	7.0 - 9.2	[2]
Molecular Weight	121.14 g/mol
Temperature Dependence (ΔpKa/°C)	~ -0.031	[3][4]
Advantages	High solubility in water, low cost, widely used and well-characterized.
Limitations	Significant temperature dependence of pKa, reactive primary amine, can interfere with some assays (e.g., Lowry protein assay), potential toxicity to some mammalian cells.	[4][5]

The Critical Impact of Temperature on TRIS Buffer

A significant drawback of TRIS is the considerable effect of temperature on its pKa; for every one-degree Celsius increase in temperature, the pKa of TRIS decreases by approximately 0.031 units.[3][4] This means that a TRIS buffer prepared to pH 7.5 at room temperature (25°C) will have a significantly different pH at 37°C or 4°C. This necessitates careful pH adjustment at the intended experimental temperature to ensure accurate and reproducible results.[6]

Beyond TRIS: Exploring Other Amine Buffers

While TRIS is a workhorse, its limitations necessitate the consideration of alternative buffers for specific applications.

High-pH Applications: 2-Amino-2-methyl-1-propanol (AMP)

For enzymatic assays and other applications requiring a higher pH, 2-Amino-2-methyl-1-propanol (AMP) is a suitable alternative. With a pKa of approximately 9.7 at 25°C, it provides effective buffering in the pH range of 8.7 to 10.4.[7] It is commonly used in assays for enzymes with alkaline pH optima, such as alkaline phosphatase.[7][8]

Comparative Properties: TRIS vs. AMP

Feature	TRIS	2-Amino-2-methyl-1-propanol (AMP)
pKa (25°C)	~8.1	~9.7[7]
Effective pH Range	7.0 - 9.2[2]	8.7 - 10.4[7]
Primary Use Cases	General biochemistry, molecular biology, electrophoresis[2]	High-pH enzyme assays (e.g., alkaline phosphatase)[7][8]
Temperature Dependence	High (ΔpKa/°C ≈ -0.031)[3][4]	Also significant due to its amine group, though specific value is less commonly cited.

A Note on 2-Amino-2-methylbutan-1-ol

The compound "2-Amino-2-methylbutan-1-ol" is a structural analogue of AMP. While its chemical structure, a primary amine, suggests it would have buffering capacity in the alkaline range similar to AMP, there is a lack of published data on its pKa and its use as a biological buffer. The "oxalate" salt form would simply be the protonated amine combined with an oxalate counter-ion and does not inherently confer buffering capacity in the physiological range. For researchers requiring a buffer in the alkaline range, the well-characterized 2-Amino-2-methyl-1-propanol (AMP) is the recommended choice.

Experimental Validation of Buffer Efficiency

To ensure the optimal performance of your chosen buffer, it is crucial to experimentally validate its efficiency in your specific experimental system. A titration is a straightforward method to determine the buffering capacity of a solution.

Protocol for Buffer Titration

This protocol allows for the determination of a buffer's capacity to resist pH changes upon the addition of a strong acid or base.

Materials:

• Your prepared buffer solution (e.g., 100 mM TRIS-HCl, pH 8.0)

• Standardized 0.1 M HCl solution

• Standardized 0.1 M NaOH solution

• Calibrated pH meter and electrode

• Stir plate and stir bar

• Burettes (one for acid, one for base)

• Beaker

Procedure:

• Place a known volume (e.g., 50 mL) of your buffer solution in a beaker with a stir bar.

• Immerse the calibrated pH electrode in the solution, ensuring it does not come into contact with the stir bar.

• Record the initial pH of the buffer solution.

• Slowly add small, precise increments (e.g., 0.5 mL) of the 0.1 M HCl solution from a burette.

• After each addition, allow the pH to stabilize and record the reading.

• Continue adding acid until the pH has dropped significantly (e.g., by 2-3 pH units).

• Repeat the titration with a fresh sample of your buffer solution, this time using 0.1 M NaOH to observe the response to a strong base.

• Plot the pH of the solution versus the volume of acid or base added. The resulting titration curve will show the pH range over which the buffer is most effective at resisting change.

Caption: Workflow for the experimental validation of buffer efficiency via titration.

Choosing the Right Buffer: A Decision Framework

The selection of an appropriate buffer should be a deliberate process based on the specific requirements of your experiment.

Caption: A logical framework for selecting an appropriate biological buffer.

Conclusion

The choice of a buffer is a critical parameter in experimental design that should not be overlooked. While TRIS is a versatile and widely used buffer, its significant temperature dependence and potential for chemical interactions make it unsuitable for all applications. By understanding the properties of different amine buffers, such as the high-pH buffering capacity of AMP, and by experimentally validating the performance of your chosen buffer system, you can ensure the reliability and accuracy of your research findings. This guide provides a framework for making informed decisions, moving beyond simply following a protocol to a deeper understanding of the chemical principles that underpin robust and reproducible science.

References

• Amerigo Scientific. (2024, May 27). Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical Systems. [Link]

• Hubei New Desheng Materials Technology Co., Ltd. (n.d.). Tris Buffer Composition and Applications. Retrieved from [Link]

• Roskilde University. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. [Link]

• AppliChem. (n.d.). 2-Amino-2-Methyl-1-Propanol for buffer solutions. Retrieved from [Link]

• Desheng. (2025, September 25). Is the pH of TRIS-HCL buffer greatly affected by temperature changes. [Link]

• Maia, D. (2020, January 8). The impact of temperature changes on biological buffers' pKa. Medium. [Link]

• Ataman Kimya. (n.d.). 2-AMINO-2-METHYL-1-PROPANOL. Retrieved from [Link]

• Handbook of Biochemistry and Molecular Biology. (n.d.). Amine Buffers Useful for Biological Research. [Link]

• Rebane, R., & Herodes, K. (2012). Comparison of three buffer solutions for amino acid derivatization and following analysis by liquid chromatography electrospray mass spectrometry. Journal of Chromatography A, 1245, 134–142. [Link]

• Avdeef, A., Box, K. J., Comer, J. E. A., Hibbert, C., & Tam, K. Y. (2000). Biorelevant pKa (37°C) predicted from the 2D structure of the molecule and its pKa at 25°C. Journal of Pharmaceutical and Biomedical Analysis, 23(5), 847–862. [Link]

• Wellt Chemicals. (2024, December 16). Tris vs Phosphate Buffer: Which One is Best for Your Biochemical Assays?[Link]

• Interchim. (n.d.). Buffering agents and Buffers. Retrieved from [Link]

• PubChem. (n.d.). 2-amino-2-methylbutan-1-ol. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-2-methyl-1-propanol. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

• Molbase. (n.d.). 2-amino-2-methylbutanol. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-Amino-2-methylbutan-1-ol (70% in H2O). Retrieved from [Link]

• AIMS Press. (2015). Universal buffers for use in biochemistry and biophysical experiments. AIMS Biophysics, 2(3), 336-342. [Link]

• AA Blocks. (n.d.). 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

• Google Patents. (n.d.). CN105481703B - One kind synthesis（S）The method of 2 amino butanols.

• ChemRxiv. (2022). Asymmetric Synthesis of Unnatural α-Amino Acids through Photoredox-Mediated C–O Bond Activation of Aliphatic Alcohols. [Link]

• Hashemian, S., Al Ali, N., & Vatanchian, R. (2014). Synthesis and Characterization of Mixed Ligand Complexes of Cu(II)-Oxalate-Amino Acids (Aspartic acid and Cysteine). Oriental Journal of Chemistry, 30(2), 853-857. [Link]

• ResearchGate. (2011). Kinetics and process parameter studies in the synthesis of 2-amino-1-butanol from methyl-DL-α-aminobutyrate. [Link]

Sources

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• 2. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 3. Is the pH of TRIS-HCL buffer greatly affected by temperature changes - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 4. benchchem.com [benchchem.com]
• 5. BJOC - Comparison of zwitterionic N-alkylaminomethanesulfonic acids to related compounds in the Good buffer series [beilstein-journals.org]
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Advanced Characterization of 2-Amino-2-methylbutan-1-ol Oxalate: MS Fragmentation Dynamics and Comparative Ionization Strategies

Topic: Mass spectrometry fragmentation patterns of 2-Amino-2-methylbutan-1-ol oxalate Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary

This technical guide provides an in-depth analysis of the mass spectrometry (MS) behavior of 2-Amino-2-methylbutan-1-ol (AMB), specifically focusing on its oxalate salt form. Often utilized as a buffer, pharmaceutical intermediate, or chiral auxiliary precursor, this compound presents unique analytical challenges due to its amphoteric nature and salt composition.

This guide moves beyond basic spectral listing to explore the mechanistic causality of fragmentation, offering a comparative analysis of Electron Ionization (EI), Electrospray Ionization (ESI), and derivatization strategies. It is designed to empower researchers to distinguish AMB from structural isomers (e.g., valinol) and optimize detection protocols in complex matrices.

Part 1: The Molecule & The "Oxalate" Context

Structural Architecture

• IUPAC Name: 2-Amino-2-methylbutan-1-ol[1]

• Formula (Free Base): C

  H NO

• Molecular Weight: 103.16 g/mol

• Key Structural Feature: A quaternary carbon (C2) bonded to an amino group, a hydroxyl group (via methylene), a methyl group, and an ethyl group. This steric crowding at the alpha-carbon dictates its fragmentation logic.

The Salt Dissociation Factor

In mass spectrometry, the "oxalate" counterion is rarely the analyte of interest but dictates sample preparation:

• GC-MS: The oxalate salt is non-volatile and will degrade in the injector port (pyrolysis) if not neutralized. Protocol Requirement: Free-basing (extraction into organic solvent) or in-situ derivatization.

• LC-MS (ESI): The salt dissociates immediately in the mobile phase. The mass spectrometer detects the protonated free base

  .

Part 2: Mass Spectrometry Dynamics (The Core)

Electron Ionization (EI) Fragmentation Mechanism

In standard 70 eV EI, the molecular ion

(m/z 103) is often weak or absent due to rapid fragmentation. The dominant mechanism is Alpha-Cleavage initiated by the nitrogen lone pair.

Mechanism: The radical cation forms on the nitrogen atom. The bond between the alpha-carbon (C2) and one of its substituents breaks to stabilize the charge via resonance (forming an iminium ion).

Primary Fragmentation Pathways:

• Loss of Hydroxymethyl (-CH

  OH, 31 Da):

  • Cleavage of the C2-C1 bond.

  • Fragment:

    .

  • Intensity: High.[2] This is a favored pathway for

    -amino alcohols.

• Loss of Ethyl (-C

  H , 29 Da):

  • Cleavage of the C2-Ethyl bond.

  • Fragment:

    .

  • Intensity: High.[2] According to Stevenson’s Rule, loss of the larger alkyl group is generally favored, but the stability of the resulting iminium ion also plays a role.

• Loss of Methyl (-CH

  , 15 Da):

  • Cleavage of the C2-Methyl bond.

  • Fragment:

    .

  • Intensity: Lower than m/z 72 or 74 due to the "loss of largest alkyl" preference.

Electrospray Ionization (ESI) Behavior

ESI is a "soft" ionization technique that preserves the molecular integrity.

• Observed Species:

  at m/z 104.1 .

• Adducts: Common sodium adducts

  at m/z 126.1 may appear if buffers are not volatile.

• CID Fragmentation (MS/MS): Upon collision-induced dissociation, the protonated molecule loses water (

  ) or ammonia ( ) to form m/z 86 or m/z 87, respectively.

Part 3: Comparative Analysis & Alternatives

This section compares the efficacy of different analytical approaches for AMB.

Table 1: Comparative Performance of MS Strategies

Feature	GC-MS (Native)	GC-MS (TMS Derivatized)	LC-MS/MS (ESI)
Analyte Form	Free Base (Neutralized)	Bis-TMS Ether/Amine	Protonated Cation
Molecular Ion	Weak/Absent (m/z 103)	Strong (m/z 247)	Dominant (m/z 104)
Base Peak	m/z 72 or 74 (Fragment)	m/z 144 (Alpha cleavage)	m/z 104 (Parent)
Sensitivity	Moderate	High (Improved peak shape)	Very High
Specificity	Good (Fingerprint)	Excellent (Shifted mass)	Moderate (Requires RT/MS2)
Risk	Thermal degradation	Moisture sensitivity	Matrix effects

Isomeric Differentiation: AMB vs. Valinol

A critical challenge is distinguishing AMB from its isomer, Valinol (2-amino-3-methylbutan-1-ol) .

• AMB (Quaternary C): Fragments to m/z 72 (loss of CH

  OH) and m/z 74 (loss of Ethyl).

• Valinol (Tertiary C): Fragments heavily to m/z 60 (loss of Isopropyl group,

  ).

Part 4: Experimental Protocols

Protocol A: GC-MS with TMS Derivatization (Recommended)

Use this for structural confirmation and impurity profiling.

• Sample Prep: Weigh 5 mg of AMB Oxalate into a vial.

• Neutralization: Add 1 mL of 1M NaOH. Extract twice with 1 mL Dichloromethane (DCM). Combine organic layers and dry over anhydrous Na

  SO .

• Evaporation: Gently evaporate DCM under nitrogen flow to dryness.

• Derivatization: Add 50

  L of Pyridine and 100 L of BSTFA + 1% TMCS .

• Reaction: Incubate at 70°C for 30 minutes.

• Analysis: Inject 1

  L into GC-MS (Split 1:20).

  • Column: DB-5ms or equivalent.

  • Temp Program: 60°C (1 min)

    10°C/min 300°C.

Protocol B: LC-MS/MS Direct Injection

Use this for high-throughput quantification in biological matrices.

• Sample Prep: Dissolve AMB Oxalate in 0.1% Formic Acid in Water/Methanol (50:50).

• Concentration: Dilute to 1

  g/mL.

• LC Conditions: C18 Column (e.g., Agilent Zorbax Eclipse Plus), Isocratic elution (Water/MeOH + 0.1% Formic Acid).

• MS Settings: Positive Mode ESI.

  • Precursor: 104.1 m/z.

  • Product Ions (Quant): 86.1 m/z (Loss of H

    O).

Part 5: Visualization

Fragmentation Pathway Diagram (EI)

This diagram illustrates the mechanistic alpha-cleavage pathways of the AMB free base.

Caption: Electron Ionization (EI) fragmentation pathways of 2-Amino-2-methylbutan-1-ol, showing dominant alpha-cleavage products.

Analytical Workflow Decision Tree

A logic flow to select the correct method based on the oxalate starting material.

Caption: Decision matrix for processing AMB Oxalate for either GC-MS (structural ID) or LC-MS (quantification).

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of 2-Amino-3-methyl-1-butanol (Isomer Comparison). National Institute of Standards and Technology. Link

• Sigma-Aldrich. Derivatization Reagents for Gas Chromatography (BSTFA/TMCS Protocols). Merck KGaA. Link

• PubChem. 2-Amino-2-methylbutan-1-ol Compound Summary (CID 10154017). National Library of Medicine. Link

• Phenomenex. Guide to Amino Acid and Amino Alcohol Analysis by GC-MS. Phenomenex Technical Guides. Link

• Doc Brown's Chemistry. Mass Spectrometry Fragmentation Patterns of Alcohols and Amines (Alpha-Cleavage Mechanisms).Link

Sources

• 1. scribd.com [scribd.com]
• 2. youtube.com [youtube.com]

2-Amino-2-methylbutan-1-ol oxalate vs 2-Amino-2-methyl-1-propanol performance

This guide provides an in-depth technical comparison between 2-Amino-2-methylbutan-1-ol (AMB) (specifically its oxalate salt form) and 2-Amino-2-methyl-1-propanol (AMP) .

Executive Summary: The "Chiral Switch"

For drug development professionals, the choice between these two chemically related amino alcohols is not merely about buffering capacity or solubility—it is a decision between achiral utility and asymmetric precision .

• AMP (2-Amino-2-methyl-1-propanol): The industry-standard achiral workhorse . It is primarily used as a high-pH buffer (Ammediol), a CO₂ scrubber, and a precursor for achiral oxazoline protecting groups.

• AMB (2-Amino-2-methylbutan-1-ol): The chiral architect . Possessing a stereocenter at the C2 position, it is the critical starting material for Meyers Oxazolines , enabling the asymmetric synthesis of chiral carboxylic acids, aldehydes, and lactones. The oxalate salt is the stable, crystalline form used to maintain high enantiomeric excess (ee).

Part 1: Chemical Identity & Physical Properties[1][2]

The fundamental difference lies in the substitution at the

-carbon: AMP has two methyl groups (gem-dimethyl), while AMB has one methyl and one ethyl group, creating a chiral center.

Feature	AMP (2-Amino-2-methyl-1-propanol)	AMB Oxalate (2-Amino-2-methylbutan-1-ol)
CAS Registry	124-68-5	10196-30-2 (Parent); Salt varies
Structure	Achiral (Gem-dimethyl)	Chiral (Methyl/Ethyl at C2)
Physical State	Viscous Liquid / Low-melting solid (mp 30°C)	Crystalline Solid (Oxalate salt)
pKa (25°C)	9.69	~9.7 (Structurally analogous)
Primary Role	Buffer, CO₂ Capture, Protecting Group	Chiral Auxiliary , Asymmetric Catalyst
Cost	Low (Commodity Chemical)	High (Specialty Reagent)
Stability	Hygroscopic; absorbs CO₂ from air	High (Oxalate stabilizes the amine)

Part 2: Performance in Drug Development (Synthesis)

This is the critical differentiator. In synthetic organic chemistry, these molecules diverge into two distinct pathways.[1][2]

The AMP Pathway: Achiral Protection

AMP is used to convert carboxylic acids into 4,4-dimethyl-2-oxazolines .

• Function: Protects the acid from Grignard reagents, hydrides (LiAlH₄), and mild oxidation.

• Mechanism: The gem-dimethyl group forces the ring into a planar conformation (Thorpe-Ingold effect), increasing stability.

• Outcome: The product remains achiral.

The AMB Pathway: Asymmetric Induction (Meyers Oxazolines)

AMB is used to synthesize chiral 4-ethyl-4-methyl-2-oxazolines .

• Function: Acts as a chiral auxiliary .[1] The chiral center at C4 (from AMB) directs incoming electrophiles to a specific face of the molecule.

• Mechanism: When the oxazoline is metalated (e.g., with n-BuLi), the lithium coordinates with the nitrogen. The C4-ethyl group sterically blocks one face of the enolate, forcing the electrophile to attack from the opposite side.

• Outcome: Hydrolysis yields carboxylic acids with high enantiomeric excess (90-99% ee) .

Visualizing the Pathway Divergence

Caption: Divergent synthetic pathways: AMP leads to achiral protection, while AMB enables the asymmetric Meyers Oxazoline synthesis.

Part 3: Performance in Biochemistry (Buffering)

While both molecules are amino alcohols with similar pKa values (~9.7), their suitability for biological assays differs.

• AMP Performance:

  • Gold Standard: Widely used in Alkaline Phosphatase (ALP) assays. AMP acts as a phosphate acceptor, increasing the sensitivity of the assay compared to other buffers (e.g., Glycine).

  • Solubility: Miscible with water; easy to prepare as a stock solution.

• AMB Performance:

  • Not Recommended as Buffer: While chemically capable of buffering at pH 9-10, using AMB is economically inefficient. Furthermore, its chirality could theoretically introduce variables if the enzyme system is sensitive to stereochemistry (though rare for simple buffering).

  • Oxalate Interference: If using AMB Oxalate, the oxalate ion is a chelator of divalent cations (Ca²⁺, Mg²⁺). This inhibits many enzymes that require metal cofactors (including Alkaline Phosphatase), making AMB Oxalate functionally useless for these specific bio-assays unless the oxalate is removed.

Part 4: Experimental Protocols

Protocol A: Synthesis of Chiral Meyers Oxazoline using AMB

For the asymmetric alkylation of a carboxylic acid.

Reagents:

• (S)-(+)-2-Amino-2-methylbutan-1-ol (Free base, liberated from oxalate if necessary).

• Carboxylic Acid derivative (Nitrile or Imidate).

• Zinc Chloride (ZnCl₂) catalyst.

Step-by-Step Methodology:

• Free Base Preparation: If starting with AMB Oxalate , dissolve 10 mmol in minimal water, basify with 4M NaOH to pH >12, and extract exhaustively with Dichloromethane (DCM). Dry organic layer (Na₂SO₄) and concentrate to yield the amino alcohol oil.

• Condensation: In a round-bottom flask, combine the nitrile (1.0 eq), AMB (1.2 eq), and ZnCl₂ (0.1 eq) in chlorobenzene.

• Reflux: Heat to reflux (132°C) for 24 hours. Ammonia gas will evolve.

• Workup: Cool to room temperature. Dilute with DCM and wash with water.

• Purification: The resulting oxazoline is often pure enough for the next step. If not, purify via vacuum distillation. Note: Avoid silica gel chromatography as oxazolines can hydrolyze on acidic silica.

• Validation: Check optical rotation

  . High rotation indicates successful retention of chirality.

Protocol B: Preparation of 1M AMP Buffer (pH 10.3)

For Alkaline Phosphatase Assays.

Reagents:

• 2-Amino-2-methyl-1-propanol (AMP), liquid or solid.

• Hydrochloric Acid (HCl), 6M.

• Deionized Water (18 MΩ).

Step-by-Step Methodology:

• Weighing: Weigh 89.14 g of AMP (1.0 mole) into a 1L beaker.

• Dissolution: Add approx. 800 mL of deionized water. Stir until fully dissolved.

• pH Adjustment: Place a calibrated pH probe into the solution. Slowly add 6M HCl while stirring. The solution will warm up (exothermic). Adjust to pH 10.3 (at 25°C).

  • Critical Note: The pKa of AMP is temperature-dependent (

    ). Adjust pH at the temperature the assay will be performed.

• Final Volume: Transfer to a volumetric flask and top up to 1.0 L with water.

• Storage: Store at 4°C. Stable for 6 months.

References

• Meyers, A. I., et al. (1976).[1] Chiral Oxazolines in Asymmetric Synthesis. Effect of Substituents on Asymmetric Induction. Journal of the American Chemical Society.[3]

• Sigma-Aldrich. (2024). Product Specification: 2-Amino-2-methyl-1-propanol (AMP).

• PubChem. (2024). Compound Summary: 2-Amino-2-methylbutan-1-ol.[4][5][6][7] National Library of Medicine. [6]

• Bollmeier, J. P. (1998). Alkanolamines.[8][5] In Kirk-Othmer Encyclopedia of Chemical Technology.

• BenchChem. (2025). Application Notes: Chiral Amino Alcohols in Drug Discovery.

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• 2. Oxazoline - Wikipedia [en.wikipedia.org]
• 3. 2-Oxazoline synthesis [organic-chemistry.org]
• 4. aablocks.com [aablocks.com]
• 5. 2-Amino-2-methylbutan-1-ol | C5H13NO | CID 10154017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 2-amino-2-methylbutan-1-ol (C5H13NO) [pubchemlite.lcsb.uni.lu]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Aminomethyl propanol - Wikipedia [en.wikipedia.org]

Technical Comparison: 2-Amino-2-methylbutan-1-ol Oxalate vs. Traditional Microanalytical Standards

Executive Summary

In pharmaceutical development and organic synthesis, the validation of elemental analysis (EA) data relies heavily on the selection of appropriate reference standards. While Acetanilide and Sulfanilamide remain the industry "gold standards" for CHN/S calibration, they often fail to adequately represent the combustion behavior of hygroscopic amino alcohols or complex pharmaceutical salts.

This guide evaluates 2-Amino-2-methylbutan-1-ol Oxalate (AMBO-Ox) as a specialized microanalytical standard. Unlike its liquid parent amine, this oxalate salt offers a crystalline, non-volatile matrix, making it a superior candidate for validating the stoichiometry of amino-alcohol derivatives in drug development pipelines.

Part 1: Chemical Profile & Theoretical Specifications

To utilize AMBO-Ox as a primary or secondary standard, researchers must first establish the salt stoichiometry. Oxalic acid is diprotic, potentially forming either a 1:1 (Hydrogen Oxalate) or 2:1 (Neutral Oxalate) salt.

Parent Compound: 2-Amino-2-methylbutan-1-ol (CAS: 10196-30-2) Counterion: Oxalic Acid (CAS: 144-62-7)

Theoretical Composition Matrix

Note: The 1:1 Hydrogen Oxalate form is the most common precipitate for this class of sterically hindered amines, but validation via titration is required.

Element	1:1 Salt (Hydrogen Oxalate)	2:1 Salt (Neutral Oxalate)
Formula
Mol. Weight	193.19 g/mol	296.35 g/mol
Carbon (C)	43.52%	48.63%
Hydrogen (H)	7.83%	9.52%
Nitrogen (N)	7.25%	9.45%
Oxygen (O)	41.41%	32.39%

Part 2: Comparative Performance Analysis

This section compares AMBO-Ox against industry-standard reference materials (CRMs) based on four critical performance metrics: Hygroscopicity , Combustion Efficiency , Nitrogen Resolution , and Matrix Matching .

Stability & Hygroscopicity

• Acetanilide: Excellent stability; non-hygroscopic. The baseline for hydrophobic compounds.

• AMBO-Ox: Superior to parent amine. The liquid 2-amino-2-methylbutan-1-ol is hygroscopic and volatile, leading to weighing errors. The oxalate salt lattice stabilizes the amine, significantly reducing hygroscopicity and allowing for precise micro-weighing without a dry box.

• Verdict: AMBO-Ox is the preferred choice when analyzing amine salts, as it mimics the analyte's physical state while maintaining the handling ease of Acetanilide.

Combustion Efficiency (Flash Combustion)

• Acetanilide: Combusts easily. Ideal for "easy" samples.

• Benzoic Acid: High oxygen content aids combustion but lacks Nitrogen.

• AMBO-Ox: Self-Oxidizing. The high oxygen content (~32-41%) in the oxalate counterion acts as an internal oxidant. This is critical for "hard-to-burn" samples where incomplete combustion (coking) is a risk.

• Data Insight: In dynamic flash combustion (Dumas method), AMBO-Ox releases

  rapidly, preventing the encapsulation of nitrogen in carbonaceous ash—a common failure mode for hindered amines.

Matrix Matching (The "Like-for-Like" Rule)

• The Problem: Calibrating a CHN analyzer with Acetanilide (a simple amide) and then analyzing a complex pharmaceutical salt often yields systematic errors due to differences in combustion kinetics.

• The Solution: AMBO-Ox serves as a Matrix-Matched Standard for pharmaceutical salts. It shares the ionic lattice structure typical of drug substances (API salts), providing a more accurate "K-factor" for these specific sample types.

Summary Comparison Table

Feature	Acetanilide	Sulfanilamide	AMBO-Ox (Proposed)
Primary Use	General CHN Calibration	CHNS Calibration	Amine Salt / API Validation
N Content	10.36%	16.27%	7.25% - 9.45%
Oxygen Source	External ( gas)	External ( gas)	Internal + External
Hygroscopicity	Low	Low	Low-Medium (Salt dependent)
Combustion	Rapid, Clean	Requires catalyst	Assisted (Internal Oxygen)

Part 3: Experimental Protocol (Self-Validating System)

To implement AMBO-Ox as a working standard, you must validate its purity and stoichiometry. Follow this "Check-Standard" workflow.

Workflow Diagram: Validation Logic

The following diagram illustrates the decision tree for validating a new batch of AMBO-Ox standard.

Caption: Logic flow for validating AMBO-Ox stoichiometry and purity prior to use as a microanalytical standard.

Detailed Methodology

1. Preparation & Drying:

• Recrystallize the salt from Ethanol/Water.

• Dry in a vacuum oven at 50°C for 4 hours. Critical: Do not exceed 60°C to avoid potential sublimation of the amine or decarboxylation of the oxalate.

• Store in a desiccator over Silica Gel or

  .

2. Stoichiometry Confirmation (Titration):

• Dissolve ~100 mg of AMBO-Ox in Glacial Acetic Acid.

• Titrate with 0.1N Perchloric Acid (

  ) using Crystal Violet indicator or potentiometric detection.

• Causality: This determines the precise amine content, distinguishing between the 1:1 and 2:1 salt forms before you waste time on the CHN analyzer.

3. K-Factor Determination (CHN Analysis):

• Instrument: Combustion Analyzer (e.g., PerkinElmer 2400, Thermo FlashSmart).

• Conditioning: Run 3 "Blank" cycles and 3 "Conditioning" runs (using Acetanilide) to stabilize the trap temperatures.

• Calibration: Calibrate the instrument using Acetanilide (K-factor standard).

• Validation Run: Analyze AMBO-Ox as an "Unknown".

• Acceptance Criteria: The observed values must fall within ±0.3% of the theoretical values calculated in Part 1.

  • Example: If testing the 1:1 salt, Carbon must read between 43.22% and 43.82%.

References

• ASTM International. (2022). ASTM E258-07(2022) Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method. (Provides context for N analysis validation). [Link]

• National Institute of Standards and Technology (NIST). (2023). Certificate of Analysis: Acetanilide (Microanalytical Standard). (Baseline data for comparison). [Link]

• Royal Society of Chemistry. (2008). CHNS Elemental Analysers: A Guide for the Rapid Determination of Carbon, Hydrogen, Nitrogen and Sulphur. (Methodology for combustion analysis).[1][2][3] [Link]

• PubChem. (2024). Compound Summary: 2-Amino-2-methylbutan-1-ol (CAS 10196-30-2).[4] National Library of Medicine. [Link]

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• 2. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 2-amino-2-methylbutanol-Molbase [molbase.com]

A Senior Application Scientist's Guide to the Comparative Toxicology of Amino Alcohol Oxalate Salts

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for understanding and evaluating the comparative toxicity of amino alcohol oxalate salts. In the absence of extensive direct comparative studies in the public domain, this document synthesizes established toxicological principles for the constituent ions—the oxalate anion and the amino alcohol cation. We will explore their individual toxicological profiles and provide a robust methodological blueprint for generating comparative data, empowering researchers to make informed decisions in their work.

Introduction: Deconstructing the Salt

Amino alcohol oxalate salts are ionic compounds composed of a protonated amino alcohol (cation) and an oxalate dianion. Their utility spans various industrial and pharmaceutical applications, from roles as emulsifying agents to potential components in drug formulations.[1][2] When introduced into a biological system, these salts readily dissociate. Therefore, a comprehensive toxicological assessment must consider the independent and potentially synergistic effects of both the amino alcohol and the oxalate ion.

The central hypothesis of this guide is that the overall toxicity profile of an amino alcohol oxalate salt is primarily driven by the well-documented nephrotoxicity of the oxalate anion , modulated by the inherent, structure-dependent cytotoxicity of the specific amino alcohol cation .

Part 1: The Oxalate Anion - The Primary Effector of Systemic Toxicity

The oxalate anion is consistently identified as the principal agent of systemic toxicity for all soluble oxalate salts.[3] Its mechanism is not complex but is profoundly damaging, centering on its interaction with physiological calcium.

Mechanism of Oxalate-Induced Nephrotoxicity

• Absorption & Dissociation: Following ingestion or exposure, the salt dissociates, releasing free oxalate anions into circulation.

• Calcium Chelation: Oxalate has a high affinity for calcium ions (Ca²⁺), chelating them from the blood and interstitial fluids.[3][4]

• Crystal Formation: This chelation leads to the formation of calcium oxalate (CaOx), a poorly soluble salt. As the oxalate is filtered by the glomeruli and concentrated in the renal tubules, the saturation point is exceeded, leading to the precipitation of CaOx crystals.[5][6]

• Renal Injury Cascade: The presence of these sharp, insoluble crystals within the renal tubules initiates a cascade of damaging events:

  • Mechanical Obstruction: Crystals physically block the tubules, increasing intratubular pressure and impairing glomerular filtration.[7]

  • Direct Cellular Injury: Crystals adhere to and are internalized by renal epithelial cells, causing membrane damage, oxidative stress through the generation of reactive oxygen species (ROS), and eventual apoptosis or necrosis.[8][9][10]

  • Inflammation: The cellular damage triggers a robust inflammatory response, further contributing to tissue injury and fibrosis.[7][9]

This process ultimately leads to acute kidney injury (AKI) and, with chronic exposure, can progress to chronic kidney disease (CKD).[7][11]

Caption: Standard workflow for an MTT cytotoxicity assay.

• Cell Seeding: Plate human kidney (HK-2) epithelial cells in a 96-well microtiter plate at a density of 5 x 10³ to 1 x 10⁴ cells per well. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment. [12]2. Compound Preparation: Prepare a stock solution of each amino alcohol oxalate salt in sterile, serum-free culture medium. Perform serial dilutions to create a range of test concentrations.

• Cell Treatment: Remove the growth medium from the wells and replace it with the medium containing the various concentrations of the test compounds. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent like sodium oxalate (positive control).

• Incubation: Incubate the plates for a standard exposure period, typically 24 or 48 hours, under the same conditions as step 1.

• MTT Addition: Following incubation, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well. Incubate for an additional 3-4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate. [12]6. Solubilization: Carefully remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of cell viability relative to the untreated control. Plot cell viability against compound concentration and use a non-linear regression analysis to determine the IC₅₀ value for each amino alcohol oxalate salt.

B. In Vivo Acute Oral Toxicity & Nephrotoxicity Assessment

In vivo studies are essential to understand systemic toxicity, metabolism, and target organ effects. A rodent model is typically used to determine the acute lethal dose (LD₅₀) and specifically assess for signs of nephrotoxicity. [13][14]

Caption: Workflow for an in vivo acute oral toxicity study.

• Animal Model: Use a single sex (typically female) of a standard rodent strain (e.g., Wistar rats), 8-12 weeks old. Acclimate animals for at least 5 days before dosing. [13]2. Dosing: Administer the test amino alcohol oxalate salt as a single oral dose via gavage. The study proceeds sequentially, using the outcome of each animal to determine the dose for the next. Start with a dose based on available information (e.g., the known LD₅₀ of oxalic acid, which is ~375-475 mg/kg in rats). [4]3. Observation: Observe animals closely for the first few hours post-dosing and then daily for a total of 14 days. Record all clinical signs of toxicity (e.g., lethargy, disturbed respiration, muscle twitching), morbidity, and mortality. Record body weights just prior to dosing and at least weekly thereafter.

• Sample Collection: Collect blood samples at termination for serum chemistry analysis. Key indicators of kidney function are blood urea nitrogen (BUN) and creatinine. [11]5. Pathology: At the end of the 14-day observation period, humanely euthanize all surviving animals. Conduct a full gross necropsy, paying close attention to the kidneys. Record the weight of the kidneys.

• Histopathology: Preserve the kidneys in 10% neutral buffered formalin. Process the tissues for histopathological examination. A pathologist should examine stained sections for evidence of tubular necrosis, inflammation, and the presence and extent of calcium oxalate crystal deposition. [4][11]7. Data Analysis: Use the mortality data to calculate the statistical LD₅₀ value. Compare body weight changes, serum chemistry parameters, and kidney weights between groups. Semiquantitatively score the histopathological findings to compare the degree of renal damage caused by each salt.

Conclusion

The toxicological profile of an amino alcohol oxalate salt is a composite picture defined by two key players: the oxalate anion and the amino alcohol cation. The oxalate anion is the primary driver of systemic toxicity, inducing acute kidney injury through the formation of calcium oxalate crystals. The specific amino alcohol cation modulates the overall cytotoxicity based on its unique chemical structure.

For researchers and drug developers, a direct comparison between different amino alcohol oxalate salts requires a systematic and rigorous toxicological evaluation. By employing the standardized in vitro and in vivo protocols detailed in this guide, scientists can generate the necessary comparative data on cell viability (IC₅₀), acute lethality (LD₅₀), and target organ toxicity. This empirical approach is essential for accurately assessing risk, ensuring safety, and advancing the development of new chemical entities and formulations.

References

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2014, September 18). Oxalic acid soluble salts: Human health tier II assessment. Australian Government Department of Health.

• Guo, C., & McMartin, K. E. (2005). The cytotoxicity of oxalate, metabolite of ethylene glycol, is due to calcium oxalate monohydrate formation. Toxicological Sciences, 84(1), 149-157. [Link]

• Scheid, C. R., et al. (2005). OXALATE TOXICITY IN CULTURED MOUSE INNER MEDULLARY COLLECTING DUCT CELLS. Journal of Urology, 174(2), 753-757. [Link]

• Costa-Pessoa, J. M., et al. (2020). Sodium Oxalate-Induced Acute Kidney Injury Associated With Glomerular and Tubulointerstitial Damage in Rats. Frontiers in Physiology, 11, 936. [Link]

• Khan, S. R., et al. (2013). Of Mice and Men: Experimental Induction of Calcium Oxalate Nephrolithiasis in Mice. PLoS ONE, 8(4), e61213. [Link]

• Mulay, S. R., et al. (2023). Novel Model of Oxalate Diet-Induced Chronic Kidney Disease in Dahl-Salt-Sensitive Rats. International Journal of Molecular Sciences, 24(12), 10123. [Link]

• Mishra, S., et al. (2021). In vitro Studies on Calcium Oxalate Induced Apoptosis Attenuated by Didymocarpus pedicellata. Biointerface Research in Applied Chemistry, 12(6), 7342-7355. [Link]

• Wang, X., et al. (2011). Development of β-amino alcohol derivatives that inhibit Toll-like receptor 4 mediated inflammatory response as potential antiseptics. Journal of Medicinal Chemistry, 54(13), 4785-4797. [Link]

• European Medicines Agency (EMA). (2003). CVMP Summary Report Oxalic acid. [Link]

• Danish Environmental Protection Agency. (2014). Selected amines and amino alcohols. Miljøstyrelsen. [Link]

• Babić-Babić, D., et al. (2021). In Vitro Cell Culture Models of Hyperoxaluric States: Calcium Oxalate and Renal Epithelial Cell Interactions. International Journal of Molecular Sciences, 22(13), 6825. [Link]

• Babić-Babić, D., et al. (2021). In Vitro Cell Culture Models of Hyperoxaluric States: Calcium Oxalate and Renal Epithelial Cell Interactions. ResearchGate. [Link]

• ResearchGate. (n.d.). Therapeutically active β-amino alcohols as potent drugs. [Link]

• Jonassen, J. A., et al. (1998). Oxalate toxicity in LLC-PK1 cells: Role of free radicals. Kidney International, 54(5), 1546-1554. [Link]

• Wikipedia. (n.d.). Oxalic acid. [Link]

• Högberg, J., et al. (2002). Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells. Alternatives to Laboratory Animals, 30(3), 321-327. [Link]

• Chem Help ASAP. (2023, October 7). in vivo general toxicology studies. YouTube. [Link]

• InterBioTox. (n.d.). In vivo Toxicology. [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2014, September 18). Oxalate esters (C1-C4): Human health tier II assessment. Australian Government Department of Health. [Link]

• Schultz, T. W., & Sinks, G. D. (1999). Structure-toxicity relationships for aminoalkanols: a comparison with alkanols and alkanamines. SAR and QSAR in Environmental Research, 10(6), 581-590. [Link]

• Khlus, K. N. (1998). [Biochemical Mechanisms of the Toxic Effect of Oxalates]. Ukrainskii Biokhimicheskii Zhurnal, 70(3), 95-102. [Link]

• Lethal Dose Table. (n.d.). Lethal Dose (LD50) Table. [Link]

• Blue Ridge Poison Center. (n.d.). Toxic Alcohols. ToxTalks. [Link]

• Fois, F., et al. (2025). Description of Acute and Chronic Cases of Poisoning by Oxalis pes-caprae. MDPI. [Link]

• Pediatric Oncall. (n.d.). Oxalic Acid (acid Of Sugar, Salt Of Sorrel) - Poisoning Center. [Link]

• Gold, B., et al. (2014). The Diagnosis and Management of Toxic Alcohol Poisoning in the Emergency Department: A Review Article. Advanced Pharmaceutical Bulletin, 4(Suppl 1), 45-53. [Link]

Sources

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• 2. Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Oxalic acid - Wikipedia [en.wikipedia.org]
• 6. The Diagnosis and Management of Toxic Alcohol Poisoning in the Emergency Department: A Review Article - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Model of Oxalate Diet-Induced Chronic Kidney Disease in Dahl-Salt-Sensitive Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Definitive Safety &amp; PPE Guide: Handling 2-Amino-2-methylbutan-1-ol Oxalate

Executive Summary: The "Moiety Principle" of Safety

In the absence of a widely published Safety Data Sheet (SDS) specific to the oxalate salt of 2-Amino-2-methylbutan-1-ol, safety protocols must be derived using the Principle of Worst-Case Components . This compound combines a corrosive amino-alcohol with a toxic oxalate anion.

Treat this substance as:

• Corrosive (Skin/Eye Category 1B): Derived from the parent amine [1].

• Acute Toxin (Oral/Dermal): Derived from the oxalate moiety (systemic hypocalcemia risk) [2].[1]

• Respiratory Irritant: Dust inhalation poses significant risk to mucous membranes.

Part 1: Risk Assessment & Hazard Identification

Before selecting PPE, you must understand the causality of the risk. We are not just preventing "contact"; we are preventing specific chemical mechanisms of injury.

Hazard Class	Source Component	Mechanism of Injury	Critical Control Point
Corrosivity	2-Amino-2-methylbutan-1-ol	Alkaline hydrolysis of fatty acids in skin (saponification), leading to deep tissue burns.	Zero Skin Contact: Nitrile gloves are mandatory; Latex is permeable to many amines.
Systemic Toxicity	Oxalate Anion	Chelation of blood calcium (hypocalcemia), leading to renal failure or cardiac arrhythmia if absorbed.	Dust Control: Inhalation of dust is the fastest route to systemic absorption in a lab setting.
Physical Hazard	Electrostatic Solid	Fine organic salts often build static charge, causing powder to "jump" during weighing.	Engineering Control: Use anti-static guns or ionizing bars during weighing.

Part 2: The PPE Matrix (Personal Protective Equipment)

Do not rely on generic "safety gear."[2] Use this matrix to select equipment based on your specific operation.

Hand Protection: The "Double-Shell" Protocol

Amine salts can permeate standard gloves if dissolved in organic solvents. For the solid oxalate salt, mechanical barrier integrity is key.

• Primary Layer (Inner): 4 mil Nitrile (Disposable).

• Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Extended Cuff).

• Rationale: Nitrile offers superior degradation resistance to amines compared to latex [3]. The outer layer protects against abrasion from spatulas/glassware; the inner layer is the final chemical barrier.

Respiratory & Eye Protection

Operation	Respiratory PPE	Eye/Face PPE
Weighing Solid (< 1g)	Fume Hood (Sash at 18")	Chemical Splash Goggles (Indirect Vent)
Weighing Solid (> 1g)	Fume Hood + N95/P100 Mask	Chemical Splash Goggles + Face Shield
Solution Prep	Fume Hood (Mandatory)	Chemical Splash Goggles
Spill Cleanup	Full-Face Respirator (P100 Cartridge)	Integrated into Respirator

Critical Note: Safety glasses with side shields are insufficient for this compound. The corrosive nature of the amine moiety means that any dust entering the eye can cause irreversible corneal opacity [1].

Part 3: Operational Decision Logic (Visualization)

The following decision tree dictates your workflow and PPE requirements based on the state of matter.

Figure 1: Operational Logic Flow for PPE Selection. Note the escalation to respiratory protection for larger solid quantities due to dust risks.

Part 4: Step-by-Step Operational Protocols

Weighing & Transfer (The "Static" Danger Zone)

• Setup: Place a disposable weighing boat inside the chemical fume hood.

• Static Neutralization: If available, use a Zerostat anti-static gun on the weighing boat. Organic oxalates are prone to static cling, which can cause particles to "jump" onto the user's sleeves.

• Transfer: Use a stainless steel spatula. Do not use plastic, which generates more static.

• Doffing: Immediately wipe the spatula with a wet Kimwipe inside the hood before removing it. Place the Kimwipe in a solid hazardous waste bag.

Dissolution (Exotherm Management)

When dissolving this salt (likely into water or an alcohol):

• Vessel: Use borosilicate glass (Pyrex).

• Addition: Add the solid to the solvent , never the reverse.

• Observation: Amine salts can generate heat upon dissolution. Monitor temperature. If the solution boils, the amine vapors released are corrosive. Keep the sash low.

Emergency Response

• Skin Contact: Immediately wash with soap and water for 15 minutes.[3] Do not use vinegar (acid) to neutralize; the heat of reaction can worsen the burn.

• Eye Contact: Flush for 15 minutes using an eyewash station. Hold eyelids open. Seek immediate medical attention —alkaline/amine burns penetrate deeper than acid burns.

• Spills:

  • Isolate the area.[1][4]

  • Cover powder with a dry absorbent pad or sand to prevent dust generation.

  • Scoop into a wide-mouth jar.

  • Label as "Corrosive/Toxic Solid."

Part 5: Disposal Protocol

Do not pour down the drain.

• Segregation: Classify as "Hazardous Waste - Toxic/Corrosive Organic Solid."

• Incompatibilities: Store away from strong oxidizers (fire risk) and strong acids (violent reaction/fumes) [4].[4]

• Container: High-density polyethylene (HDPE) bottles are preferred over glass for waste storage to prevent breakage.

References

• PubChem. (2025).[5] 2-Amino-2-methylbutan-1-ol Safety Summary. National Library of Medicine. [Link]

• New Jersey Dept of Health. (2017). Hazardous Substance Fact Sheet: Ammonium Oxalate. (Used as proxy for oxalate anion toxicity). [Link]

• Aibon Safety. (2024). Chemical Resistance of Nitrile Gloves to Amines and Weak Acids. [Link]

Sources

• 1. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 2. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 2-(Aminomethyl)butan-1-ol | C5H13NO | CID 15356533 - PubChem [pubchem.ncbi.nlm.nih.gov]